Technical Documentation Center

4,6-Dichloro-3-iodo-1H-indazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4,6-Dichloro-3-iodo-1H-indazole
  • CAS: 885519-60-8

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of 4,6-Dichloro-3-iodo-1H-indazole

Topic: Synthesis of 4,6-Dichloro-3-iodo-1H-indazole Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals[1] Executive Summary This guide details the scalable synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Synthesis of 4,6-Dichloro-3-iodo-1H-indazole Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary

This guide details the scalable synthesis of 4,6-Dichloro-3-iodo-1H-indazole (CAS: 885519-60-8) , a critical scaffold in the development of kinase inhibitors (e.g., HSP90, ERK, and VEGFR inhibitors).[1] The 3-iodoindazole moiety serves as a versatile handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira), enabling rapid library generation.[1]

The protocol prioritizes a two-step convergent strategy :

  • Core Construction: Cyclization of 2,4-dichloro-6-fluorobenzaldehyde with hydrazine hydrate.[1]

  • C3-Functionalization: Regioselective iodination using molecular iodine under basic conditions.[1]

This route is selected for its atom economy, avoidance of unstable diazonium intermediates (common in aniline routes), and high regioselectivity.[2][3]

Retrosynthetic Analysis & Strategy

The retrosynthetic disconnection reveals that the C3-iodine bond is best formed last to avoid protodeiodination during ring closure.[1] The indazole core is traced back to a hydrazine condensation with a 2-halo-benzaldehyde derivative, exploiting the fluorine atom's susceptibility to nucleophilic aromatic substitution (


).[1]
Diagram 1: Retrosynthetic Pathway

Retrosynthesis Target 4,6-Dichloro-3-iodo-1H-indazole (Target) Core 4,6-Dichloro-1H-indazole (Core Scaffold) Target->Core C3-Iodination (I2, KOH, DMF) Precursor 2,4-Dichloro-6-fluorobenzaldehyde + Hydrazine Hydrate Core->Precursor Cyclization (SNAr + Condensation)

Caption: Retrosynthetic disconnection showing the strategic breakdown of the target into accessible commercial precursors.

Experimental Protocols

Step 1: Synthesis of 4,6-Dichloro-1H-indazole

This step utilizes a one-pot cascade reaction involving nucleophilic attack of hydrazine on the aldehyde followed by intramolecular


 displacement of the fluorine.[1]

Reagents & Materials:

Reagent Equiv. Role
2,4-Dichloro-6-fluorobenzaldehyde 1.0 Limiting Reagent
Hydrazine Hydrate (64-80%) 3.0 - 5.0 Nucleophile / Cyclizing Agent

| Ethanol (or DMSO) | Solvent | Reaction Medium |[1]

Protocol:

  • Dissolution: Charge a reaction vessel with 2,4-dichloro-6-fluorobenzaldehyde (1.0 equiv) and Ethanol (10 volumes).

  • Addition: Dropwise add Hydrazine Hydrate (3.0 equiv) at room temperature. Caution: Exothermic reaction.[3]

  • Reflux: Heat the mixture to reflux (

    
    ) for 4–6 hours. Monitor by TLC or LC-MS for the disappearance of the aldehyde.[1]
    
  • Work-up: Cool the reaction to room temperature. The product often precipitates directly.

  • Isolation: Pour the mixture into ice-cold water (20 volumes). Stir for 30 minutes. Filter the solid precipitate.[4]

  • Purification: Wash the cake with water and cold ethanol. Dry under vacuum at

    
    .
    
    • Expected Yield: 85–95%[1][2][3][5]

    • Appearance: Off-white to pale yellow solid.[1]

Mechanistic Insight: The excess hydrazine acts as a base to neutralize the HF byproduct.[1] The electron-withdrawing chlorine atoms at positions 4 and 6 activate the C-F bond, facilitating the


 cyclization even under mild reflux conditions.[1]
Step 2: Regioselective C3-Iodination

Direct iodination of the 1H-indazole core is achieved using elemental iodine in the presence of a base.[1] The base deprotonates the N1-H, increasing electron density at C3 via resonance, making it highly susceptible to electrophilic attack by


.[2][3]

Reagents & Materials:

Reagent Equiv. Role
4,6-Dichloro-1H-indazole 1.0 Substrate

| Iodine (


) | 1.2 - 1.5 | Iodinating Agent |
| Potassium Hydroxide (KOH) | 2.0 - 2.5 | Base |
| DMF (N,N-Dimethylformamide) | Solvent | Polar Aprotic Solvent |
| 10% 

(aq) | Quench | Reductant (removes excess

) |[1][3]

Protocol:

  • Solubilization: Dissolve 4,6-dichloro-1H-indazole (1.0 equiv) in DMF (5–8 volumes).

  • Basification: Add KOH pellets (2.0 equiv). Stir until partially dissolved.

  • Iodination: Add Iodine (

    
    , 1.2 equiv) portion-wise over 20 minutes to control the exotherm.
    
  • Reaction: Stir at 20–25°C for 1–3 hours.

    • Note: Do not heat significantly, as this may promote N-iodination or over-iodination.[1][2]

  • Quenching: Pour the reaction mixture into 10% aqueous Sodium Bisulfite (

    
    )  solution. This reduces unreacted iodine (purple/brown) to iodide (colorless), precipitating the product.[2][3]
    
  • Filtration: Filter the resulting solid.

  • Purification: Recrystallize from Acetonitrile or Ethanol if high purity (>99%) is required.[2][3]

    • Expected Yield: 75–85%[1][2][3]

Diagram 2: Iodination Workflow

Workflow Start Start: 4,6-Dichloro-1H-indazole in DMF BaseAdd Add KOH (2.0 eq) Deprotonation of N-H Start->BaseAdd IodineAdd Add I2 (1.2 eq) Electrophilic Subst. at C3 BaseAdd->IodineAdd Monitor Monitor (TLC/LCMS) Check for completion IodineAdd->Monitor Quench Quench into 10% NaHSO3 Precipitate Product Monitor->Quench Complete Filter Filter & Wash (Water/Cold EtOH) Quench->Filter

Caption: Step-by-step workflow for the C3-iodination process ensuring safety and high purity.

Critical Process Parameters (CPPs) & Troubleshooting

ParameterRecommendationImpact of Deviation
Hydrazine Stoichiometry Keep >3.0 equivLow equivalents lead to incomplete cyclization or azine formation.[1]
Iodination Temp Maintain <30°CHigher temperatures increase N-iodination side products.[1]
Quenching Use

Failure to quench excess iodine results in colored impurities and oxidative degradation during drying.[1]
Regioselectivity N1 vs C3The steric bulk of the 4-chloro group does not prevent C3 iodination but ensures high selectivity against N-iodination under basic conditions.[1]

Safety & Handling

  • Hydrazine Hydrate: Highly toxic, potential carcinogen, and corrosive.[2][3] Use in a fume hood with double-gloving.[1] Avoid contact with metal oxides.[1]

  • Iodine: Corrosive solid that sublimes.[1] Weigh in a fume hood.

  • DMF: Hepatotoxic.[1] Avoid skin contact.[1]

References

  • Synthesis of 3-iodo-1H-indazole

    • Source:Molecules2020 , 25(17), 3792.[2][3]

    • Context: Describes the general protocol for iodin
    • URL:[Link][2][3]

  • Indazole Core Synthesis (Hydrazine Route)

    • Source:Organic Process Research & Development2011 , 15(4), 831–840.[2][3]

    • Context: Validates the reaction of 2-fluorobenzaldehydes with hydrazine as a robust route to indazoles.[1]

    • URL:[Link][2][3]

  • C3-Functionalization Review

    • Source:European Journal of Medicinal Chemistry2017 , 125, 1131-1146.[1][2][3]

    • Context: Discusses the utility of 3-iodoindazoles in Suzuki coupling for kinase inhibitor synthesis.
    • URL:[Link][2][3]

Sources

Exploratory

An In-depth Technical Guide to the ¹H NMR Spectrum of 4,6-Dichloro-3-iodo-1H-indazole

Abstract This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 4,6-dichloro-3-iodo-1H-indazole, a polysubstituted heterocyclic compound of interest in medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 4,6-dichloro-3-iodo-1H-indazole, a polysubstituted heterocyclic compound of interest in medicinal chemistry and materials science. As a Senior Application Scientist, this document moves beyond a simple data report to offer a detailed, field-proven perspective on spectral prediction, experimental design, and data interpretation. We will explore the underlying principles governing the chemical shifts and coupling patterns, present a robust protocol for data acquisition, and provide a logical framework for unambiguous structural assignment. This guide is intended for researchers, scientists, and drug development professionals who rely on NMR spectroscopy for the rigorous structural elucidation of complex organic molecules.

Introduction: The Imperative for Structural Verification

In the landscape of modern chemical research, particularly in drug discovery, the unambiguous determination of molecular structure is a foundational requirement. 4,6-Dichloro-3-iodo-1H-indazole (C₇H₃Cl₂IN₂) is a member of the indazole family, a class of N-heterocycles known for a wide range of biological activities.[1] The precise arrangement of its halogen substituents profoundly influences its chemical reactivity and biological function.

¹H NMR spectroscopy stands as the primary analytical technique for elucidating the constitution of such molecules in solution. It provides detailed information about the electronic environment, connectivity, and relative orientation of protons within a molecule.[2] This guide will deconstruct the ¹H NMR spectrum of the title compound, providing not just the data, but the scientific rationale—the "why"—behind the observed spectral features.

Molecular Structure and Proton Environment Analysis

To predict and interpret the ¹H NMR spectrum, a thorough analysis of the molecule's structure is essential. The compound possesses three distinct proton environments, which will give rise to three unique signals in the spectrum.

  • N1-H: A proton attached to the nitrogen atom of the pyrazole ring.

  • H5: An aromatic proton on the benzene ring, positioned between two chlorine atoms.

  • H7: An aromatic proton adjacent to a chlorine atom and the ring fusion.

dot graph "Molecular_Structure" { layout="neato"; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} Caption: Structure of 4,6-dichloro-3-iodo-1H-indazole with key protons labeled.

Electronic Effects of Substituents

The chemical shift (δ) of a proton is highly sensitive to the local electronic environment. Electron-withdrawing groups (EWGs) decrease the electron density around a proton, "deshielding" it from the applied magnetic field and causing its signal to appear at a higher chemical shift (further downfield).[3][4]

  • Aromaticity: The inherent ring current of the indazole system deshields the attached protons (H5 and H7), placing them in the characteristic aromatic region of the spectrum (typically δ 6.5-8.5 ppm).[5]

  • Halogen Inductive Effects: The two chlorine atoms at C4 and C6 are potent EWGs. Their strong inductive effect significantly withdraws electron density from the benzene ring. This deshields both H5 and H7, shifting their resonances further downfield compared to unsubstituted indazole.[6]

  • N-H Proton Acidity: The N1-H proton is attached to a nitrogen within a π-system. Its chemical shift is highly variable and sensitive to solvent, concentration, and temperature due to hydrogen bonding. The presence of three electron-withdrawing halogens increases the acidity of this proton, which will also contribute to a significant downfield shift, often beyond δ 13 ppm in aprotic polar solvents like DMSO-d₆.[7][8]

Spin-Spin Coupling Analysis

The multiplicity, or splitting pattern, of an NMR signal reveals the number of adjacent, non-equivalent protons.

  • H5 and H7: These two protons are separated by four bonds (H5-C5-C6-C7-H7). In aromatic systems, such a spatial arrangement is known as a meta-relationship. They will couple to each other, splitting each other's signal. This results in a characteristic pattern where H5 appears as a doublet and H7 appears as a doublet.

  • Meta-Coupling Constant (⁴J): The magnitude of the splitting, known as the coupling constant (J), for meta-protons is typically small, ranging from 2-3 Hz.[9] This small J value is a key diagnostic feature for identifying meta-related protons.

  • N1-H Proton: The N1-H proton signal is typically a broad singlet. This is due to rapid chemical exchange with solvent impurities and quadrupole broadening from the ¹⁴N nucleus. As a result, its coupling to other protons is usually not observed.

Theoretical ¹H NMR Spectrum Prediction

By combining the analysis of electronic effects and coupling interactions, we can construct a detailed prediction of the ¹H NMR spectrum. The reference spectrum for unsubstituted 1H-indazole in DMSO-d₆ shows H5 at δ 7.11 ppm and H7 at δ 7.55 ppm.[6] We anticipate significant downfield shifts from these base values.

ProtonPredicted δ (ppm) (in DMSO-d₆)Predicted MultiplicityCoupling Constant (J)Rationale
N1-H > 13.5Broad Singlet (br s)N/AHighly acidic proton on N-heterocycle; EWGs cause strong deshielding. Broadness due to exchange and quadrupole effects.
H7 7.8 – 8.1Doublet (d)⁴J ≈ 2.0 HzAromatic proton ortho to an electron-withdrawing Cl group at C6, leading to strong deshielding. Split by H5.
H5 7.6 – 7.9Doublet (d)⁴J ≈ 2.0 HzAromatic proton ortho to an electron-withdrawing Cl group at C4 and para to the Cl at C6. Strong deshielding. Split by H7.

Note on Assignment: While both H5 and H7 are significantly deshielded, a definitive assignment without 2D NMR (e.g., NOESY) is challenging. The prediction places H7 slightly further downfield due to its proximity to the fused pyrazole ring and the ortho-chlorine, but the cumulative effects are comparable.

Recommended Experimental Protocol for Data Acquisition

The quality and reliability of NMR data are directly dependent on a sound experimental methodology. The following protocol is designed to yield a high-resolution, unambiguous spectrum.

dot digraph "Experimental_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} Caption: Recommended workflow for the acquisition and validation of the ¹H NMR spectrum.

Protocol Justification:
  • Solvent Choice (DMSO-d₆): Dimethyl sulfoxide-d₆ is an ideal solvent for this compound. Its high polarity ensures good solubility, and its aprotic nature slows the exchange rate of the N-H proton, often allowing it to be observed as a sharp, well-defined peak (though still broadened).[7][10]

  • Internal Standard (TMS): Tetramethylsilane provides a sharp, inert reference signal at δ 0.00 ppm, ensuring accurate chemical shift calibration.

  • Relaxation Delay (d1): A longer delay of 5 seconds ensures full relaxation of all protons, including the slowly relaxing aromatic protons, which is crucial for accurate signal integration.

  • D₂O Exchange: The definitive test for an exchangeable proton (like N-H or O-H). Upon adding deuterium oxide, the N-H proton is replaced by a deuterium atom (N-D). Since deuterium is not observed in ¹H NMR, the N1-H signal will disappear, confirming its identity.

Spectrum Interpretation and Structural Assignment

A systematic approach to interpreting the processed spectrum ensures accurate assignment.

  • Identify the N1-H Signal: Scan the far downfield region of the spectrum (δ 13-15 ppm). A broad signal integrating to one proton is the N1-H. Confirm its identity by performing the D₂O exchange experiment; this signal should vanish in the subsequent scan.

  • Analyze the Aromatic Region (δ 7.0-8.5 ppm): Locate the two remaining signals in this region.

    • Integration: Verify that each signal integrates to one proton (1H). The total integral ratio for the spectrum should be 1:1:1.

    • Multiplicity: Both signals should appear as sharp doublets. Measure the distance between the peaks of each doublet.

    • Coupling Constant (J): The J value for both doublets must be identical, as the protons are coupled to each other. This value should be in the range of 2-3 Hz, which is the definitive signature of a four-bond meta-coupling.[9]

  • Assign H5 and H7: Based on the predicted chemical shifts, the doublet at the higher chemical shift (further downfield) is tentatively assigned to H7, and the doublet at the lower chemical shift is assigned to H5. This assignment is based on the combined deshielding influences and should be noted as probable, with ultimate confirmation requiring advanced 2D NMR experiments.

Conclusion

The ¹H NMR spectrum of 4,6-dichloro-3-iodo-1H-indazole provides a clear and diagnostic fingerprint for its structure. The key identifying features are:

  • A broad, exchangeable singlet for the N1-H proton at a very high chemical shift (>13.5 ppm).

  • Two distinct doublets in the aromatic region (δ 7.6-8.1 ppm), each integrating to 1H.

  • A small coupling constant (J ≈ 2 Hz) for both doublets, confirming the meta-relationship between H5 and H7.

These features, when analyzed together, provide irrefutable evidence for the successful synthesis and purity of the target compound, underscoring the power of ¹H NMR spectroscopy as a cornerstone of chemical analysis.

References

  • Elguero, J., Marzin, C., & Roberts, J. D. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. [Link]

  • University of Puget Sound. (n.d.). Assigning the ¹H-NMR Signals of Aromatic Ring ¹H-atoms. University of Puget Sound Chemistry. [Link]

  • Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. National Center for Biotechnology Information. [Link]

  • University of Regensburg. (n.d.). ¹H NMR Spectroscopy. University of Regensburg. [Link]

  • Abraham, R. J., & Mobli, M. (n.d.). ¹H chemical shifts in NMR, part 18. Ring currents and π-electron effects in hetero-aromatics. Modgraph. [Link]

  • University of Potsdam. (n.d.). Chemical shifts. University of Potsdam. [Link]

  • Reich, H. J. (n.d.). NMR Spectroscopy – ¹H NMR Chemical Shifts. ACS Division of Organic Chemistry. [Link]

  • Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine. [Link]

  • Pinto, D. C. G. A., & Silva, A. M. S. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

  • Xiao, Q., et al. (2011). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Royal Society of Chemistry. [Link]

  • Chemistry Stack Exchange. (2014). para-dichlorobenzene - number of proton NMR signals. Chemistry Stack Exchange. [Link]

  • Chemistry LibreTexts. (2020). Predicting a ¹H-NMR Spectrum From The Structure. Chemistry LibreTexts. [Link]

  • Abraham, R. J., & Mobli, M. (n.d.). Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling and ab initio study. Modgraph. [Link]

  • Chemistry LibreTexts. (2024). Spectroscopy of Aromatic Compounds. Chemistry LibreTexts. [Link]

  • Facelli, J. C., et al. (1997). ¹⁵N Chemical Shift Principal Values in Nitrogen Heterocycles. Journal of the American Chemical Society. [Link]

  • Anet, F. A. L. (1962). The N.m.r. Spectra of Heterocyclic Compounds. I. The Spectra of 1,4-Dioxanes, 1,3-Dioxolanes, and 1,4;5,8-Naphthodioxane. The Journal of Organic Chemistry. [Link]

  • Chemistry with Caroline. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (¹H NMR). YouTube. [Link]

  • ACD/Labs. (2025). ¹H–¹H Coupling in Proton NMR. ACD/Labs. [Link]

  • The Organic Chemistry Tutor. (2019, December 11). ¹H NMR coupling and coupling constants. YouTube. [Link]

  • University of Regensburg. (n.d.). Coupling constants for ¹H and ¹³C NMR. University of Regensburg. [Link]

Sources

Protocols & Analytical Methods

Method

The Versatile Scaffolding of 4,6-Dichloro-3-iodo-1H-indazole: A Guide to Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the indazole core stands as a privileged scaffold, forming the backbone of numerous therapeutic agents. Amon...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the indazole core stands as a privileged scaffold, forming the backbone of numerous therapeutic agents. Among its halogenated derivatives, 4,6-dichloro-3-iodo-1H-indazole emerges as a highly versatile and reactive building block. Its strategic placement of three distinct halogen atoms—two chlorine atoms on the benzene ring and an iodine atom at the C-3 position of the pyrazole ring—offers a rich platform for sequential and site-selective functionalization. This guide provides an in-depth exploration of the synthetic utility of 4,6-dichloro-3-iodo-1H-indazole, complete with detailed application notes, field-proven protocols, and the causal reasoning behind experimental choices.

Introduction to a Privileged Building Block

4,6-Dichloro-3-iodo-1H-indazole is a crystalline solid with the molecular formula C₇H₃Cl₂IN₂ and a molecular weight of 312.92 g/mol . Its strategic halogenation pattern is the key to its synthetic prowess. The iodine at the C-3 position is the most labile site for palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide array of substituents. The chlorine atoms at the C-4 and C-6 positions are less reactive under these conditions, enabling their retention for subsequent transformations or for their electronic and steric influence on the final molecule's biological activity. This differential reactivity is a cornerstone of its utility in constructing complex molecular architectures.

Indazole derivatives are integral to a multitude of pharmaceuticals, exhibiting a broad spectrum of biological activities including anti-cancer, anti-inflammatory, and antimicrobial properties. Notably, the indazole scaffold is a key component in several kinase inhibitors, a class of drugs that has revolutionized cancer therapy. The ability to precisely modify the indazole core using building blocks like 4,6-dichloro-3-iodo-1H-indazole is therefore of paramount importance in the discovery and development of novel therapeutics.

Synthesis of 4,6-Dichloro-3-iodo-1H-indazole: A Two-Step Approach

The synthesis of the title compound is a two-step process commencing with the formation of the 4,6-dichloro-1H-indazole core, followed by regioselective iodination at the C-3 position.

Part 1: Synthesis of 4,6-Dichloro-1H-indazole

The synthesis of 4,6-dichloro-1H-indazole can be achieved from commercially available 3,5-dichloro-2-methylaniline through a diazotization and cyclization reaction. This method provides a reliable route to the indazole core.

Protocol 1: Synthesis of 4,6-Dichloro-1H-indazole

Materials:

  • 3,5-Dichloro-2-methylaniline

  • Potassium acetate (KOAc)

  • Acetic anhydride (Ac₂O)

  • Isopentyl nitrite

  • Chloroform (CHCl₃)

  • Tetrahydrofuran (THF)

  • Lithium hydroxide (LiOH)

  • Ethyl acetate (EtOAc)

  • Water (H₂O)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottomed flask, stirrer, ice bath, heating mantle, separatory funnel, rotary evaporator

Procedure:

  • To a 250 mL round-bottomed flask equipped with a stirrer, add 3,5-dichloro-2-methylaniline (e.g., 10.0 g, 56.8 mmol), potassium acetate (6.7 g, 68.2 mmol), and chloroform (100 mL).

  • Cool the mixture to 0 °C in an ice bath with stirring.

  • Slowly add acetic anhydride (16.0 mL, 170 mmol) dropwise to the cooled mixture.

  • Allow the reaction mixture to warm to room temperature and stir for 1 hour.

  • Heat the reaction to 60 °C and add isopentyl nitrite (15.1 mL, 114 mmol).

  • Stir the reaction mixture at 60 °C overnight.

  • After completion, cool the mixture to 0 °C and add water (60 mL) and THF (120 mL).

  • Add lithium hydroxide (16.6 g, 398 mmol) and continue stirring at 0 °C for 3 hours.

  • Add water (150 mL) and extract the product with ethyl acetate (2 x 200 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 4,6-dichloro-1H-indazole.

Causality Behind Experimental Choices: The initial acetylation of the aniline protects the amino group and facilitates the subsequent diazotization. Isopentyl nitrite serves as the diazotizing agent. The final basic workup with lithium hydroxide hydrolyzes the acetyl group to afford the desired 1H-indazole.

Part 2: Iodination of 4,6-Dichloro-1H-indazole

The second step involves the regioselective iodination of the 4,6-dichloro-1H-indazole at the C-3 position. This reaction is typically carried out using molecular iodine in the presence of a base.

Protocol 2: Synthesis of 4,6-Dichloro-3-iodo-1H-indazole

Materials:

  • 4,6-Dichloro-1H-indazole

  • Iodine (I₂)

  • Potassium hydroxide (KOH)

  • N,N-Dimethylformamide (DMF)

  • 10% aqueous sodium bisulfite (NaHSO₃)

  • Diethyl ether (Et₂O)

  • Water (H₂O)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottomed flask, stirrer, dropping funnel, rotary evaporator

Procedure:

  • In a round-bottomed flask, dissolve 4,6-dichloro-1H-indazole (e.g., 5.0 g, 26.7 mmol) in DMF (50 mL).

  • Add potassium hydroxide pellets (3.0 g, 53.4 mmol) to the solution and stir.

  • In a separate flask, dissolve iodine (10.2 g, 40.1 mmol) in DMF (20 mL).

  • Add the iodine solution dropwise to the indazole solution at room temperature and stir for 2-3 hours.

  • Pour the reaction mixture into 10% aqueous sodium bisulfite solution to quench the excess iodine.

  • Extract the product with diethyl ether (3 x 100 mL).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to obtain 4,6-dichloro-3-iodo-1H-indazole. The crude product can be purified by recrystallization or column chromatography.

Causality Behind Experimental Choices: The basic conditions generated by KOH deprotonate the indazole, increasing its nucleophilicity and facilitating the electrophilic substitution by iodine at the electron-rich C-3 position. The use of a polar aprotic solvent like DMF helps to dissolve the reagents and facilitate the reaction.

Synthesis_Workflow cluster_step1 Step 1: Synthesis of 4,6-Dichloro-1H-indazole cluster_step2 Step 2: Iodination A 3,5-Dichloro-2-methylaniline B Diazotization & Cyclization (Ac₂O, Isopentyl nitrite, KOAc) A->B C 4,6-Dichloro-1H-indazole B->C D 4,6-Dichloro-1H-indazole E Iodination (I₂, KOH, DMF) D->E F 4,6-Dichloro-3-iodo-1H-indazole E->F

Caption: Synthetic workflow for 4,6-dichloro-3-iodo-1H-indazole.

Key Applications in Cross-Coupling Reactions

The C-I bond at the 3-position of 4,6-dichloro-3-iodo-1H-indazole is the primary site for palladium-catalyzed cross-coupling reactions, enabling the formation of C-C and C-N bonds.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Aryl and Heteroaryl Partners

The Suzuki-Miyaura coupling is a powerful method for forming biaryl and heteroaryl-aryl structures. 4,6-dichloro-3-iodo-1H-indazole readily participates in this reaction with a variety of boronic acids and their esters.

Protocol 3: Suzuki-Miyaura Coupling of 4,6-Dichloro-3-iodo-1H-indazole

Materials:

  • 4,6-Dichloro-3-iodo-1H-indazole

  • Aryl- or heteroarylboronic acid (e.g., Phenylboronic acid)

  • [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

  • 1,4-Dioxane or Dimethoxyethane (DME)

  • Water

  • Reaction tube, inert atmosphere (Nitrogen or Argon), heating block, TLC plates, column chromatography supplies

Procedure:

  • To a reaction tube, add 4,6-dichloro-3-iodo-1H-indazole (e.g., 100 mg, 0.32 mmol), the arylboronic acid (1.2 equivalents, 0.38 mmol), and potassium carbonate (2.0 equivalents, 0.64 mmol).

  • Add Pd(dppf)Cl₂ (5 mol%, 13 mg).

  • Add a 4:1 mixture of 1,4-dioxane and water (4 mL).

  • Purge the reaction tube with nitrogen or argon for 10-15 minutes.

  • Seal the tube and heat the reaction mixture to 80-100 °C for 4-12 hours, monitoring the progress by TLC.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel.

Causality Behind Experimental Choices: The palladium catalyst is essential for the catalytic cycle. The dppf ligand provides stability and promotes the desired reactivity. The base is required for the transmetalation step of the Suzuki-Miyaura reaction. The choice of solvent and temperature can significantly impact the reaction rate and yield.

CatalystBaseSolventTemperature (°C)Typical YieldReference
Pd(dppf)Cl₂K₂CO₃DME80Good to Excellent[1]
Pd(PPh₃)₄Na₂CO₃Dioxane/H₂O90Good[2]

Table 1: Representative conditions for Suzuki-Miyaura coupling of halo-indazoles.

Suzuki_Miyaura_Workflow Start 4,6-Dichloro-3-iodo-1H-indazole + Arylboronic Acid Catalyst Pd(dppf)Cl₂, K₂CO₃ Dioxane/H₂O, 80-100 °C Reaction Suzuki-Miyaura Coupling Start->Reaction Reactants Catalyst->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product 3-Aryl-4,6-dichloro-1H-indazole Purification->Product

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a C-C bond between the C-3 position of the indazole and a terminal alkyne. This reaction is crucial for introducing linear alkynyl fragments into the molecule. For successful Sonogashira coupling at the C-3 position of indazoles, N-protection is often necessary to prevent side reactions.

Protocol 4: Sonogashira Coupling of N-Protected 4,6-Dichloro-3-iodo-1H-indazole

Materials:

  • N-Protected 4,6-dichloro-3-iodo-1H-indazole (e.g., N-THP protected)

  • Terminal alkyne (e.g., Phenylacetylene)

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

  • Copper(I) iodide (CuI)

  • Triethylamine (Et₃N) or Diisopropylamine (DIPA)

  • Tetrahydrofuran (THF) or DMF

  • Inert atmosphere, reaction vessel, heating source

Procedure:

  • To a reaction vessel, add N-protected 4,6-dichloro-3-iodo-1H-indazole (1.0 equivalent), the terminal alkyne (1.2-1.5 equivalents), Pd(PPh₃)₂Cl₂ (2-5 mol%), and CuI (5-10 mol%).

  • Add the solvent (THF or DMF) and the amine base (Et₃N or DIPA, 2-3 equivalents).

  • Degas the mixture by bubbling nitrogen or argon through it for 15-20 minutes.

  • Heat the reaction to 50-80 °C and stir until the starting material is consumed (monitor by TLC).

  • After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove the catalysts.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

  • If necessary, deprotect the N-protecting group under appropriate conditions.

Causality Behind Experimental Choices: The palladium catalyst facilitates the main catalytic cycle, while the copper(I) co-catalyst is crucial for the activation of the alkyne. The amine base serves to neutralize the HI generated during the reaction and also acts as a solvent in some cases. N-protection prevents potential N-arylation or other side reactions involving the acidic N-H proton of the indazole.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a versatile method for forming C-N bonds between aryl halides and amines. This reaction allows for the introduction of a wide range of primary and secondary amines at the C-3 position of the indazole core.

Protocol 5: Buchwald-Hartwig Amination of 4,6-Dichloro-3-iodo-1H-indazole

Materials:

  • 4,6-Dichloro-3-iodo-1H-indazole

  • Amine (primary or secondary)

  • Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • tBuXPhos or other suitable phosphine ligand

  • Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃)

  • Toluene or Dioxane

  • Inert atmosphere, reaction vessel, heating source

Procedure:

  • In a glovebox or under an inert atmosphere, add 4,6-dichloro-3-iodo-1H-indazole (1.0 equivalent), the amine (1.2 equivalents), the palladium precursor (1-5 mol%), and the phosphine ligand (2-10 mol%) to a reaction vessel.

  • Add the base (1.5-2.0 equivalents) and the anhydrous solvent.

  • Seal the vessel and heat the reaction to 80-110 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Once complete, cool the reaction, dilute with an organic solvent, and filter through celite.

  • Wash the filtrate with water and brine, dry, and concentrate.

  • Purify the product by column chromatography.

Causality Behind Experimental Choices: The choice of ligand is critical in Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands like tBuXPhos are often effective for coupling with indazoles. The strong base is necessary to deprotonate the amine and facilitate the catalytic cycle. The reaction is highly sensitive to air and moisture, necessitating the use of an inert atmosphere and anhydrous solvents.

Application in the Synthesis of Kinase Inhibitors: The Case of Axitinib

The indazole scaffold is a key feature of many kinase inhibitors. Axitinib, a potent inhibitor of vascular endothelial growth factor receptors (VEGFRs), features a substituted indazole core. While the direct use of 4,6-dichloro-3-iodo-1H-indazole in the commercial synthesis of Axitinib is not the primary route, analogous intermediates are key. For instance, a common strategy involves the Heck coupling of a protected 3-iodo-1H-indazole derivative with 2-vinylpyridine to construct a key intermediate.

A related application is in the development of Fibroblast Growth Factor Receptor (FGFR) inhibitors, where substituted indazoles play a crucial role in binding to the kinase domain. The ability to introduce diverse substituents at the C-3, C-4, and C-6 positions of the indazole ring using building blocks like 4,6-dichloro-3-iodo-1H-indazole is instrumental in optimizing the potency and selectivity of these inhibitors.

Conclusion

4,6-Dichloro-3-iodo-1H-indazole is a powerful and versatile synthetic building block that provides a gateway to a vast chemical space of substituted indazoles. Its differential halogen reactivity allows for a range of selective cross-coupling reactions, making it an invaluable tool for medicinal chemists and drug development professionals. The protocols and insights provided in this guide are intended to empower researchers to harness the full potential of this remarkable scaffold in the pursuit of novel and effective therapeutic agents.

References

  • Patel, M., et al. (2020). Pd(PPh₃)₄ Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. Molecules, 25(16), 3792. [Link]

  • Fallacara, A., et al. (2010). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 15(3), 1836-1845. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • Ahmad, S., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 443. [Link]

  • Google Patents.
  • Zhang, Y., et al. (2016). Design, Synthesis and Biological Evaluation of 6-(2,6-Dichloro-3,5-dimethoxyphenyl)-4-substituted-1H-indazoles as Potent Fibroblast Growth Factor Receptor Inhibitors. Molecules, 21(10), 1398. [Link]

Sources

Application

Application Notes &amp; Protocols: Leveraging 4,6-Dichloro-3-iodo-1H-indazole for the Synthesis of Advanced Kinase Inhibitors

Introduction: The Strategic Importance of the Indazole Scaffold The indazole nucleus is a "privileged scaffold" in medicinal chemistry, recognized for its ability to form the core structure of numerous pharmacologically...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of the Indazole Scaffold

The indazole nucleus is a "privileged scaffold" in medicinal chemistry, recognized for its ability to form the core structure of numerous pharmacologically active agents.[1] Its unique bicyclic structure, comprising a benzene ring fused to a pyrazole ring, serves as a versatile template for designing molecules that can interact with a wide array of biological targets.[2][3] In the realm of oncology and inflammatory diseases, indazole derivatives have proven particularly effective as kinase inhibitors.[1][2] Kinases are a class of enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many cancers. Consequently, molecules that can selectively inhibit specific kinases are of paramount interest in modern drug development.

Among the various functionalized indazoles, 4,6-dichloro-3-iodo-1H-indazole has emerged as a powerhouse building block. Its strategic substitution pattern offers medicinal chemists a trifecta of reactive sites for controlled, sequential modification:

  • The C3-Iodo Group: This is the primary reactive handle for introducing molecular diversity. The carbon-iodine bond is highly susceptible to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the facile installation of a wide range of aryl and heteroaryl moieties.[4][5]

  • The N1-Proton: The acidic proton on the indazole nitrogen provides a site for regioselective N-alkylation or N-arylation, a crucial step for tuning the compound's pharmacokinetic properties and completing the synthesis of many targeted inhibitors.[1][5]

  • The C4 and C6-Chloro Groups: While less reactive than the iodo group, these chlorine atoms significantly influence the electronic properties of the ring system and provide steric bulk. They can also serve as potential sites for further functionalization under more forcing conditions if desired.

This guide provides a detailed overview of the properties of 4,6-dichloro-3-iodo-1H-indazole, its core applications in synthesis, and field-proven protocols for its use in constructing advanced kinase inhibitor precursors.

Physicochemical Properties & Safe Handling

Accurate knowledge of a reagent's properties is fundamental to its successful and safe application in any synthetic workflow.

Table 1: Physicochemical Data for 4,6-Dichloro-3-iodo-1H-indazole

PropertyValueSource
CAS Number 885519-60-8[6]
Molecular Formula C₇H₃Cl₂IN₂[6]
Molecular Weight 312.92 g/mol [6]
Appearance Typically a solid powder.
Purity ≥96%[6]
Topological Polar Surface Area (TPSA) 28.68 Ų[6]
LogP 3.47[6]
Storage and Stability

4,6-Dichloro-3-iodo-1H-indazole should be stored at 4°C and protected from light to prevent degradation.[6] The container should be kept tightly sealed in a dry and well-ventilated place.

Hazard Identification and Safe Handling

This compound is classified as hazardous. Researchers must consult the full Safety Data Sheet (SDS) before use and handle the material within a certified chemical fume hood.[7]

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[6][7]

  • Precautionary Measures: Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves. Avoid breathing dust, fumes, or vapors.[6]

Core Synthetic Applications: A Stepwise Approach to Complexity

The utility of 4,6-dichloro-3-iodo-1H-indazole lies in its capacity for sequential, regioselective functionalization. The typical synthetic strategy involves a two-step process: C-C bond formation at the C3 position, followed by N-alkylation at the N1 position.

The Cornerstone Reaction: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is the most efficient and widely used method for creating a C-C bond at the 3-position of the indazole core.[4] This palladium-catalyzed reaction couples the aryl iodide (4,6-dichloro-3-iodo-1H-indazole) with an organoboronic acid or ester.

Causality Behind Experimental Choices:

  • Catalyst: A Pd(0) source is required to initiate the catalytic cycle. While many catalysts work, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is a robust and commonly used choice for its reliability and commercial availability.[5]

  • Base: A base is essential for the transmetalation step of the catalytic cycle. Inorganic bases like sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), or sodium bicarbonate (NaHCO₃) are frequently used.[5] Their choice can influence reaction kinetics and side product formation.

  • Solvent System: The reaction is typically performed in a mixture of an organic solvent and water (e.g., DMF/water, Dioxane/water, Toluene/water). The aqueous phase is necessary to dissolve the inorganic base, while the organic solvent solubilizes the coupling partners and catalyst.

G cluster_workflow Synthetic Workflow for Kinase Inhibitor Core start Start: 4,6-Dichloro-3-iodo-1H-indazole suzuki Step 1: Suzuki-Miyaura Coupling (Arylboronic Acid, Pd Catalyst, Base) start->suzuki intermediate1 Intermediate: 3-Aryl-4,6-dichloro-1H-indazole suzuki->intermediate1 alkylation Step 2: N1-Alkylation (Alkyl Halide, Base) intermediate1->alkylation product Final Product: 1-Alkyl-3-aryl-4,6-dichloro-1H-indazole (Kinase Inhibitor Core) alkylation->product

Caption: Sequential synthesis from the starting material.

Finalizing the Core: N1-Alkylation

Once the C3 position is functionalized, the indazole nitrogen is typically alkylated. The N1 position is generally more thermodynamically favored for substitution.[3] This step is critical for mimicking the ribose moiety of ATP and achieving potent kinase inhibition.

Causality Behind Experimental Choices:

  • Base: A strong base is required to deprotonate the indazole N-H. Potassium hydroxide (KOH) or stronger bases like sodium hydride (NaH) are effective.[5] The choice depends on the substrate's sensitivity and the reactivity of the alkylating agent.

  • Solvent: A polar aprotic solvent such as dimethylformamide (DMF) or acetone is ideal.[5] These solvents effectively solvate the resulting indazolide anion without interfering with the subsequent Sₙ2 reaction.

  • Alkylating Agent: An electrophilic alkyl source, typically an alkyl halide (e.g., methyl iodide, ethyl bromide), is used to introduce the desired alkyl group.[5]

Experimental Protocols

The following protocols are representative procedures that can be adapted by researchers based on their specific target molecules. All operations should be performed under an inert atmosphere (e.g., Nitrogen or Argon).

Protocol 1: Synthesis of 3-(4-Methoxyphenyl)-4,6-dichloro-1H-indazole via Suzuki-Miyaura Coupling

This protocol details the coupling of the title compound with a commercially available boronic acid.

Materials and Reagents:

ReagentCAS No.M.W. ( g/mol )AmountMoles (mmol)
4,6-Dichloro-3-iodo-1H-indazole885519-60-8312.921.00 g3.19
4-Methoxyphenylboronic acid4541-11-3151.960.58 g3.83 (1.2 eq)
Pd(PPh₃)₄14221-01-31155.560.18 g0.16 (0.05 eq)
Sodium Bicarbonate (NaHCO₃)144-55-884.010.80 g9.57 (3.0 eq)
Dimethylformamide (DMF)68-12-2-15 mL-
Water (degassed)7732-18-5-5 mL-

Step-by-Step Procedure:

  • Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4,6-dichloro-3-iodo-1H-indazole (1.00 g, 3.19 mmol) and 4-methoxyphenylboronic acid (0.58 g, 3.83 mmol).

  • Inerting: Evacuate and backfill the flask with nitrogen three times.

  • Solvent and Base Addition: Add DMF (15 mL) and the aqueous solution of NaHCO₃ (0.80 g in 5 mL of degassed water).[5]

  • Catalyst Addition: Add Pd(PPh₃)₄ (0.18 g, 0.16 mmol) to the mixture under a positive flow of nitrogen.

  • Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously for 8-12 hours.[5]

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexane/Ethyl Acetate). The starting material should be consumed, and a new, less polar spot corresponding to the product should appear.

  • Workup: After cooling to room temperature, pour the reaction mixture into 100 mL of water and extract with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.[5] Purify the crude residue by column chromatography on silica gel (60-120 mesh) using a hexane/ethyl acetate gradient to afford the pure product.

Application in Kinase Inhibition: Mechanism of Action

The indazole-based compounds synthesized using this building block often function as ATP-competitive inhibitors. They are designed to fit into the ATP-binding pocket of a target kinase, such as Vascular Endothelial Growth Factor Receptor (VEGFR) or Anaplastic Lymphoma Kinase (ALK).

The core structure achieves this through key interactions:

  • The indazole N-H or N-alkyl group often forms a critical hydrogen bond with the "hinge region" of the kinase, a short sequence of amino acids that connects the N- and C-lobes of the enzyme.

  • The C3-aryl substituent projects into a hydrophobic pocket, providing additional binding affinity and selectivity.

  • The dichloro-indazole scaffold itself occupies the adenine region of the binding site.

G cluster_pathway Generic RTK Signaling & Inhibition ligand Growth Factor (e.g., VEGF) rtk Receptor Tyrosine Kinase (RTK) (e.g., VEGFR) ligand->rtk Binds & Dimerizes p_site Phosphorylation Site rtk->p_site Activates block BLOCKED rtk->block atp ATP atp->p_site Phosphorylates inhibitor Indazole-based Inhibitor inhibitor->rtk Binds to ATP Pocket downstream Downstream Signaling (Proliferation, Angiogenesis) p_site->downstream Activates

Caption: Inhibition of a receptor tyrosine kinase pathway.

By occupying the ATP binding site, the indazole inhibitor prevents the phosphorylation of the kinase and its downstream substrates, thereby blocking the signaling cascade that drives tumor growth, proliferation, or angiogenesis.

Conclusion

4,6-Dichloro-3-iodo-1H-indazole is a highly valuable and versatile starting material for the synthesis of complex heterocyclic molecules targeting protein kinases. Its well-defined reactivity allows for a logical and efficient construction of drug-like scaffolds through sequential cross-coupling and N-alkylation reactions. The protocols and principles outlined in this guide provide a solid foundation for researchers in drug discovery to harness the potential of this key intermediate in the development of next-generation targeted therapies.

References

  • Qian, Y., et al. (2019). 4,6-Substituted-1H-Indazoles as potent IDO1/TDO dual inhibitors. PubMed. Available at: [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (2026). The Chemical Profile of 6-Iodo-1H-indazole: Properties and Handling for Pharmaceutical Use. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • He, J., et al. Synthesis of 4, 6-dichloro-1H-pyrazolo [3, 4-d] pyrimidine. Clausius Scientific Press. Available at: [Link]

  • Al-Suhaimi, A. M., et al. (2020). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. PMC - NIH. Available at: [Link]

  • Chen, Y., et al. (2020). Preparation of 1H-Indazole-3-carbonitrile. Organic Syntheses. Available at: [Link]

  • Li, Y., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing. Available at: [Link]

  • Shaik, A. B., et al. (2020). Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. MDPI. Available at: [Link]

  • Jadhav, S. S., & Gaikwad, D. D. (2022). Indazole From Natural Resources And Biological Activity. Journal of Pharmaceutical Negative Results. Available at: [Link]

  • Organic Chemistry Portal. Indazole synthesis. Organic Chemistry Portal. Available at: [Link]

  • Narender, P., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. Available at: [Link]

  • ResearchGate. (2025). A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib.
  • Google Patents. WO2020212253A1 - Process for preparing axitinib, process for purifying the intermediate 2-((3-iodo-1h-indazol-6-yl)thio). Google Patents.

Sources

Method

Advanced Protocol: Chemoselective Buchwald-Hartwig Amination of 4,6-Dichloro-3-iodo-1H-indazole

Executive Summary The functionalization of 4,6-Dichloro-3-iodo-1H-indazole presents a unique triad of synthetic challenges: chemoselectivity (I vs. Cl), regioselectivity (N1 vs.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The functionalization of 4,6-Dichloro-3-iodo-1H-indazole presents a unique triad of synthetic challenges: chemoselectivity (I vs. Cl), regioselectivity (N1 vs. C3), and steric hindrance (C4-chloro ortho-effect). This application note details a robust, field-validated protocol for installing amine functionalities at the C3 position while preserving the C4/C6 chlorine atoms for subsequent elaboration.

While direct coupling on unprotected indazoles is possible using third-generation precatalysts, this guide prioritizes a Protection-Coupling-Deprotection (P-C-D) strategy. This approach offers the highest reproducibility, minimizes catalyst poisoning by the acidic N1-proton (pKa ~14), and prevents competitive N-arylation.

Strategic Analysis & Mechanistic Insight

The Chemoselectivity Hierarchy

Success relies on exploiting the bond dissociation energy (BDE) differences between the carbon-halogen bonds.

  • C3-I (Target): Weakest bond (~53 kcal/mol). Rapid oxidative addition.

  • C4-Cl & C6-Cl (Off-Target): Stronger bonds (~95 kcal/mol).

  • Risk Factor: The electron-deficient nature of the 4,6-dichloroindazole core activates the C-Cl bonds, reducing the safety margin.

The Steric "Nutcracker" Effect

The chlorine atom at C4 exerts significant steric pressure on the C3 position. Standard ligands (e.g., PPh3, dppf) often fail to promote reductive elimination in this crowded environment.

  • Solution: Utilization of Dialkylbiaryl phosphines (e.g., Xantphos, RuPhos). These ligands possess a large "bite angle" or specific steric bulk that facilitates the reductive elimination step, expelling the product from the crowded metal center.

Visualizing the Reaction Pathway

The following diagram illustrates the critical decision points and selectivity filters in this transformation.

ReactionPathway Start 4,6-Dichloro-3-iodo-1H-indazole Decision N1 Protection? Start->Decision RouteA Route A: Protected (Recommended) High Yield, Scalable Decision->RouteA Standard RouteB Route B: Unprotected (Advanced) Fewer Steps, Higher Catalyst Cost Decision->RouteB Fast-track Step1 1. THP Protection (DHP, pTsOH) RouteA->Step1 Direct Direct Coupling (Pd-G3/G4 Precatalyst + LiHMDS) RouteB->Direct Step2 2. C-N Coupling (Pd source + Xantphos/RuPhos) Step1->Step2 Selective C-I Activation Step3 3. Acidic Deprotection (HCl/MeOH) Step2->Step3 Product Final Product: 3-Amino-4,6-dichloro-1H-indazole Step3->Product Direct->Product Requires Soluble Base

Figure 1: Strategic workflow comparing the Protected (Standard) vs. Unprotected (Advanced) routes. The Protected route is recommended for complex amines.

Detailed Experimental Protocols

Protocol A: N1-Protection (THP Installation)

Objective: Mask the acidic N1 proton to prevent catalyst quenching and N-arylation.

Reagents:

  • Substrate: 4,6-Dichloro-3-iodo-1H-indazole (1.0 equiv)[1]

  • 3,4-Dihydro-2H-pyran (DHP) (2.0 equiv)

  • p-Toluenesulfonic acid monohydrate (pTsOH·H2O) (0.1 equiv)

  • Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) [0.2 M]

Procedure:

  • Charge a reaction vessel with the indazole substrate and DCM (anhydrous).

  • Add DHP followed by pTsOH at room temperature (20–25 °C).

  • Stir for 2–4 hours. Monitor by TLC (SiO2, Hexane/EtOAc) or LCMS. The product (N1-THP) is usually less polar than the starting material.

  • Quench: Add saturated aqueous NaHCO3.

  • Workup: Extract with DCM (x2), wash combined organics with brine, dry over Na2SO4, and concentrate.

  • Purification: Flash chromatography (typically 0-20% EtOAc in Hexanes).

    • Note: You may observe N1 vs N2 regioisomers.[2] N1-THP is thermodynamically favored and typically the major product. For Buchwald coupling, the exact isomer is often less critical as the group is removed later, but N1 is preferred for steric reasons.

Protocol B: The Buchwald-Hartwig Coupling (Core Step)

Objective: Selective amination of C3-I bond in the presence of C4/C6-Cl.

Reagents:

  • Substrate: 1-(Tetrahydro-2H-pyran-2-yl)-4,6-dichloro-3-iodoindazole (1.0 equiv)

  • Amine: 1.2 – 1.5 equiv (Primary or Secondary)

  • Catalyst System:

    • Pd Source: Pd2(dba)3 (2.5 mol%) or Pd(OAc)2 (5 mol%)

    • Ligand: Xantphos (5–10 mol%) [Primary Rec] or RuPhos (for sterically demanding amines).

  • Base: Cs2CO3 (2.0 equiv) [Mild, high functional group tolerance] or NaOtBu (1.5 equiv) [Faster, for non-sensitive substrates].

  • Solvent: 1,4-Dioxane or Toluene (anhydrous, degassed).

Step-by-Step Procedure:

  • Inert Atmosphere: Flame-dry a resealable reaction vial or Schlenk tube and cool under Argon/Nitrogen.

  • Solids Charge: Add the Protected Indazole, Pd source, Ligand, and Base.

    • Critical: If using Xantphos, premixing Pd(OAc)2 and Xantphos in the solvent for 5 mins to form the active catalyst species (yellow to orange color change) can improve initiation.

  • Liquid Charge: Add the Amine and Solvent (Concentration ~0.1 – 0.2 M).

    • Degassing: Sparge the solvent with Argon for 10-15 minutes before addition, or freeze-pump-thaw the mixture once assembled. Oxygen is the enemy of this catalytic cycle.

  • Reaction: Seal the vessel and heat to 90–100 °C .

    • Time: Typically 4–16 hours.

    • Monitoring: Check LCMS for consumption of the Iodide. Do not push the reaction indefinitely; prolonged heating after iodide consumption may trigger activation of the C4-Cl bond.

  • Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc) to remove insoluble salts and Pd black. Concentrate the filtrate.

  • Purification: Silica gel chromatography.

    • Checkpoint: The C4-Cl reduces the electron density of the ring, often making the product less polar than typical anilines.

Protocol C: Deprotection (THP Removal)

Objective: Reveal the final free NH indazole.

Reagents:

  • Substrate: Coupled Product

  • Acid: 4M HCl in Dioxane or Trifluoroacetic acid (TFA) in DCM.

  • Scavenger (Optional): Triethylsilane (if using TFA and cation trapping is needed).

Procedure:

  • Dissolve the coupled product in MeOH or DCM.

  • Add 4M HCl in Dioxane (5–10 equiv).

  • Stir at RT (or mild heat 40 °C) for 1–3 hours.

  • Workup: Neutralize carefully with NaHCO3 (solid or sat. aq.) to pH ~8. Extract with EtOAc.

  • Isolation: Many amino-indazoles precipitate upon neutralization; filtration may be sufficient. Otherwise, column chromatography.

Troubleshooting & Optimization Matrix

ObservationProbable CauseCorrective Action
No Reaction (SM recovered) Catalyst poisoning or poor initiation.Switch to a Precatalyst (e.g., Xantphos Pd G3 or BrettPhos Pd G3 ). Ensure rigorous degassing.
De-iodination (Protodehalogenation)

-hydride elimination or solvent H-abstraction.
Switch solvent to Toluene. Increase concentration. Ensure anhydrous conditions.
Coupling at C4-Cl or C6-Cl Catalyst too active / Ligand too small.Stop! Use a bulkier ligand (BrettPhos , tBuXPhos ) to enforce selectivity for the accessible C-I bond. Lower temp to 80 °C.
Low Conversion (Stalls at 50%) Catalyst death.Add a second portion of catalyst/ligand (half load) after 4 hours.

Mechanism Visualization: The Selectivity Filter

The following diagram depicts the catalytic cycle, highlighting why the C3-I is selectively activated over C4-Cl and how the Ligand (L) prevents side reactions.

CatalyticCycle Pd0 Pd(0)-L (Active Catalyst) OxAdd Oxidative Addition (Fast into C-I) Pd0->OxAdd Ar-I Side1 Side Reaction: OxAdd into C4-Cl (Blocked by Ligand Sterics) Pd0->Side1 Ar-Cl (Slow) Coord Amine Coordination & Deprotonation OxAdd->Coord HNR2 + Base RedElim Reductive Elimination (C-N Bond Formation) Coord->RedElim Pd(II) Complex RedElim->Pd0 Product Release

Figure 2: Catalytic cycle emphasizing the kinetic preference for C-I oxidative addition and the role of ligand sterics in preventing C-Cl activation.

References

  • Buchwald-Hartwig Amination Overview

    • Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

  • Indazole Functionalization

    • Lier, F., et al. (2011). "Direct Access to 3-Aminoindazoles by Buchwald-Hartwig C-N Coupling Reaction."[2] Journal of Organic Chemistry.

  • Unprotected Heterocycle Amination

    • Henderson, J. L., et al. (2010).[3][4] "Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles." Organic Letters.

  • Ortho-Substituted Aryl Halides

    • Maiti, D., & Buchwald, S. L. (2009). "Orthogonal Cu- and Pd-Based Catalyst Systems for the O- and N-Arylation of Aminophenols." Journal of the American Chemical Society.

Sources

Application

Application Notes and Protocols for the Sonogashira Reaction of 3-Iodoindazoles

Introduction: The Strategic Importance of 3-Alkynylindazoles in Modern Drug Discovery The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its prevalence in a wide...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of 3-Alkynylindazoles in Modern Drug Discovery

The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its prevalence in a wide array of biologically active compounds. Molecules incorporating this bicyclic heterocycle exhibit a broad spectrum of therapeutic activities, including but not limited to, potent kinase inhibition, anti-inflammatory effects, and antiviral properties. The introduction of an alkyne moiety at the C-3 position of the indazole ring via the Sonogashira cross-coupling reaction unlocks a vast chemical space for the synthesis of novel drug candidates. This powerful carbon-carbon bond-forming reaction provides a direct and modular route to 3-alkynylindazoles, which serve as versatile intermediates for further molecular elaboration.[1][2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the successful execution of the Sonogashira reaction with 3-iodoindazole substrates. We will delve into the mechanistic underpinnings of the reaction, offer a detailed, field-proven protocol, and provide insights into overcoming common challenges associated with this transformation.

Mechanistic Rationale: A Tale of Two Catalytic Cycles

The Sonogashira reaction is a testament to the power of cooperative catalysis, relying on the synergistic interplay between palladium and copper catalysts to forge the C(sp²)-C(sp) bond.[2][3] The reaction proceeds through two interconnected catalytic cycles: the palladium cycle and the copper cycle.

A meticulous understanding of this mechanism is paramount for rational troubleshooting and optimization. For instance, the rate-limiting step is often the transmetalation of the copper acetylide to the palladium complex. Factors that influence the efficiency of this step, such as the choice of ligands on the palladium center and the solubility of the copper acetylide, can significantly impact the overall reaction outcome.

Sonogashira_Mechanism cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd0 Pd(0)L₂ PdII_Aryl Ar-Pd(II)L₂(I) Pd0->PdII_Aryl Oxidative Addition (Ar-I) PdII_Alkyne Ar-Pd(II)L₂(C≡CR) PdII_Aryl->PdII_Alkyne Transmetalation PdII_Alkyne->Pd0 Regeneration Product Ar-C≡C-R PdII_Alkyne->Product Reductive Elimination CuI Cu(I) Cu_Acetylide Cu(I)-C≡C-R CuI->Cu_Acetylide Alkyne H-C≡C-R Alkyne->Cu_Acetylide Deprotonation Cu_Acetylide->PdII_Aryl To Transmetalation Base Base Base->Alkyne

Figure 1: The dual catalytic cycle of the Sonogashira reaction.

Critical Consideration: The Imperative of N-Protection for 3-Iodoindazoles

A crucial experimental parameter for the successful Sonogashira coupling of 3-iodoindazoles is the protection of the N-1 position of the indazole ring.[1][2] The acidic N-H proton can interfere with the catalytic cycle in several ways:

  • Reaction with the base: The N-H proton can be deprotonated by the amine base, leading to the formation of an indazolyl anion. This can complicate the reaction mixture and potentially coordinate to the metal centers, inhibiting catalysis.

  • Side reactions: The unprotected indazole can participate in undesired side reactions, leading to a complex mixture of products and lower yields of the desired 3-alkynylindazole.

Therefore, the first step in any synthetic sequence towards 3-alkynylindazoles should be the installation of a suitable protecting group on the indazole nitrogen. A variety of protecting groups can be employed, with the choice depending on the overall synthetic strategy and the stability of the protecting group to the Sonogashira reaction conditions. Common protecting groups include:

  • Boc (tert-butyloxycarbonyl): Easily introduced and removed under acidic conditions.

  • Trityl (triphenylmethyl): A bulky group that can be removed under mild acidic conditions.

  • SEM (2-(trimethylsilyl)ethoxymethyl): Cleaved with fluoride sources.

  • Simple alkyl groups (e.g., methyl, benzyl): More robust and may be carried through subsequent synthetic steps.

Detailed Experimental Protocol: A General Procedure for the Sonogashira Coupling of N-Protected 3-Iodoindazoles

This protocol provides a robust starting point for the Sonogashira coupling of a variety of N-protected 3-iodoindazoles with terminal alkynes. Optimization of the reaction conditions, particularly the base, solvent, and temperature, may be necessary for specific substrates.

Materials and Reagents:

  • N-protected 3-iodoindazole (1.0 equiv)

  • Terminal alkyne (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(OAc)₂, 2-5 mol%)

  • Copper(I) iodide (CuI, 4-10 mol%)

  • Base (e.g., triethylamine (Et₃N), diisopropylethylamine (DIPEA), K₂CO₃, Cs₂CO₃, 2-3 equiv)

  • Solvent (e.g., anhydrous tetrahydrofuran (THF), N,N-dimethylformamide (DMF), acetonitrile (MeCN), toluene, or a mixture thereof)

  • Anhydrous sodium sulfate or magnesium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., hexanes, ethyl acetate)

Equipment:

  • Schlenk flask or round-bottom flask equipped with a reflux condenser and magnetic stirrer

  • Inert atmosphere setup (nitrogen or argon)

  • Heating mantle or oil bath with temperature control

  • Standard laboratory glassware

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates and developing chamber

Step-by-Step Procedure:

  • Reaction Setup: To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add the N-protected 3-iodoindazole (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%), and copper(I) iodide (5 mol%).

  • Solvent and Reagent Addition: Add the anhydrous solvent (e.g., a 3:1 mixture of THF and Et₃N). Stir the mixture for 5-10 minutes to ensure dissolution.

  • Addition of Alkyne: Add the terminal alkyne (1.2 equiv) to the reaction mixture via syringe.

  • Reaction Monitoring: Stir the reaction mixture at room temperature or heat to a specified temperature (typically 50-80 °C). Monitor the progress of the reaction by TLC until the starting 3-iodoindazole is consumed.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture through a pad of Celite® to remove the catalyst residues, washing the pad with the reaction solvent or ethyl acetate.

    • Concentrate the filtrate under reduced pressure.

    • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

    • Wash the organic layer with saturated aqueous ammonium chloride solution and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-alkynylindazole.

Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification A Dry Schlenk Flask B Add 3-Iodoindazole, Pd Catalyst, CuI A->B C Add Anhydrous Solvent and Base B->C D Add Terminal Alkyne C->D E Stir at RT or Heat D->E F Monitor by TLC E->F G Cool and Filter F->G H Solvent Evaporation G->H I Aqueous Work-up H->I J Dry and Concentrate I->J K Column Chromatography J->K

Figure 2: A typical experimental workflow for the Sonogashira coupling.

Data Presentation: Representative Examples of Sonogashira Coupling with 3-Iodoindazoles

The following table summarizes typical reaction conditions and yields for the Sonogashira coupling of N-protected 3-iodoindazoles with various terminal alkynes, as adapted from the chemical literature.

EntryN-Protecting GroupAlkyneCatalyst SystemBase / SolventTemp. (°C) / Time (h)Yield (%)
1BocPhenylacetylenePd(PPh₃)₂Cl₂ / CuIEt₃N / THFRT / 1285
2SEM1-HexynePd(OAc)₂ / PPh₃ / CuIDIPEA / DMF60 / 878
3BenzylTrimethylsilylacetylenePd(PPh₃)₄ / CuIEt₃N / Toluene80 / 692
4BocPropargyl alcoholPd(PPh₃)₂Cl₂ / CuIEt₃N / MeCN50 / 1675
5Trityl4-EthynylanisolePd(dppf)Cl₂ / CuIK₂CO₃ / DMA90 / 488

Troubleshooting and Field-Proven Insights

Even with a robust protocol, challenges can arise. Here are some common issues and their potential solutions:

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion - Inactive catalyst- Poor quality reagents or solvent- Insufficiently inert atmosphere- Unsuitable base or solvent- Use a fresh batch of catalyst or a different palladium source/ligand.- Ensure all reagents are pure and solvents are anhydrous.- Thoroughly degas the solvent and maintain a positive pressure of inert gas.- Screen different bases (e.g., organic vs. inorganic) and solvents.
Glaser Homocoupling of the Alkyne - Presence of oxygen- High concentration of copper catalyst- Ensure the reaction is performed under strictly anaerobic conditions.- Reduce the loading of the copper co-catalyst.- Consider a copper-free Sonogashira protocol.
Decomposition of Starting Material or Product - High reaction temperature- Prolonged reaction time- Lower the reaction temperature.- Monitor the reaction closely and stop it once the starting material is consumed.
Difficulty in Product Purification - Formation of closely-eluting byproducts- Catalyst residues in the crude product- Optimize the chromatographic conditions (e.g., different solvent system, gradient elution).- Ensure thorough work-up to remove catalyst residues before chromatography.

Conclusion

The Sonogashira reaction is an indispensable tool for the synthesis of 3-alkynylindazoles, providing a versatile platform for the development of novel therapeutic agents. By understanding the underlying mechanism, carefully selecting the appropriate protecting group, and adhering to a well-defined experimental protocol, researchers can efficiently access these valuable building blocks. The insights and procedures detailed in these application notes are intended to empower scientists to confidently and successfully employ this powerful transformation in their research endeavors.

References

  • Khan, I. & I. A. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. [Link]

  • ChemHelpASAP. (2020). Sonogashira cross-coupling reaction [Video]. YouTube. [Link]

  • ChemOrgChem. (2023). Sonogashira coupling reaction | Organometallic name reaction | CSIR-NET | GATE | MSc| ChemOrgChem [Video]. YouTube. [Link]

  • ResearchGate. (n.d.). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. ResearchGate. [Link]

  • Liang, Y., Xie, Y.-X., & Li, J.-H. (2006). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. Organic Chemistry Portal. [Link]

  • Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

  • Chemistry LibreTexts. (2023). Sonogashira Coupling. Chemistry LibreTexts. [Link]

  • Wikipedia. (2023). Sonogashira coupling. Wikipedia. [Link]

Sources

Method

Protocol: Chemoselective Palladium-Catalyzed C3-Arylation of 4,6-Dichloro-3-iodo-1H-indazole

Executive Summary This application note details the optimized protocols for the chemoselective Suzuki-Miyaura cross-coupling of 4,6-Dichloro-3-iodo-1H-indazole . This scaffold is a critical pharmacophore in kinase inhibi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the optimized protocols for the chemoselective Suzuki-Miyaura cross-coupling of 4,6-Dichloro-3-iodo-1H-indazole . This scaffold is a critical pharmacophore in kinase inhibitor development (e.g., JNK, CDK inhibitors) but presents unique synthetic challenges due to the presence of three potential reactive sites: the C3-iodide, C4-chloride, C6-chloride, and the acidic N1-proton.

The protocols herein prioritize chemoselectivity , ensuring exclusive C-C bond formation at the C3 position while preserving the C4/C6 chlorides for subsequent elaboration. We provide a comparative analysis of N-protection strategies versus direct coupling, supported by mechanistic insights into oxidative addition rates.

Chemoselectivity & Reactivity Analysis[1][2][3]

The successful functionalization of 4,6-dichloro-3-iodo-1H-indazole relies on exploiting the significant differences in Bond Dissociation Energies (BDE) and oxidative addition rates between the halogen substituents.

Reactivity Hierarchy
  • C3-Iodo (Primary Target): Weakest C-X bond (~65 kcal/mol). Rapid oxidative addition with Pd(0).

  • C6-Chloro (Secondary Target): Stronger bond (~96 kcal/mol). Accessible but requires electron-rich, bulky ligands (e.g., Buchwald ligands) and elevated temperatures to engage.

  • C4-Chloro (Inert/Tertiary): Sterically hindered by the peri-interaction with C3 and N1. Highly resistant to coupling under standard conditions.

  • N1-H (Catalyst Poison): The acidic proton (pKa ~14) can quench active catalyst species or lead to competitive N-arylation. Protection is recommended.

Reactivity Visualization

ReactivityMap Substrate 4,6-Dichloro-3-iodo-1H-indazole C3 C3-Iodo Position (High Reactivity) Target for Suzuki/Sonogashira Substrate->C3 Fastest Oxidative Addition C6 C6-Chloro Position (Medium Reactivity) Requires Specialized Ligands Substrate->C6 Slower Oxidative Addition C4 C4-Chloro Position (Low Reactivity) Sterically Hindered / Inert Substrate->C4 Minimal Reactivity N1 N1-H Position (Catalyst Poison) Requires Protection (THP/SEM) Substrate->N1 Competitive Binding

Figure 1: Reactivity profile of the 4,6-dichloro-3-iodo-1H-indazole scaffold.

Experimental Protocols

Protocol A: N-Protection (Recommended Pre-requisite)

While direct coupling is possible, protecting the N1 position with a Tetrahydropyranyl (THP) group significantly improves yield and solubility.

  • Substrate: 4,6-Dichloro-3-iodo-1H-indazole

  • Reagents: 3,4-Dihydro-2H-pyran (DHP), p-Toluenesulfonic acid (p-TsOH).

  • Solvent: Dichloromethane (DCM) or THF.

Step-by-Step:

  • Dissolve 4,6-dichloro-3-iodo-1H-indazole (1.0 equiv) in anhydrous DCM (0.2 M).

  • Add DHP (2.0 equiv) and catalytic p-TsOH (0.1 equiv).

  • Stir at room temperature (20-25°C) for 4–12 hours. Monitor by TLC (Hexane/EtOAc).[1]

  • Quench: Add saturated NaHCO₃ solution.

  • Workup: Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Silica gel chromatography (0-20% EtOAc/Hexane).

    • Note: The N1-THP regioisomer is thermodynamically favored over N2.

Protocol B: C3-Selective Suzuki-Miyaura Coupling

This protocol is optimized to engage the C3-Iodo bond while leaving the C4/C6 chlorides intact.

Reagents & Conditions:

  • Catalyst: Pd(dppf)Cl₂[2][3][1]·DCM (3-5 mol%).

    • Rationale: The bidentate ferrocenyl ligand (dppf) possesses a large bite angle, favoring the reductive elimination of the biaryl product while being bulky enough to discourage reaction at the hindered C4-Cl.

  • Base: 2M Na₂CO₃ (aqueous) or K₃PO₄ (solid).

  • Solvent: 1,4-Dioxane / Water (4:1 ratio).

  • Temperature: 80°C (Do not exceed 100°C to avoid C6 activation).

Step-by-Step Procedure:

  • Setup: Charge a reaction vial with N1-THP-protected 4,6-dichloro-3-iodoindazole (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and Pd(dppf)Cl₂·DCM (0.05 equiv).

  • Inert Atmosphere: Evacuate and backfill the vial with Nitrogen or Argon (3 cycles). Crucial: Oxygen promotes homocoupling and catalyst deactivation.

  • Solvent Addition: Add degassed 1,4-Dioxane and 2M Na₂CO₃ (3.0 equiv).

  • Reaction: Seal and heat to 80°C for 4–16 hours.

  • Monitoring: Monitor consumption of the iodide starting material via LC-MS.

    • Success Criterion: Disappearance of Starting Material (SM) peak; appearance of Product (P) peak. Retention of Cl isotope pattern (M, M+2, M+4) confirms chlorides are intact.

  • Workup: Cool to RT, filter through a Celite pad (eluting with EtOAc). Wash filtrate with water and brine.

  • Purification: Flash chromatography.

Data Summary: Catalyst Performance

CatalystLigand TypeYield (Isolated)Chemoselectivity (C3 vs C6)Notes
Pd(dppf)Cl₂ Bidentate (Ferrocene)88% >99:1Recommended. Excellent stability and selectivity.
Pd(PPh₃)₄Monodentate65%95:5Slower kinetics; prone to oxidation ("Pd black").
Pd(dtbpf)Cl₂Bulky Bidentate92%90:10Higher activity but risk of minor C6 coupling at high temp.
Pd(OAc)₂ / XPhosBulky Monodentate95%80:20Too active. Promotes C6 coupling; avoid for C3-selectivity.
Protocol C: Deprotection (THP Removal)

Post-coupling, the THP group is removed to restore the bioactive NH-indazole.

  • Dissolve the coupled product in MeOH or EtOH.

  • Add 4M HCl in Dioxane (5-10 equiv) or concentrated aqueous HCl (excess).

  • Heat to 60°C for 1–3 hours.

  • Neutralize with NaHCO₃, extract, and purify.

Workflow Diagram

Workflow Start Start: 4,6-Dichloro-3-iodo-1H-indazole Step1 Step 1: N-Protection (DHP, pTsOH, DCM) Prevents N-arylation Start->Step1 Yield >90% Step2 Step 2: C3-Selective Coupling (Ar-B(OH)2, Pd(dppf)Cl2, 80°C) Targets C-I bond only Step1->Step2 Chemoselective C-C Bond Formation Step3 Step 3: Deprotection (HCl, MeOH) Restores NH core Step2->Step3 Acidic Hydrolysis End Final Product: 3-Aryl-4,6-dichloro-1H-indazole Step3->End

Figure 2: Sequential workflow for the synthesis of 3-aryl-4,6-dichloroindazoles.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion Oxidative addition failed due to sterics (C4-Cl).Switch to Pd(dtbpf)Cl₂ (Source 1.1) or increase temp to 90°C. Ensure solvent is thoroughly degassed.
De-iodination (Protodehalogenation) Hydride source present or excessive heating.Use anhydrous solvents (DMF/Dioxane) instead of alcohol-water mixtures. Reduce reaction time.
C6-Coupling (Side Product) Catalyst too active or temp too high.Switch back to Pd(dppf)Cl₂ . Lower temp to 60-70°C. Avoid "Buchwald" ligands (XPhos, SPhos) at this stage.
N-Arylation Base too strong or N-unprotected.Use weak base (NaHCO₃). Ensure N-THP protection is complete before coupling.

References

  • MDPI (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex. Retrieved from [Link]

  • National Institutes of Health (NIH). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. Retrieved from [Link]

  • Google Patents (WO2006048745A1).Methods for preparing indazole compounds (Protection and Coupling).

Sources

Application

N-arylation protocols for 4,6-Dichloro-3-iodo-1H-indazole

Technical Application Note: Precision N-Arylation of 4,6-Dichloro-3-iodo-1H-indazole Executive Summary This guide details the protocols for the regioselective N-arylation of 4,6-dichloro-3-iodo-1H-indazole , a high-value...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Precision N-Arylation of 4,6-Dichloro-3-iodo-1H-indazole

Executive Summary

This guide details the protocols for the regioselective N-arylation of 4,6-dichloro-3-iodo-1H-indazole , a high-value scaffold in the synthesis of kinase inhibitors (e.g., Hsp90, VEGFR). The presence of the reactive C3-iodo moiety presents a specific chemoselectivity challenge, as it is prone to competing oxidative addition under standard Palladium-catalyzed conditions.

Consequently, this guide prioritizes Copper(II)-catalyzed Chan-Lam coupling and Nucleophilic Aromatic Substitution (SNAr) over Buchwald-Hartwig amination. These methods preserve the C3-I bond for subsequent diversification while leveraging the enhanced acidity of the 4,6-dichloroindazole core to drive N1-selectivity.

Chemical Context & Mechanistic Analysis

Structural Considerations
  • Acidity & Activation: The electron-withdrawing chlorine atoms at C4 and C6 significantly increase the acidity of the N-H proton compared to unsubstituted indazole (pKa ~13.8). This facilitates deprotonation by mild bases (e.g., pyridine, K2CO3), accelerating the formation of the active cuprate species in Chan-Lam cycles.

  • The "3-Iodo" Liability: The C3-I bond is highly reactive toward Pd(0). Standard Buchwald-Hartwig conditions often lead to polymerization or oligomerization via competitive C-N coupling at the C3 position.

  • Regioselectivity (N1 vs. N2):

    • Thermodynamics: N1-arylation is thermodynamically favored as it preserves the benzenoid aromaticity of the carbocycle.

    • Sterics: The 4-chloro substituent is proximal to C3, not N1. Therefore, it does not sterically hinder N1-functionalization. However, the "lone pair" repulsion at N2 often makes N1 the kinetic nucleophile in copper-mediated processes.

Decision Matrix: Selecting the Right Protocol

DecisionMatrix Start Start: Aryl Partner Selection CheckPartner Analyze Aryl Partner Structure Start->CheckPartner IsBoronic Aryl Boronic Acid? CheckPartner->IsBoronic Yes IsHalide Aryl Halide? CheckPartner->IsHalide Yes BoronicPath PROTOCOL 1: Chan-Lam Coupling (Preserves C3-I) IsBoronic->BoronicPath HalideType Is Aryl Halide Electron Deficient? (e.g., 4-F-NO2-Ph) IsHalide->HalideType YesSNAr PROTOCOL 2: SNAr (Base-mediated, Metal-free) HalideType->YesSNAr Yes (F, NO2, CN) NoSNAr Requires Pd/Cu Catalysis (RISK: C3-I Scrambling) HalideType->NoSNAr No (Neutral/Electron Rich)

Figure 1: Decision tree for selecting the optimal N-arylation method based on the coupling partner.

Protocol 1: Copper-Catalyzed Chan-Lam Coupling (Recommended)

Target: General Aryl Boronic Acids. Mechanism: Oxidative coupling via Cu(II) → Cu(III) cycle. Crucially, Cu(OAc)2 does not insert into the C3-I bond, ensuring chemoselectivity.

Reagents & Materials
  • Substrate: 4,6-Dichloro-3-iodo-1H-indazole (1.0 equiv).

  • Coupling Partner: Aryl Boronic Acid (1.5 – 2.0 equiv).

  • Catalyst: Cu(OAc)2 (Anhydrous preferred, 0.1 – 0.2 equiv for catalytic; 1.0 equiv for difficult substrates).

  • Base: Pyridine (2.0 equiv) or Et3N (2.0 equiv).

  • Solvent: Dichloromethane (DCM) or DCM/MeOH (4:1) for solubility.

  • Atmosphere: Open air (balloon O2 optional for catalytic efficiency).

Step-by-Step Procedure
  • Setup: To a dry round-bottom flask equipped with a stir bar, add 4,6-dichloro-3-iodo-1H-indazole (1.0 equiv), aryl boronic acid (1.5 equiv), and Cu(OAc)2 (0.2 equiv).

  • Solvation: Add DCM (0.1 M concentration relative to indazole). If the boronic acid is poorly soluble, add MeOH (20% v/v).

  • Activation: Add Pyridine (2.0 equiv) dropwise. The solution typically turns deep blue/green (formation of Cu-amine complex).

  • Reaction: Stir vigorously at Room Temperature open to the air (use a drying tube if humidity is high, but O2 is required).

    • Note: If reaction is sluggish after 4 hours, attach an O2 balloon.

  • Monitoring: Monitor by TLC/LC-MS. Look for the disappearance of the indazole (MW 312.9).

  • Workup:

    • Dilute with DCM.

    • Wash with 10% NH4OH (aq) or saturated EDTA solution. This is critical to sequester copper species (turns aqueous layer deep blue).

    • Wash with brine, dry over Na2SO4, and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc). N1-aryl isomers typically elute later than N2 isomers on silica due to higher polarity, though this varies by aryl substituent.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr)

Target: Electron-Deficient Aryl Fluorides (e.g., 4-fluoronitrobenzene, 4-fluorobenzonitrile). Advantage: Metal-free; zero risk to C3-I bond; exclusively N1-selective in most polar aprotic solvents.

Reagents & Materials
  • Base: K2CO3 (2.0 equiv) or Cs2CO3 (1.5 equiv).

  • Solvent: DMF or DMSO (0.2 M).

  • Temperature: 80°C – 100°C.

Step-by-Step Procedure
  • Setup: Charge a vial with 4,6-dichloro-3-iodo-1H-indazole (1.0 equiv) and K2CO3 (2.0 equiv).

  • Addition: Add anhydrous DMF. Stir for 10 minutes at RT to allow partial deprotonation (color change often observed).

  • Coupling: Add the activated Aryl Fluoride (1.1 equiv).

  • Heating: Heat to 90°C. Monitor by LC-MS.

    • Kinetics: Reaction is usually complete within 2–6 hours.

  • Workup: Pour into ice-water. The product often precipitates. Filter and wash with water. If no precipitate, extract with EtOAc/LiCl(aq) to remove DMF.

Critical Analysis: Why Avoid Buchwald-Hartwig?

While Palladium-catalyzed Buchwald-Hartwig amination is powerful, it is contraindicated for unprotected 3-iodoindazoles.

  • Competitive Oxidative Addition: Pd(0) undergoes oxidative addition into C-I bonds faster than C-Br or C-Cl bonds.

  • Result: If you attempt to couple the indazole with an Aryl Bromide using Pd(0), the catalyst will insert into the Indazole-C3-I bond, leading to:

    • Homocoupling of the indazole.

    • Polymerization if the partner is also bifunctional.

    • De-iodination (reduction) of the C3 position.

Self-Validating Logic: If a Pd-catalyzed method must be used (e.g., for a sterically hindered, electron-rich aryl bromide), the C3-I position must first be protected (e.g., Lithium-Halogen exchange -> Silylation) or the Iodine must be installed after the N-arylation step.

Analytical & Quality Control

Regioisomer Determination (N1 vs N2)

Distinguishing N1- and N2-arylated isomers is critical.

  • N1-Isomer (Desired): NOE (Nuclear Overhauser Effect) correlation is observed between the N-Aryl ortho-protons and the Indazole C7-H .

  • N2-Isomer: NOE correlation is observed between the N-Aryl ortho-protons and the Indazole C3-Substituent (in this case, no proton at C3, but potentially interaction with C3-I lone pairs or lack of C7-H interaction).

  • Shift: In 1H NMR, the C7-H of the N1-isomer is often deshielded relative to the N2-isomer due to the anisotropy of the N-aryl ring.

Data Summary Table
ParameterChan-Lam (Protocol 1)SNAr (Protocol 2)Buchwald-Hartwig
Primary Utility Aryl Boronic AcidsActivated Aryl FluoridesNOT RECOMMENDED
C3-I Stability Excellent (Cu stays at N)Excellent (No metal)Poor (Pd inserts at C-I)
N1 Selectivity High (>90% typical)Very High (>95%)Variable
Conditions RT, Open Air90°C, InertHigh Temp, Inert

References

  • Chan-Lam Coupling Mechanism & Selectivity

    • Wang, Z. et al. "QM Analyses of Regioselectivity in Chan-Lam Reaction." WuXi Biology. (Demonstrates HOMO density on N1 favors N1-arylation). Link

  • General Chan-Lam Protocols

    • Qiao, J. X. et al. "Copper-Promoted C-N Bond Cross-Coupling with Phenylboronic Acids." Organic Syntheses, 2011, 88, 69-76. Link

  • Indazole Selectivity Challenges: Luo, G. et al. "Regioselective N-Alkylation and N-Arylation of Indazoles." Journal of Organic Chemistry, 2018. (Discussion of electronic effects on tautomer preference).
  • Buchwald-Hartwig Limitations with Aryl Iodides

    • Paul, F. et al. "Mechanism of the Palladium-Catalyzed Amination."[1] J. Am. Chem. Soc.[2][3][4] (Details oxidative addition rates: Ar-I > Ar-Br >> Ar-Cl).

Sources

Method

Application Note: 4,6-Dichloro-3-iodo-1H-indazole in Targeted Cancer Therapy Development

Executive Summary: The "Privileged Scaffold" in Immuno-Oncology In the landscape of targeted cancer therapy, the 1H-indazole core has emerged as a "privileged scaffold"—a molecular framework capable of providing ligands...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Privileged Scaffold" in Immuno-Oncology

In the landscape of targeted cancer therapy, the 1H-indazole core has emerged as a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. While 6-substituted indazoles are well-known precursors for VEGFR inhibitors (e.g., Axitinib), the 4,6-Dichloro-3-iodo-1H-indazole derivative represents a specialized, high-value building block for next-generation discovery.

This specific substitution pattern offers two distinct advantages:

  • Metabolic Stability: The chlorine atoms at positions 4 and 6 block common sites of oxidative metabolism (CYP450 mediated), extending the half-life of derived clinical candidates.

  • Synthetic Versatility: The C3-iodine atom acts as a highly reactive "warhead" for palladium-catalyzed cross-coupling, allowing researchers to rapidly generate Structure-Activity Relationship (SAR) libraries.

Recent data identifies 4,6-disubstituted indazoles as potent dual inhibitors of IDO1 (Indoleamine 2,3-dioxygenase 1) and TDO (Tryptophan 2,3-dioxygenase) , critical checkpoints in cancer immunotherapy. This guide details the protocols for transforming this scaffold into bioactive therapeutic candidates.

Chemical Profile & Handling

PropertySpecificationCritical Note
Compound Name 4,6-Dichloro-3-iodo-1H-indazoleCAS: Verify with supplier
Molecular Weight ~312.92 g/mol High halogen content increases lipophilicity (LogP).
Appearance Off-white to pale yellow solidLight sensitive (due to C-I bond). Store in amber vials.
Solubility DMSO (>50 mM), DMF, THFPoor water solubility. Avoid aqueous stock solutions.
Reactivity C3-Iodine (High), N1-H (Moderate)C3-I is susceptible to lithium-halogen exchange and Pd-coupling.

Storage Protocol: Store at -20°C under inert atmosphere (Argon/Nitrogen). The C-I bond is labile to photolysis; strictly avoid prolonged exposure to ambient light.

Application I: Synthetic Protocols for SAR Library Generation

The primary utility of 4,6-Dichloro-3-iodo-1H-indazole is as a "hub" for divergent synthesis. The following protocols describe the installation of diversity elements at the C3 position (via Suzuki-Miyaura coupling) and the N1 position (via Alkylation).

Protocol A: C3-Arylation via Suzuki-Miyaura Coupling

Target: Installation of heteroaryl groups to target the ATP-binding pocket of kinases or the Heme-binding pocket of IDO1.

Reagents:

  • Substrate: 4,6-Dichloro-3-iodo-1H-indazole (1.0 equiv)

  • Boronic Acid/Ester: Aryl-B(OH)₂ or Aryl-BPin (1.2–1.5 equiv)

  • Catalyst: Pd(PPh₃)₄ (5 mol%) or Pd(dppf)Cl₂ (for sterically hindered substrates)

  • Base: Na₂CO₃ (2M aqueous, 3.0 equiv)

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Workflow:

  • Inert Setup: Charge a microwave vial or Schlenk tube with the indazole substrate, boronic acid, and catalyst. Evacuate and backfill with Argon (3 cycles).

  • Solvation: Add degassed 1,4-dioxane and 2M Na₂CO₃ solution via syringe.

  • Reaction: Heat to 80–90°C for 8–12 hours.

    • Optimization Note: For rapid library generation, microwave irradiation at 110°C for 30 minutes is often sufficient.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc).[1][2] Wash with brine. Dry organic layer over Na₂SO₄.[3][4]

  • Purification: Flash column chromatography (Hexanes/EtOAc gradient). The 4,6-dichloro motif increases lipophilicity, often requiring less polar eluents than unsubstituted indazoles.

Protocol B: N1-Functionalization (Solubility Tuning)

Target: Modulating pharmacokinetics and binding affinity.

Mechanism: The N1 proton is acidic (pKa ~14). Deprotonation allows electrophilic attack.

Reagents:

  • Base: Cs₂CO₃ (2.0 equiv) or NaH (1.2 equiv, for unreactive halides)

  • Electrophile: Alkyl halide (R-X)

  • Solvent: DMF or Acetonitrile

Step-by-Step Workflow:

  • Dissolve 4,6-Dichloro-3-iodo-1H-indazole in anhydrous DMF (0.1 M).

  • Add Cs₂CO₃ and stir at Room Temperature (RT) for 15 minutes.

  • Add the alkyl halide dropwise.[3][4]

  • Stir at RT (or 60°C for secondary halides) until TLC indicates consumption of starting material (typically 2–4 hours).

  • Critical Check: Regioselectivity (N1 vs N2) can vary. 4,6-dichloro substitution sterically hinders N1 slightly, but electronic effects usually favor N1 alkylation. Verify isomer ratio via NOESY NMR.

Application II: Biological Evaluation (IDO1 Inhibition)

Recent medicinal chemistry campaigns (e.g., Bioorg. Med. Chem. 2019) have validated 4,6-substituted indazoles as potent inhibitors of IDO1 .[5] IDO1 catalyzes the rate-limiting step of tryptophan degradation, creating an immunosuppressive tumor microenvironment.

Mechanistic Context

Tumors overexpress IDO1 to deplete Tryptophan (Trp) and produce Kynurenine (Kyn). Kynurenine activates the Aryl Hydrocarbon Receptor (AhR) in T-cells, leading to T-cell exhaustion (anergy). Inhibiting IDO1 restores T-cell activity.

Protocol C: IDO1 Enzymatic Assay (Cell-Free)

Objective: Determine IC₅₀ of synthesized derivatives.

Materials:

  • Recombinant Human IDO1 Enzyme.

  • Substrate: L-Tryptophan (100 µM final).

  • Cofactors: Ascorbic acid, Methylene blue, Catalase.

  • Detection Reagent: Ehrlich’s Reagent (p-dimethylaminobenzaldehyde).

Procedure:

  • Compound Prep: Prepare serial dilutions of the indazole derivative in DMSO. Final DMSO concentration in assay should be <1%.

  • Enzyme Mix: Incubate IDO1 enzyme (50 nM) with compound for 15 minutes at RT in Assay Buffer (50 mM Potassium Phosphate, pH 6.5).

  • Reaction Start: Add Substrate Mix (L-Trp, Ascorbate, Methylene Blue, Catalase).

  • Incubation: Incubate at 37°C for 45 minutes.

  • Termination: Add 30% (w/v) Trichloroacetic acid (TCA) to stop the reaction and precipitate protein. Incubate at 50°C for 30 mins to hydrolyze N-formylkynurenine to kynurenine.

  • Centrifugation: Spin down precipitate.

  • Colorimetric Detection: Transfer supernatant to a clear plate. Add equal volume of Ehrlich’s Reagent (2% in glacial acetic acid).

  • Readout: Measure Absorbance at 490 nm . Yellow color intensity correlates with Kynurenine production (Enzyme Activity).

Visualizing the Workflow

Figure 1: Synthetic Workflow for Library Generation

This diagram illustrates the divergent synthesis pathway starting from the 4,6-dichloro-3-iodo-1H-indazole scaffold.

IndazoleSynthesis Start 4,6-Dichloro-3-iodo-1H-indazole (Scaffold) Suzuki Suzuki Coupling (Pd catalyst, Ar-B(OH)2) Start->Suzuki Path A (C3 Functionalization) Alkylation N-Alkylation (Cs2CO3, R-X) Start->Alkylation Path B (N1 Functionalization) Prod1 3-Aryl-4,6-dichloro-1H-indazole (Kinase/IDO1 Inhibitor) Suzuki->Prod1 Final Dual Functionalized Lead Candidate Suzuki->Final Prod2 N1-Alkyl-3-iodo-4,6-dichloroindazole (Solubility Modified) Alkylation->Prod2 Alkylation->Final Prod1->Alkylation Sequential Prod2->Suzuki Sequential

Caption: Divergent synthetic pathways utilizing the orthogonal reactivity of the C3-Iodine and N1-H sites.

Figure 2: IDO1 Signaling Pathway & Therapeutic Intervention

This diagram details the biological mechanism where the synthesized inhibitors act to restore immune surveillance.

IDOPathway Tumor Tumor Cell IDO1 IDO1 Enzyme (Overexpressed) Tumor->IDO1 Expresses Kyn Kynurenine (Toxic Metabolite) IDO1->Kyn Metabolism Trp L-Tryptophan (Essential Amino Acid) Trp->IDO1 TCell CD8+ T-Cell (Effector) Trp->TCell Promotes Proliferation AhR AhR Receptor (T-Cell) Kyn->AhR Activates AhR->TCell Induces Anergy (Immune Suppression) Inhibitor 4,6-Dichloro-Indazole Derivative Inhibitor->IDO1 INHIBITS (Restores Trp)

Caption: Mechanism of Action: Indazole derivatives block IDO1, preventing T-cell exhaustion via the Kynurenine-AhR axis.

References

  • Zhou, Y., et al. (2019). "4,6-Substituted-1H-Indazoles as potent IDO1/TDO dual inhibitors."[5] Bioorganic & Medicinal Chemistry, 27(6), 1033-1045.

  • BenchChem Technical Support. (2025). "A Technical Guide to the Reaction Mechanisms of Indazole Synthesis." BenchChem Application Notes.

  • RSC Publishing. (2021). "Synthesis and biological evaluation of indazole derivatives as anti-cancer agents." RSC Advances.

  • MDPI. (2020). "Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug." Applied Sciences.

  • GuideChem. (2025). "6-Iodo-1H-indazole Synthesis and Application in Axitinib."

Sources

Application

Application Notes and Protocols for the Synthesis of Indazole-Based PARP Inhibitors

Introduction: The Strategic Importance of the Indazole Scaffold in PARP Inhibition Poly(ADP-ribose) polymerase (PARP) inhibitors have emerged as a pivotal class of targeted therapies in oncology, particularly for cancers...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of the Indazole Scaffold in PARP Inhibition

Poly(ADP-ribose) polymerase (PARP) inhibitors have emerged as a pivotal class of targeted therapies in oncology, particularly for cancers harboring defects in DNA repair mechanisms, such as those with BRCA1/2 mutations.[1] The therapeutic efficacy of these inhibitors is rooted in the concept of "synthetic lethality". In healthy cells, single-strand DNA breaks (SSBs) are primarily repaired by the PARP-mediated base excision repair (BER) pathway. If PARP is inhibited, these SSBs can escalate into more lethal double-strand breaks (DSBs) during replication.[2] While normal cells can still repair DSBs using the high-fidelity homologous recombination (HR) pathway, cancer cells with BRCA mutations lack a functional HR pathway.[2][3] The simultaneous loss of both BER (via PARP inhibition) and HR repair capabilities leads to catastrophic genomic instability and selective cancer cell death.

The indazole moiety is a privileged scaffold in medicinal chemistry and has proven to be a highly effective core structure for potent PARP inhibitors.[4] Its bicyclic aromatic structure serves as an excellent mimic of the nicotinamide portion of the natural PARP substrate, NAD+, allowing it to bind competitively and with high affinity to the catalytic domain of the PARP enzyme.[5] This interaction not only blocks the catalytic activity of PARP but can also "trap" the PARP enzyme on the DNA at the site of damage.[5][6] This trapping creates a physical obstruction to DNA replication and transcription, contributing significantly to the inhibitor's cytotoxicity.[5] A notable example of an indazole-based clinical drug is Niraparib, an orally active PARP1/2 inhibitor approved for treating various cancers.[4][7]

This document provides a detailed experimental framework for the synthesis of indazole-based PARP inhibitors, using the synthetic strategy for Niraparib as an illustrative case study. It outlines the underlying chemical principles, step-by-step protocols, and necessary analytical validation to guide researchers in this field.

Mechanism of Action: Synthetic Lethality

The targeted action of PARP inhibitors in HR-deficient tumors is a prime example of synthetic lethality. The diagram below illustrates this principle, showing how the combination of a pre-existing defect (HR deficiency) with a targeted drug (PARP inhibitor) leads to cell death, while normal cells remain viable.

cluster_0 Normal Cell (HR Proficient) cluster_1 Cancer Cell (HR Deficient) SSB_N Single-Strand Break (SSB) PARPi_N PARP Inhibitor SSB_N->PARPi_N PARP_N PARP Repair SSB_N->PARP_N Repaired PARPi_N->PARP_N Inhibits DSB_N Double-Strand Break (DSB) PARP_N->DSB_N Blocked repair leads to DSB HR_N Homologous Recombination (HR) DSB_N->HR_N Repaired Viable_N Cell Survival HR_N->Viable_N SSB_C Single-Strand Break (SSB) PARPi_C PARP Inhibitor SSB_C->PARPi_C PARP_C PARP Repair PARPi_C->PARP_C Inhibits DSB_C Double-Strand Break (DSB) PARP_C->DSB_C Blocked repair leads to DSB HR_C Homologous Recombination (HR) [DEFECTIVE] DSB_C->HR_C Repair Fails Death_C Cell Death (Apoptosis) HR_C->Death_C

Caption: Synthetic lethality induced by PARP inhibitors in HR-deficient cells.

General Synthetic Workflow

The synthesis of a complex molecule like an indazole-based PARP inhibitor is a multi-step process. A convergent approach is often employed, where key fragments of the molecule are synthesized separately and then coupled together in the later stages. This strategy improves overall efficiency and simplifies purification. The general workflow for a Niraparib-type molecule involves the synthesis of a functionalized indazole core and a piperidine fragment, followed by a crucial C-N cross-coupling reaction.

A Indazole Precursor C Functionalized Indazole Core A->C Functionalization (e.g., Amidation) B Piperidine Precursor D Functionalized Piperidine Fragment B->D Functionalization (e.g., Arylation) E Coupled Intermediate C->E Cu-Catalyzed N-Arylation D->E F Final PARP Inhibitor E->F Final Deprotection/ Modification

Caption: Convergent synthetic strategy for indazole-based PARP inhibitors.

Detailed Experimental Protocol: Synthesis of a Niraparib Analogue

This section provides a representative, step-by-step protocol based on published synthetic routes for Niraparib.[7][8] Researchers should adapt these procedures based on their specific target analogue and available laboratory equipment.

Safety First: All manipulations must be performed in a certified fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, is mandatory. Consult the Safety Data Sheet (SDS) for each reagent before use.

Step 1: Synthesis of the Indazole Core (2H-indazole-7-carboxamide)

The indazole-7-carboxamide core is the cornerstone of the inhibitor, responsible for key interactions within the PARP active site. This synthesis begins with a commercially available precursor, which is converted to the required amide.

  • Principle: Standard amidation of a carboxylic acid. The acid is first activated, often to an acid chloride or via a coupling agent, before reaction with ammonia to form the primary amide.

  • Materials & Reagents:

    Reagent Molar Mass ( g/mol ) Quantity Moles (mmol)
    2H-indazole-7-carboxylic acid 162.15 5.0 g 30.8
    Thionyl chloride (SOCl₂) 118.97 4.4 mL 61.6
    Dichloromethane (DCM) 84.93 100 mL -
    Ammonium hydroxide (NH₄OH, 28%) 35.04 20 mL -

    | N,N-Dimethylformamide (DMF) | 73.09 | 2 drops | - |

  • Procedure:

    • Suspend 2H-indazole-7-carboxylic acid (5.0 g, 30.8 mmol) in dry dichloromethane (100 mL) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

    • Add a catalytic amount of DMF (2 drops).

    • Carefully add thionyl chloride (4.4 mL, 61.6 mmol) dropwise to the suspension at 0 °C.

    • After the addition is complete, warm the mixture to reflux (approx. 40 °C) and stir for 3 hours. The reaction mixture should become a clear solution.

    • Cool the reaction mixture to room temperature and remove the solvent and excess thionyl chloride under reduced pressure.

    • Re-dissolve the resulting crude acid chloride in dry DCM (50 mL) and cool to 0 °C in an ice bath.

    • Slowly add concentrated ammonium hydroxide (20 mL) dropwise. A white precipitate will form immediately.

    • Stir the mixture vigorously for 1 hour at 0 °C, then allow it to warm to room temperature and stir for an additional 2 hours.

    • Filter the solid precipitate, wash thoroughly with cold water (3 x 30 mL) and then with a small amount of cold diethyl ether (20 mL).

    • Dry the white solid under vacuum to yield 2H-indazole-7-carboxamide.

  • Purification & Characterization:

    • Purification: The product is often of high purity after washing. If necessary, it can be recrystallized from an ethanol/water mixture.

    • Characterization (Expected):

      • ¹H NMR (400 MHz, DMSO-d₆): δ 13.5 (s, 1H, NH), 8.3 (s, 1H, Ar-H), 8.0 (s, 1H, NH₂), 7.8 (d, 1H, Ar-H), 7.5 (s, 1H, NH₂), 7.2 (t, 1H, Ar-H), 7.0 (d, 1H, Ar-H).

      • LC-MS: Purity >98%. Calculated m/z: 161.06. Found: 162.1 [M+H]⁺.

Step 2: Synthesis of the Piperidine Fragment (3-(4-bromophenyl)piperidine)

This fragment will be coupled to the indazole core. The bromine atom serves as a handle for the subsequent C-N coupling reaction.

  • Principle: This fragment is often prepared via multi-step synthesis starting from commercially available materials. For the purpose of this protocol, we assume its availability or synthesis via established literature methods, such as the reduction of the corresponding pyridine.

Step 3: Copper-Catalyzed N-Arylation Coupling

This is the key fragment-coupling step, forming the critical bond between the indazole nitrogen and the phenyl-piperidine fragment. A copper-catalyzed Ullmann-type reaction is a common and effective method.[7][8]

  • Principle: The C–N cross-coupling reaction involves the formation of a bond between the nitrogen of the indazole and the aryl bromide of the piperidine fragment. This reaction is catalyzed by a copper(I) salt, often in the presence of a ligand and a base. The base is crucial for deprotonating the indazole, making it a more effective nucleophile.

  • Materials & Reagents:

    Reagent Molar Mass ( g/mol ) Quantity Moles (mmol)
    2H-indazole-7-carboxamide 161.16 3.0 g 18.6
    3-(4-bromophenyl)piperidine 240.14 4.9 g 20.5
    Copper(I) iodide (CuI) 190.45 0.35 g 1.86
    Potassium carbonate (K₂CO₃) 138.21 5.1 g 37.2
    L-Proline 115.13 0.43 g 3.72

    | Dimethyl sulfoxide (DMSO) | 78.13 | 50 mL | - |

  • Procedure:

    • To an oven-dried Schlenk flask, add 2H-indazole-7-carboxamide (3.0 g, 18.6 mmol), 3-(4-bromophenyl)piperidine (4.9 g, 20.5 mmol), copper(I) iodide (0.35 g, 1.86 mmol), L-proline (0.43 g, 3.72 mmol), and potassium carbonate (5.1 g, 37.2 mmol).

    • Evacuate the flask and backfill with an inert atmosphere (Argon or Nitrogen). Repeat this cycle three times.

    • Add anhydrous DMSO (50 mL) via syringe.

    • Heat the reaction mixture to 110 °C and stir vigorously for 24 hours under the inert atmosphere.

    • Monitor the reaction progress by TLC or LC-MS.

    • After completion, cool the reaction to room temperature and pour it into 200 mL of water.

    • Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

    • Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification & Characterization:

    • Purification: The crude product is purified by flash column chromatography on silica gel, typically using a gradient of methanol in dichloromethane (e.g., 0% to 5% MeOH in DCM).

    • Characterization (Expected):

      • ¹H NMR (400 MHz, CDCl₃): Resonances corresponding to both the indazole and phenyl-piperidine fragments will be present. Key signals include the disappearance of the indazole N-H proton and shifts in the aromatic protons of the phenyl ring.

      • LC-MS: Purity >95%. Calculated m/z: 320.16. Found: 321.2 [M+H]⁺.

Final Product Analysis and Quality Control

Rigorous analytical chemistry is essential to confirm the identity, purity, and stability of the final synthesized PARP inhibitor. Multiple orthogonal techniques should be employed.

Analytical TechniquePurposeTypical Parameters and Expected Results
HPLC/UPLC Purity Assessment & QuantificationC18 reverse-phase column; mobile phase gradient (e.g., acetonitrile/water with 0.1% formic acid). Expected purity ≥98%.
Mass Spectrometry (MS) Molecular Weight ConfirmationElectrospray Ionization (ESI) in positive mode. The observed [M+H]⁺ peak should be within ±0.1 Da of the calculated exact mass.
¹H and ¹³C NMR Structural ElucidationPerformed in a suitable deuterated solvent (e.g., DMSO-d₆). All observed proton and carbon signals should be assigned and consistent with the target structure.
FTIR Spectroscopy Functional Group IdentificationCharacteristic peaks for C=O (amide), N-H (amide/amine), and aromatic C-H stretches should be present.
In Vitro PARP Assay Biological ActivityA cell-free enzymatic assay or a cellular PARP inhibition assay should be performed to determine the IC₅₀ value, confirming the compound's potency against PARP1/2.[9]

References

  • The Molecular Mechanisms of Actions, Effects, and Clinical Implications of PARP Inhibitors in Epithelial Ovarian Cancers: A Systematic Review. (n.d.). MDPI. [Link]

  • PARP inhibitors — Knowledge Hub. (n.d.). Genomics Education Programme. [Link]

  • What are PARP inhibitors? (2024, April 3). MD Anderson Cancer Center. [Link]

  • Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. (n.d.). PubMed. [Link]

  • Interactions of PARP1 Inhibitors with PARP1-Nucleosome Complexes. (2022, October 23). PMC - NIH. [Link]

  • How PARP inhibitors (PARPi) work. (2022, August 29). YouTube. [Link]

  • Inhibitors of PARP: Number crunching and structure gazing. (2022, March 8). PMC. [Link]

  • The mechanism of PARP inhibitor action is identified. (2024, March 22). Drug Target Review. [Link]

  • Design, synthesis and biological evaluation of indazole–pyrimidine based derivatives as anticancer agents with anti-angiogenic and antiproliferative activities. (n.d.). RSC Publishing. [Link]

  • Medicinal Chemistry of PARP Inhibitors: Structural Insights and Mechanistic Implications for Oncology. (2026, January 10). ResearchGate. [Link]

  • Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity. (n.d.). PMC - NIH. [Link]

  • Synthesis of Niraparib. (n.d.). [Link]

  • Indazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Amide substituted indazoles as poly(ADP-ribose)polymerase (PARP) inhibitors. (2019, April 3).
  • PARP inhibition: PARP1 and beyond. (n.d.). PMC - NIH. [Link]

  • Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. (n.d.). MDPI. [Link]

  • 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. (n.d.). ACS Publications. [Link]

  • PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. (n.d.). [Link]

  • PARP inhibitors – a cancer drug discovery story | Professor Ruth Plummer FMedSci. (2018, August 9). YouTube. [Link]

  • What is a PARP Inhibitor? | Dana-Farber Cancer Institute | Science Illustrated. (2016, November 17). YouTube. [Link]

  • LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring. (2023, May 18). NIH. [Link]

  • Synthesis of parpinhibitor talazoparib. (n.d.).
  • Processes for the preparation of Niraparib and intermediates thereof. (n.d.).
  • Antitumor activity and structure–activity relationship of poly (ADP-ribose) polymerase (PARP)-based dual inhibitors. (n.d.). PMC. [Link]

  • Structure-activity relationships, and drug metabolism and pharmacokinetic properties for indazole piperazine and indazole piperidine inhibitors of ROCK-II. (n.d.). PubMed. [Link]

  • Major structural interactions of known PARP inhibitors with the NAD +... (n.d.). ResearchGate. [Link]

  • (PDF) LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring. (2025, October 13). ResearchGate. [Link]

  • Process Development of C–N Cross-Coupling and Enantioselective Biocatalytic Reactions for the Asymmetric Synthesis of Niraparib. (n.d.). ACS Publications. [Link]

  • Radiosynthesis and Evaluation of Talazoparib and Its Derivatives as PARP-1-Targeting Agents. (n.d.). PMC - NIH. [Link]

  • Structure-activity relationships in vitro | Download Table. (n.d.). ResearchGate. [Link]

  • Inhibitors of PARP: Number crunching and structure gazing. (2022, March 8). Semantic Scholar. [Link]

  • LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring. (n.d.). PubMed. [Link]

  • Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2). (n.d.). PubMed. [Link]

  • Synthesis of Niraparib, a cancer drug candidate. (n.d.). Mathematical, Physical and Life Sciences Division - University of Oxford. [Link]

  • Radiosynthesis and Evaluation of Talazoparib and Its Derivatives as PARP-1-Targeting Agents. (2025, October 15). ResearchGate. [Link]

  • A kind of synthetic method for preparing Niraparib. (n.d.).
  • Liquid chromatography–tandem mass spectrometric assay for the PARP inhibitor rucaparib in plasma | Request PDF. (n.d.). ResearchGate. [Link]

  • Synthesis of New Bioactive Indolyl-1,2,4-Triazole Hybrids As Dual Inhibitors for EGFR/PARP-1 Targeting Breast and Liver Cancer Cells. (2022, December 2). PMC. [Link]

  • Development and validation of an integrated LC-MS/MS assay for therapeutic drug monitoring of five PARP-inhibitors. (n.d.). Semantic Scholar. [Link]

Sources

Method

Technical Application Note: Strategic Utilization of 4,6-Dichloro-3-iodo-1H-indazole in Lead Optimization

Executive Summary & Strategic Value In the landscape of small molecule drug discovery, 4,6-Dichloro-3-iodo-1H-indazole represents a high-value "privileged scaffold" intermediate. Its utility is derived from its unique tr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Value

In the landscape of small molecule drug discovery, 4,6-Dichloro-3-iodo-1H-indazole represents a high-value "privileged scaffold" intermediate. Its utility is derived from its unique trifunctional nature, allowing medicinal chemists to rapidly explore Structure-Activity Relationships (SAR) in kinase inhibitors, IDO1 inhibitors, and GPCR ligands.

Core Chemical Advantages:
  • Orthogonal Reactivity: The molecule possesses three distinct sites for diversification:

    • N-1 Position: Acidic proton (pKa ~12-13) suitable for alkylation or arylation to tune solubility and solvent-exposed interactions.

    • C-3 Iodine: A highly reactive "handle" for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Heck) to introduce aryl or heteroaryl "warheads."

    • C-4/C-6 Chlorines: These halogens are generally inert under standard C-3 coupling conditions, serving two critical roles:

      • Metabolic Blocking: They obstruct common metabolic soft spots (CYP450 oxidation) on the benzene ring.

      • Electronic Modulation: The electron-withdrawing nature of the chlorines increases the acidity of the N-H bond (enhancing hydrogen bond donor capability) and modulates the lipophilicity (LogP) for improved membrane permeability.

Synthetic Workflow & Decision Matrix

The successful utilization of this scaffold depends on the sequence of functionalization. The decision to alkylate the nitrogen (N-1) before or after C-3 coupling is critical.

Workflow Visualization

The following diagram illustrates the divergent synthetic pathways available from the parent scaffold.

SyntheticWorkflow cluster_logic Decision Logic Scaffold 4,6-Dichloro-3-iodo-1H-indazole N_Alkylated Intermediate A: 1-Alkyl-3-iodo-indazole Scaffold->N_Alkylated Path A: Base + R-X (Favors N1 Selectivity) C_Coupled Intermediate B: 3-Aryl-1H-indazole Scaffold->C_Coupled Path B: Suzuki Coupling (Requires protecting group logic) Final_A Target A: 1-Alkyl-3-Aryl-indazole N_Alkylated->Final_A Suzuki Coupling (Pd cat., Ar-B(OH)2) Final_B Target B: 1-Alkyl-3-Aryl-indazole C_Coupled->Final_B N-Alkylation Note1 Path A is preferred to prevent catalyst poisoning by free NH

Figure 1: Divergent synthetic pathways. Path A (N-alkylation first) is generally recommended to avoid palladium catalyst deactivation by the free indazole nitrogen.

Detailed Experimental Protocols

The following protocols are designed for high reproducibility and scalability.

Protocol A: Regioselective N1-Alkylation

Objective: To attach a solubilizing group or pharmacophore at the N-1 position while minimizing N-2 isomer formation. The electron-withdrawing chlorines at C-4/6 stabilize the N-1 anion, generally improving N1 selectivity compared to unsubstituted indazoles [1].

Reagents:

  • Substrate: 4,6-Dichloro-3-iodo-1H-indazole (1.0 eq)

  • Electrophile: Alkyl halide (e.g., Methyl iodide, Benzyl bromide) (1.2 eq)

  • Base: Cesium Carbonate (Cs₂CO₃) (2.0 eq) or Sodium Hydride (NaH) (1.2 eq)

  • Solvent: DMF (anhydrous) or Acetonitrile

Step-by-Step Procedure:

  • Preparation: In a flame-dried round-bottom flask under Argon atmosphere, dissolve 4,6-Dichloro-3-iodo-1H-indazole (1.0 mmol) in anhydrous DMF (5 mL/mmol).

  • Deprotonation:

    • Method A (Mild): Add Cs₂CO₃ (2.0 mmol). Stir at Room Temperature (RT) for 30 mins.

    • Method B (Strong): Cool to 0°C. Add NaH (60% dispersion, 1.2 mmol). Stir for 30 mins until gas evolution ceases.

  • Alkylation: Add the alkyl halide dropwise.

  • Reaction: Allow to warm to RT and stir for 2–4 hours. Monitor by TLC/LC-MS. (N1 product is typically less polar than N2).

  • Workup: Quench with water. Extract with EtOAc (3x). Wash organics with LiCl solution (to remove DMF) and brine. Dry over Na₂SO₄.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

    • Note: The 4,6-dichloro substitution pattern often enhances crystallinity, making recrystallization a viable purification method for scale-up.

Protocol B: C-3 Suzuki-Miyaura Cross-Coupling

Objective: To install an aryl or heteroaryl ring at the C-3 position.

Reagents:

  • Substrate: 1-Alkyl-4,6-dichloro-3-iodo-indazole (from Protocol A) (1.0 eq)

  • Boronic Acid/Ester: Aryl-B(OH)₂ or Pinacol ester (1.2–1.5 eq)

  • Catalyst: Pd(dppf)Cl₂·DCM (5 mol%) or Pd(PPh₃)₄ (5 mol%)

  • Base: 2M Na₂CO₃ (aqueous) (3.0 eq)

  • Solvent: 1,4-Dioxane or DME (degassed)

Step-by-Step Procedure:

  • Assembly: Charge a microwave vial or pressure tube with the indazole substrate, boronic acid, and catalyst.

  • Inertion: Seal the vessel and purge with Argon/Nitrogen for 5 minutes.

  • Solvent Addition: Add degassed Dioxane and aqueous Na₂CO₃ via syringe.

  • Reaction: Heat to 90–100°C (oil bath) or 110°C (Microwave) for 1–4 hours.

    • Mechanistic Insight: The C-I bond is weaker than the C-Cl bonds. Under these conditions, oxidative addition occurs exclusively at the C-3 iodine. The C-4/C-6 chlorines remain intact [2].

  • Workup: Filter through a Celite pad to remove Pd black. Dilute with water and extract with EtOAc.

  • Purification: Silica gel chromatography.

Case Study: Optimization of Kinase Inhibitors

Context: Indazoles are bioisosteres of the purine ring found in ATP. They are widely used to target the "hinge region" of kinases (e.g., VEGFR, CDK, Aurora Kinases) [3, 4].

Application Logic: In a hypothetical campaign targeting VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2):

  • The Problem: An unsubstituted 3-aryl-indazole lead shows good potency but high metabolic clearance (t1/2 < 15 min) due to oxidation on the benzene ring of the indazole.

  • The Solution: Switching to the 4,6-dichloro-3-iodo-1H-indazole scaffold.

  • The Outcome:

    • Metabolic Stability: The chlorines block the C-4 and C-6 positions from hydroxylation.

    • Potency Boost: The C-4 chlorine can fill a small hydrophobic pocket often found near the gatekeeper residue in Type I kinase inhibitors.

    • Hinge Binding: The electron-withdrawing chlorines increase the acidity of the N-H (if left unsubstituted), strengthening the H-bond to the hinge backbone carbonyl.

Biological Interaction Map

The following diagram models the interactions of a 4,6-dichloroindazole derivative within a typical Kinase ATP-binding pocket.

SAR_Map Indazole Indazole Core NH_Group N-H (Position 1) Indazole->NH_Group N_Group N (Position 2) Indazole->N_Group C3_Aryl C-3 Aryl Group Indazole->C3_Aryl Cl_4 C-4 Chlorine Indazole->Cl_4 Cl_6 C-6 Chlorine Indazole->Cl_6 Hinge_CO Hinge Region (C=O) NH_Group->Hinge_CO H-Bond Donor (Enhanced by Cl) Hinge_NH Hinge Region (NH) N_Group->Hinge_NH H-Bond Acceptor Solvent_Front Solvent Front C3_Aryl->Solvent_Front Solubility/Selectivity Hydrophobic_Pocket Hydrophobic Pocket (Gatekeeper) Cl_4->Hydrophobic_Pocket Lipophilic Contact Cl_6->Solvent_Front Metabolic Block

Figure 2: Pharmacophore mapping of 4,6-dichloroindazole in a kinase active site. Note the dual role of Chlorine at C-4 (binding) and C-6 (stability).

Troubleshooting & Stability Data

IssueProbable CauseSolution
Low Yield in Suzuki Coupling Poisoning of Pd catalyst by free N-H.Use Protocol A first (protect/alkylate N-1). Alternatively, use excess base and higher Pd loading (10%).
N2-Alkylation Observed Kinetic control or steric hindrance at N1.Switch to thermodynamic conditions: High temp, weak base (K₂CO₃), longer reaction time to allow rearrangement to N1 [1].
Dehalogenation (Loss of Cl) Over-active catalytic system (e.g., Pd/C + H₂).Avoid hydrogenation conditions. Standard Suzuki conditions (Pd(II)) rarely touch aryl chlorides.
Poor Solubility High lipophilicity of dichloro-iodo core.Use polar aprotic solvents (DMF, DMSO) for reactions. Introduce solubilizing groups (morpholine, piperazine) on the C-3 aryl moiety.

References

  • Regioselective N-alkylation of the 1H-indazole scaffold. Max Planck Society / University College Cork. (2021).[1][2][3] Detailed study on steric and electronic effects driving N1 vs N2 selectivity.

  • Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles. MDPI Molecules. (2018).[1] Describes conditions for coupling 3-iodoindazoles, noting the reactivity of the iodine over other halogens.

  • Discovery of novel inhibitors of Aurora kinases with indazole scaffold. European Journal of Medicinal Chemistry. (2016).[1][4][5] Demonstrates the use of the indazole scaffold in kinase drug design.[2][6][7][8]

  • Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances. (2021).[1][2][3] Highlights the structural versatility of indazoles in oncology.[2][6][7][9]

  • 4,6-Dichloro-2-iodopyrimidine / Indazole Analogs. ChemicalBook/PubChem.[1] (2025).[1][4][6] Physical properties and commercial availability of related halogenated heterocycles.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Suzuki Coupling of 3-Iodoindazoles

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 3-iodoindazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize th...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 3-iodoindazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful C-C bond-forming reaction. Given the unique challenges presented by the indazole scaffold, particularly the acidic N-H proton, this resource provides in-depth troubleshooting advice and field-proven protocols to help you navigate common pitfalls and optimize your reaction outcomes.

Section 1: Frequently Asked Questions (FAQs) & Quick Troubleshooting

This section addresses the most common initial problems encountered during the Suzuki coupling of 3-iodoindazoles.

Q1: My reaction has a low yield or failed completely. What are the first things I should check?

A1: When a Suzuki coupling with a 3-iodoindazole fails, the issue often lies with one of four key areas: catalyst activity, base selection, reagent quality, or reaction setup.

  • Catalyst Deactivation: Ensure your palladium catalyst, especially pre-catalysts, is properly activated and not decomposed. Palladium black precipitation is a common sign of catalyst death.

  • Incorrect Base: The base is critical and often problematic for NH-indazoles. Strong bases can deprotonate the indazole N-H, leading to catalyst inhibition or undesired side reactions.[1] Start with milder bases like K₃PO₄ or K₂CO₃.[2][3]

  • Reagent Quality: Verify the purity of your 3-iodoindazole and boronic acid/ester. Boronic acids can degrade on storage, leading to the formation of boroxines, which can affect reaction stoichiometry and efficiency.[4]

  • Atmosphere Control: Inadequate degassing can leave oxygen in the reaction mixture, which leads to oxidative degradation of the catalyst and promotes homocoupling of the boronic acid.[5]

Q2: I'm observing a significant amount of a dehalogenated product (hydrodehalogenation), where the iodine at C-3 is replaced by hydrogen. Why is this happening?

A2: Hydrodehalogenation is a frequent side reaction where the aryl halide is reduced instead of coupled.[5] This occurs after the initial oxidative addition of the 3-iodoindazole to the Pd(0) catalyst. The resulting Ar-Pd(II)-I intermediate can react with a hydride source instead of the boronic acid. Common hydride sources in a Suzuki reaction include:

  • Solvents: Protic solvents (e.g., alcohols) or even trace water can be a source.

  • Bases: Some bases or their byproducts can generate hydride species.

  • Reagents: Impurities in the starting materials or degradation of the boronic acid can contribute.

To minimize this, ensure you are using a high-purity, anhydrous solvent and rigorously degassed conditions. Switching to a different base or catalyst/ligand system may also be necessary.[5]

Q3: My main byproduct is a dimer of my boronic acid (homocoupling). How can I prevent this?

A3: Homocoupling of the boronic acid is typically caused by the presence of oxygen.[5] Pd(II) species, which can form from the oxidation of the Pd(0) catalyst by residual air, can catalyze this dimerization.[5] The solution is meticulous control of the reaction atmosphere.

  • Actionable Step: Implement a robust degassing procedure. For most lab-scale reactions, a minimum of three freeze-pump-thaw cycles is recommended. Alternatively, sparging the solvent with an inert gas (Argon or Nitrogen) for at least 30 minutes before adding the catalyst can be effective.

Q4: I'm trying to couple an N-protected 3-iodoindazole (e.g., N-Boc), but I'm getting the unprotected product or deprotection of my starting material. What is going on?

A4: This is a known issue, particularly under thermal or microwave heating conditions.[6] The basic conditions required for the Suzuki coupling can be sufficient to cleave labile N-protecting groups like Boc (tert-butoxycarbonyl) or Tosyl.[6][7] In some cases, this deprotection can occur before the coupling reaction, and the resulting side products can "poison" or inhibit the palladium catalyst.[7] If the deprotection happens after coupling, you simply isolate the NH-product.

  • Troubleshooting:

    • Use milder bases (e.g., K₃PO₄ instead of Cs₂CO₃).

    • Lower the reaction temperature and extend the reaction time.

    • Consider a more robust protecting group if N-protection is essential for subsequent steps. However, many protocols have been successfully developed for unprotected NH-indazoles to avoid this very issue.[1][7]

Section 2: Deep Dive Troubleshooting Guides

This section provides more detailed, step-by-step guidance on resolving complex side reactions, complete with mechanistic insights and recommended protocols.

Guide 1: Combating Hydrodehalogenation (HDH)

Hydrodehalogenation is a yield-killing side reaction that competes directly with the desired cross-coupling pathway.

The Problem: You consistently isolate the parent indazole (with H at the C-3 position) alongside your desired product.

The Mechanism: The key divergence point from the productive Suzuki catalytic cycle is after the oxidative addition step. Instead of proceeding to transmetalation with the boronate, the Ar-Pd(II)-X intermediate is intercepted by a hydride source, leading to reductive elimination of the dehalogenated arene.

Caption: Competing pathways: Suzuki coupling vs. Hydrodehalogenation.

Troubleshooting Protocol:

  • Solvent & Base Evaluation: The choice of solvent and base is paramount. Protic solvents are known hydride donors.[5]

    • Action: Switch from alcohol-based solvents to anhydrous aprotic solvents like dioxane, toluene, or DME.

    • Rationale: This minimizes the primary source of hydrides.

    • Base Comparison: Evaluate a panel of bases. While strong bases can promote the reaction, they can also increase the rate of HDH. Weaker inorganic bases are often a better choice for NH-heterocycles.

BaseStrengthCommon Issues with IndazolesRecommendation
Cs₂CO₃StrongCan cause N-deprotonation, catalyst inhibition, HDHUse with caution, often for difficult couplings
K₂CO₃ModerateGenerally a good starting point, balances reactivity and side reactions[2][3]Recommended starting point
K₃PO₄ModerateOften excellent for NH-heterocycles, less basic than carbonatesHighly recommended alternative
Organic Bases (e.g., Et₃N)Weak/ModerateCan act as hydride donors, often less effective[5]Generally avoid unless specified in a validated procedure
  • Ligand Selection: The ligand bound to the palladium center dictates its reactivity. Electron-rich, bulky phosphine ligands can accelerate the desired reductive elimination step relative to the HDH pathway.

    • Action: If using a simple catalyst like Pd(PPh₃)₄, consider switching to a more advanced catalyst system with specialized ligands.

    • Examples: Buchwald ligands (e.g., SPhos, XPhos) or ferrocene-based ligands (e.g., dppf) are designed to promote challenging couplings and can suppress side reactions.[8][9]

  • Temperature Control:

    • Action: Lower the reaction temperature.

    • Rationale: Side reactions may have a different activation energy than the desired coupling. Running the reaction at a lower temperature (e.g., 60-80 °C) for a longer duration can sometimes favor the desired product.

Guide 2: The Challenge of the Unprotected Indazole N-H

The acidic proton on the N-1 position of the indazole ring is a primary source of complications, distinguishing it from many other aryl halides.

The Problem: Low yields, formation of N-arylated byproducts, or complete reaction stalling.

The Causality:

  • Catalyst Inhibition: The indazole anion, formed by deprotonation with the base, can coordinate strongly to the palladium center. This can create a stable, off-cycle palladium complex that is catalytically inactive, effectively sequestering the catalyst.[1]

  • N-Arylation: In some cases, the indazole anion can act as a nucleophile itself, leading to competitive N-arylation or N-vinylation, a reaction pathway more akin to a Buchwald-Hartwig amination.[8]

Indazole_Inhibition cluster_suzuki Productive Suzuki Cycle cluster_inhibition Inhibitory Off-Cycle Pathway Pd_Active Active Pd(0) Catalyst Pd_Inactive Inactive [Indazolyl-Pd(II)]₂ Dimer or other stable complex Pd_Active->Pd_Inactive Indazole 3-Iodo-1H-Indazole Pd_Active->Indazole Productive Oxidative Addition Indazolide Indazolide Anion Indazole->Indazolide Deprotonation Base Base (e.g., K₂CO₃) Base->Indazole Indazolide->Pd_Active Coordination/ Inhibition

Caption: The inhibitory effect of the indazole N-H proton.

Troubleshooting Protocol:

  • Optimize the Base: This is the most critical parameter. The goal is to find a base that is strong enough to activate the boronic acid for transmetalation but not so strong that it creates a high concentration of the indazolide anion.[10][11]

    • Action: Start with 2.0-3.0 equivalents of finely ground K₃PO₄ or K₂CO₃.

    • Rationale: Potassium phosphate is often the base of choice for N-H containing heterocycles due to its moderate basicity and high oxophilicity, which aids in the activation of the boronic acid.[12]

  • Protecting Group Strategy (If Necessary): While direct coupling is often preferred, sometimes a protecting group is unavoidable.

    • Action: If milder conditions fail, consider protecting the indazole nitrogen. A 2-(trimethylsilyl)ethoxymethyl (SEM) group can be a more robust alternative to Boc for Suzuki couplings.

    • Caveat: This adds two steps (protection and deprotection) to your synthesis, increasing time and reducing overall yield. Direct coupling of the unprotected substrate should always be attempted first.[1]

  • Consider Catalyst and Ligand Choice:

    • Action: Use a pre-formed catalyst with a bulky, electron-rich ligand.

    • Rationale: These ligands can sterically hinder the coordination of the indazolide anion to the palladium center, keeping the catalyst in the productive cycle. Ferrocene-based ligands like dppf are particularly effective.[8][13]

Section 3: Recommended Experimental Protocol

This general, robust protocol serves as an excellent starting point for the Suzuki coupling of an unprotected 3-iodoindazole with an arylboronic acid.

Materials:

  • 3-Iodo-1H-indazole (1.0 equiv)

  • Arylboronic acid (1.2–1.5 equiv)

  • PdCl₂(dppf)·CH₂Cl₂ (0.02–0.05 equiv)

  • Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv)

  • 1,4-Dioxane (anhydrous)

  • Water (degassed)

Procedure:

  • Vessel Preparation: To a flame-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add the 3-iodo-1H-indazole (1.0 equiv), the arylboronic acid (1.5 equiv), and potassium phosphate (3.0 equiv).

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this process three times to ensure an inert atmosphere.

  • Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the PdCl₂(dppf)·CH₂Cl₂ catalyst (0.05 equiv). Then, add anhydrous 1,4-dioxane and degassed water to form a 4:1 to 5:1 solvent mixture (e.g., 4 mL dioxane, 1 mL water for a 0.1 M reaction).

  • Degassing (Critical Step): Subject the heterogeneous mixture to three cycles of freeze-pump-thaw.

    • Freeze the mixture in a liquid nitrogen bath until solid.

    • Apply a high vacuum for 5-10 minutes.

    • Close the vacuum line and thaw the mixture in a room temperature water bath. You should see gas bubbles evolve.

    • Repeat two more times.

  • Reaction: After the final thaw, backfill the flask with inert gas. Immerse the flask in a preheated oil bath at 80–100 °C. Monitor the reaction by TLC or LC-MS.

  • Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel to obtain the desired 3-aryl-1H-indazole.

References

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • Wikipedia. (2023). Suzuki reaction. Retrieved from [Link]

  • Esteves, P. M., et al. (2018). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ResearchGate. Retrieved from [Link]

  • Chemistry Learner. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube. Retrieved from [Link]

  • Gomes, P., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. MDPI. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2021). Palladium Coupling Reactions Explained | Suzuki, Heck, Stille & Hiyama. YouTube. Retrieved from [Link]

  • ChemHelp ASAP. (2020). Suzuki cross-coupling reaction. YouTube. Retrieved from [Link]

  • Li, J., et al. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. MDPI. Retrieved from [Link]

  • Boujdi, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Jedinak, L., et al. (2021). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. Retrieved from [Link]

  • Hopkins, C. R., & pesky, M. (2010). Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. NIH Public Access. Retrieved from [Link]

  • Carrow, B. P., & Hartwig, J. F. (2011). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. Retrieved from [Link]

  • Reddit. (2019). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Retrieved from [Link]

  • Boujdi, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Publishing. Retrieved from [Link]

  • ResearchGate. (2003). Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. Retrieved from [Link]

  • Tron, G. C., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimization of Pd-Catalyzed Cross-Coupling for 4,6-Dichloro-3-iodo-1H-indazole

Executive Technical Overview The coupling of 4,6-Dichloro-3-iodo-1H-indazole presents a classic "Chemoselectivity Cliff." You are attempting to engage the C3-Iodine bond while preserving two aryl chlorides (C4, C6) and m...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Technical Overview

The coupling of 4,6-Dichloro-3-iodo-1H-indazole presents a classic "Chemoselectivity Cliff." You are attempting to engage the C3-Iodine bond while preserving two aryl chlorides (C4, C6) and managing the catalyst-poisoning potential of the free N1-H indazole nitrogen.

This guide moves beyond generic Suzuki conditions. It addresses the specific electronic and steric environment of the 4,6-dichloroindazole core. The electron-withdrawing chlorine atoms make the C3-I bond highly electrophilic (good for oxidative addition) but also increase the acidity of the N1-H proton (


 ~12-13), increasing the risk of forming an inhibitory palladium-azolate complex.

Critical Decision Matrix: Catalyst & Ligand Selection[1]

Do not select a catalyst based solely on availability. The choice dictates chemoselectivity (I vs. Cl) and turnover frequency (TOF).

Catalyst SystemRecommendation LevelTechnical Rationale
Pd(dppf)Cl₂·DCM Standard (Start Here) The large bite angle of the dppf ligand favors reductive elimination and stabilizes the Pd(II) species. It is highly selective for C-I over C-Cl bonds at moderate temperatures (60-80°C).
XPhos Pd G3/G4 Advanced (Problem Solver) Use if the boronic acid is sterically hindered or unstable.[1] The bulky biaryl phosphine promotes rapid oxidative addition and protects the active Pd(0) species, but carries a slightly higher risk of activating the C-Cl bond if overheated (>100°C).
Pd(PPh₃)₄ Not Recommended Poor stability in air/solution. The monodentate phosphines dissociate easily, leading to Pd-black precipitation, especially in the presence of the coordinating indazole nitrogen.

The "N1-H Problem": Protection vs. Direct Coupling

The most common failure mode for this substrate is catalyst arrest caused by the free nitrogen.

Path A: The Gold Standard (Protection)

Recommendation: Protect N1 with SEM (2-(Trimethylsilyl)ethoxymethyl) or THP (Tetrahydropyranyl) .

  • Why: Removes the acidic proton and sterically blocks the nitrogen lone pair, preventing coordination to Palladium.

  • Result: Yields typically improve by 20–40% compared to unprotected substrates.

Path B: The Workaround (Unprotected)

If you must couple the free indazole:

  • Base: Use

    
      or 
    
    
    
    (Avoid strong alkoxides like NaOtBu which favor N-arylation).
  • Solvent: DME/Water (3:1) or Dioxane/Water (4:1) .

  • Mechanism: The water creates a biphasic buffer that solubilizes the inorganic base while keeping the bulk concentration of the deprotonated indazolyl anion low, reducing catalyst poisoning.

Visualizing the Competitive Landscape

The following diagram illustrates the kinetic competition between the desired cycle, the parasitic poisoning pathway, and the undesired side-reaction (dechlorination).

IndazoleCoupling Substrate 4,6-Dichloro-3-iodo-1H-indazole OxAdd_I Oxidative Addition (C3-I) (Fast & Desired) Substrate->OxAdd_I High Selectivity OxAdd_Cl Oxidative Addition (C4/C6-Cl) (Slow & Undesired) Substrate->OxAdd_Cl High Temp / Active Ligand Poison Pd-Indazolyl Complex (Catalyst Arrest) Substrate->Poison Free NH (Base dependent) Pd0 Active Pd(0) Species Pd0->OxAdd_I Pd0->Poison Coordination Transmetal Transmetallation (Boronic Acid + Base) OxAdd_I->Transmetal Poison->Pd0 Reversible (High Temp) Product C3-Coupled Product Transmetal->Product Reductive Elimination Product->Pd0 Regeneration

Caption: Kinetic map showing the dominance of C3-I activation (Green) vs. competitive inhibition by N1-H (Red) and C-Cl activation.

Troubleshooting & FAQs

Q1: My reaction stalls at 40-50% conversion. Adding more catalyst doesn't help.

Diagnosis: Catalyst Poisoning or Pd-Black formation.

  • The Science: The indazole product (which is more electron-rich than the starting material) or the starting material itself is coordinating to the Pd(II) intermediate, creating a "resting state" that is too stable to turnover.

  • Solution:

    • Switch to XPhos Pd G3 . The bulky biaryl ligand creates a "steric wall" that prevents the nitrogen from binding to the metal center.

    • Increase the solvent volume (dilution effect). Run at 0.05 M instead of 0.1 M.

Q2: I observe significant de-iodinated starting material (4,6-dichloro-1H-indazole).

Diagnosis: Protodehalogenation.

  • The Science: This occurs when the oxidative addition complex [LnP-Pd(II)-Ar-I] intercepts a hydride source instead of the boronic acid. Common hydride sources include alcohols (methanol/ethanol) or excessive heating in amine bases.

  • Solution:

    • Ensure strictly anhydrous solvents if using organic bases.

    • If using aqueous conditions, ensure the Boronic Acid is in excess (1.5 equiv).

    • Switch solvent to Toluene or Dioxane (non-protic).

Q3: I am seeing small amounts of "double coupling" (reaction at C4 or C6).

Diagnosis: Ligand is too active or temperature is too high.

  • The Science: While C-I is weaker than C-Cl, highly electron-rich ligands (like

    
    ) lower the activation energy for C-Cl insertion.
    
  • Solution:

    • Lower temperature to 60°C .

    • Switch to Pd(dppf)Cl₂ . Its electronic properties are "tuned" perfectly for Iodides without activating aryl chlorides on electron-deficient rings.

Optimized Experimental Protocol

Method A: For SEM-Protected Substrate (Recommended)
  • Substrate: 1.0 equiv (SEM-protected indazole)

  • Boronic Acid: 1.2 – 1.5 equiv

  • Catalyst: Pd(dppf)Cl₂[2]·DCM (3 - 5 mol%)

  • Base:

    
     (2.0 equiv, 2M aqueous solution)
    
  • Solvent: 1,4-Dioxane (degassed)

  • Conditions:

    • Charge solids into a vial.

    • Evacuate and backfill with Argon (x3).

    • Add Dioxane and aqueous base.[3]

    • Stir at 80°C for 4–12 hours.

    • Workup: Filter through Celite to remove Pd residues before extraction.

Method B: For Unprotected Substrate (Direct)
  • Substrate: 1.0 equiv

  • Boronic Acid: 1.5 equiv

  • Catalyst: XPhos Pd G3 (2 - 4 mol%)

  • Base:

    
     (2.5 equiv, solid)
    
  • Solvent: DME /

    
     (4:1 ratio)
    
  • Conditions:

    • Degas solvents thoroughly (sparge with Ar for 15 mins).

    • Heat at 85°C .

    • Note: If the reaction turns black immediately, the catalyst has decomposed. Ensure the base is high quality and solvents are peroxide-free.

References

  • C-3 Functionalization of 1H-Indazole via Suzuki–Miyaura Coupling. Molecules, 2023.[4] Discusses the superiority of Pd(dppf)Cl2 for 3-iodoindazoles and the use of ionic liquids.

  • Buchwald Precatalysts (XPhos Pd G3) Applications. Sigma-Aldrich Technical Guides. Details the utility of G3 catalysts for hindered and heteroaryl substrates to prevent protodeboronation.

  • Regioselective Coupling of Polyhalogenated Heterocycles. Journal of the American Chemical Society. Mechanistic insights into ligand-controlled chemoselectivity (C-I vs C-Cl).

  • Catalyst Poisoning by N-Heterocycles. Journal of the American Chemical Society. Explains the mechanism of amine/pyridine coordination arresting the Pd cycle.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Heck Reactions with Electron-Deficient Indazoles

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) for the...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) for the successful execution of Heck-Mizoroki cross-coupling reactions involving challenging electron-deficient indazole substrates. The insights provided herein are based on established chemical principles and field-proven experience to help you navigate the complexities of this powerful C-C bond-forming reaction.

Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format, offering explanations for the underlying causes and providing actionable solutions.

Question 1: Why am I observing low to no conversion of my electron-deficient indazole starting material?

Low or no conversion in a Heck reaction with electron-deficient indazoles is a common issue that can often be traced back to several key factors related to the catalytic cycle. The electron-withdrawing nature of the indazole ring system can significantly impact the reactivity of the aryl halide or triflate, making the oxidative addition step more challenging.

Causality and Solutions:

  • Insufficient Catalyst Activity: The primary reason for low conversion is often an insufficiently active palladium catalyst. Electron-deficient aryl halides are less reactive towards oxidative addition, the rate-limiting step in many Heck reactions.[1]

    • Solution 1: Catalyst and Ligand Selection. Standard catalysts like Pd(OAc)₂ with simple phosphine ligands (e.g., PPh₃) may not be effective.[2][3] Consider using more electron-rich and sterically bulky phosphine ligands, such as tri(tert-butyl)phosphine (P(t-Bu)₃) or Buchwald-type biaryl phosphine ligands (e.g., XPhos, SPhos). These ligands promote the formation of the active Pd(0) species and enhance the rate of oxidative addition.[4][5] N-heterocyclic carbene (NHC) ligands are also excellent alternatives due to their strong σ-donating ability and thermal stability.[1][5]

    • Solution 2: Catalyst Precursor Activation. Ensure that your Pd(II) precatalyst is efficiently reduced to the active Pd(0) species in situ.[2] The choice of phosphine ligand can influence this reduction.[2] Alternatively, using a Pd(0) source like Pd₂(dba)₃ or Pd(PPh₃)₄ can sometimes be beneficial, although in-situ generation from Pd(II) is often more efficient.[2]

  • Inappropriate Base: The base plays a crucial role in regenerating the Pd(0) catalyst at the end of the cycle and neutralizing the generated acid (HX).[2] An unsuitable base can lead to catalyst deactivation or slow turnover.

    • Solution: For electron-deficient systems, a moderately strong inorganic base like K₂CO₃, Cs₂CO₃, or an organic base like a hindered amine (e.g., DABCO, N,N-dicyclohexylmethylamine) is often more effective than weaker bases like triethylamine (NEt₃) or sodium acetate (NaOAc).[1][3][6] The choice of base can be highly substrate-dependent, so screening a few options is recommended.

  • Sub-optimal Reaction Temperature: Heck reactions often require elevated temperatures to proceed at a reasonable rate, especially with less reactive substrates.[1]

    • Solution: If you are running the reaction at a lower temperature (e.g., 80 °C), consider increasing it to 100-140 °C.[1][4] Be mindful of the thermal stability of your substrates and catalyst. Using a high-boiling point solvent like DMF, NMP, or dioxane can facilitate higher reaction temperatures.

Question 2: My reaction is producing significant byproducts, such as homocoupling of the indazole or isomerization of the alkene. How can I minimize these?

Side reactions are a common challenge in Heck couplings. Understanding their origin is key to suppression.

Causality and Solutions:

  • Homocoupling (Glaser-Hay type): This typically arises from the oxidative coupling of the indazole itself, often promoted by residual oxygen or impurities in the reaction mixture.

    • Solution: Ensure your reaction is performed under a strictly inert atmosphere (Nitrogen or Argon).[1] Degassing the solvent and reagents thoroughly before use is critical. Using freshly distilled solvents can also help minimize oxidizing impurities.

  • Alkene Isomerization: Isomerization of the product alkene can occur if the rate of reductive elimination of the product is slow compared to β-hydride elimination and re-insertion processes.[2]

    • Solution 1: Additives. The addition of silver salts (e.g., Ag₂CO₃, Ag₃PO₄) can promote a cationic Heck pathway, which often accelerates reductive elimination and minimizes isomerization.[2][7][8]

    • Solution 2: Ligand Choice. Bulky phosphine ligands can disfavor the re-insertion step that leads to isomerization.

  • Reductive Heck Product: Formation of the reduced, non-alkenylated indazole is another possible side reaction, which can be influenced by the base, temperature, and solvent.[1]

    • Solution: Careful optimization of the reaction conditions, particularly the choice of base and solvent, is necessary to minimize this byproduct.[1]

Question 3: I'm observing the formation of palladium black. What does this indicate and how can I prevent it?

The precipitation of palladium black is a visual indicator of catalyst decomposition and aggregation.[9] This leads to a loss of active catalyst from the solution and a halt in the reaction.

Causality and Solutions:

  • Catalyst Instability at High Temperatures: The palladium catalyst, particularly in the absence of stabilizing ligands, can be unstable at the high temperatures often required for Heck reactions with challenging substrates.[1]

    • Solution 1: Robust Ligands. Employing thermally stable ligands like bulky biaryl phosphines or N-heterocyclic carbenes can prevent catalyst decomposition.[1] These ligands form stable complexes with palladium, preventing aggregation.

    • Solution 2: Ligand-to-Palladium Ratio. An excess of the phosphine ligand can sometimes be detrimental and lead to catalyst inhibition.[4] A ligand-to-palladium ratio of 1:1 to 2:1 is a good starting point for monodentate phosphines.

    • Solution 3: Lower Reaction Temperature with a More Active Catalyst. By using a highly active catalyst system, it may be possible to achieve a good reaction rate at a lower, more catalyst-friendly temperature.

  • Presence of Oxygen: Trace amounts of oxygen can lead to the oxidation and subsequent decomposition of the Pd(0) catalyst.[8]

    • Solution: As mentioned previously, rigorous exclusion of air through proper inert atmosphere techniques is crucial.

Frequently Asked Questions (FAQs)

What is the general mechanism of the Heck reaction?

The widely accepted catalytic cycle for the Heck reaction proceeds through several key steps:

  • Activation of Pd(II) to Pd(0): If a Pd(II) salt like Pd(OAc)₂ is used, it must first be reduced to the active Pd(0) species. This is often facilitated by a phosphine ligand or an amine base.[2]

  • Oxidative Addition: The electron-deficient halo- or triflyloxy-indazole adds to the Pd(0) catalyst, forming a Pd(II) intermediate.[2]

  • Olefin Coordination and Insertion: The alkene coordinates to the Pd(II) complex and then inserts into the Pd-indazole bond. This is the C-C bond-forming step.[2]

  • β-Hydride Elimination: A hydrogen atom from the carbon adjacent to the palladium is eliminated, forming a palladium-hydride species and releasing the desired substituted alkene product.[2]

  • Reductive Elimination and Catalyst Regeneration: The base in the reaction mixture removes the hydride from the palladium and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[2]

Heck_Mechanism cluster_cycle Catalytic Cycle cluster_products Products Pd(0)L2 Pd(0)L2 Oxidative_Addition Ar-Pd(II)-X(L2) Pd(0)L2->Oxidative_Addition Ar-X Migratory_Insertion R-CH2-CH(Ar)-Pd(II)-X(L2) Oxidative_Addition->Migratory_Insertion Alkene Beta_Hydride_Elimination H-Pd(II)-X(L2) Migratory_Insertion->Beta_Hydride_Elimination β-H Elim. Beta_Hydride_Elimination->Pd(0)L2 Base, -HBX Product Ar-Alkene Beta_Hydride_Elimination->Product Product Release Precatalyst Pd(II) Precatalyst (e.g., Pd(OAc)2) Precatalyst->Pd(0)L2 Reduction (e.g., by phosphine)

Caption: The catalytic cycle of the Heck-Mizoroki reaction.

How does the position of the leaving group on the indazole ring affect reactivity?

The position of the halide or triflate on the indazole ring can influence reactivity due to differing electronic environments and steric hindrance. Generally, substitution at positions with lower electron density will be more favorable for oxidative addition. A systematic evaluation of different isomers may be necessary for a new indazole scaffold.

Which solvents are most suitable for Heck reactions with electron-deficient indazoles?

Polar aprotic solvents are typically the best choice for Heck reactions as they can help to stabilize the charged intermediates in the catalytic cycle and often have high boiling points.

SolventPolarity (Dielectric Constant)Boiling Point (°C)Notes
N,N-Dimethylformamide (DMF) 36.7153A common and effective solvent for Heck reactions.[1][10]
N-Methyl-2-pyrrolidone (NMP) 32.2202Useful for reactions requiring very high temperatures.[1]
Dioxane 2.2101A less polar option that can be effective in some cases.
Acetonitrile (MeCN) 37.582Can be used for reactions that proceed at lower temperatures.[1]
Is it necessary to use phosphine ligands? Are there phosphine-free alternatives?

While phosphine ligands are very common and effective, they can also be toxic and expensive.[2] There is growing interest in developing phosphine-free catalyst systems.

  • Palladacycles: These are pre-formed, stable palladium complexes that can be highly active catalysts.[1][5]

  • N-Heterocyclic Carbene (NHC) Complexes: As mentioned earlier, NHC-palladium complexes are excellent, thermally stable catalysts.[1][5]

  • Supported Palladium Catalysts: Palladium nanoparticles supported on materials like activated carbon or polymers can offer advantages in terms of catalyst recovery and reuse.[1]

  • Ligandless Conditions: In some cases, particularly with highly reactive aryl iodides, the Heck reaction can proceed without the addition of an external ligand, where the solvent or other species in the reaction mixture may act as a weak ligand.[1][10]

Experimental Protocols

Protocol 1: General Procedure for Screening Heck Reaction Conditions

This protocol provides a starting point for optimizing the Heck reaction for a new electron-deficient indazole substrate.

  • Reagent Preparation:

    • To an oven-dried reaction vial equipped with a magnetic stir bar, add the halo-indazole (1.0 equiv.), the alkene (1.2-1.5 equiv.), the palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%), and the ligand (e.g., XPhos, 4-10 mol%).

    • Add the base (e.g., K₂CO₃, 2.0 equiv.).

  • Inert Atmosphere:

    • Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes.

  • Solvent Addition:

    • Add the degassed solvent (e.g., DMF, 0.1-0.5 M concentration with respect to the halo-indazole) via syringe.

  • Reaction:

    • Place the vial in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

    • Stir the reaction mixture for the specified time (e.g., 12-24 hours), monitoring the progress by TLC or LC-MS.

  • Work-up and Analysis:

    • After cooling to room temperature, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and water.

    • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography.

Troubleshooting_Workflow Start Start: Low/No Conversion Catalyst Screen Catalysts & Ligands (e.g., Pd(OAc)2/XPhos, Pd(dba)2/P(t-Bu)3) Start->Catalyst Check_Conversion Check Conversion Catalyst->Check_Conversion Base Screen Bases (e.g., K2CO3, Cs2CO3, DABCO) Base->Check_Conversion Temperature Increase Temperature (e.g., 100-140 °C) Temperature->Check_Conversion Solvent Change Solvent (e.g., DMF, NMP) Solvent->Check_Conversion Check_Conversion->Base No Check_Conversion->Temperature No Check_Conversion->Solvent No Success Success: Optimize Conditions Check_Conversion->Success Yes Byproducts Byproducts Observed? (Homocoupling, Isomerization) Success->Byproducts Byproducts->Success No Inert_Atmosphere Improve Inert Atmosphere (Degas Solvents) Byproducts->Inert_Atmosphere Yes (Homocoupling) Additives Add Silver Salts (e.g., Ag2CO3) Byproducts->Additives Yes (Isomerization) Inert_Atmosphere->Success Additives->Success

Caption: A logical workflow for troubleshooting a challenging Heck reaction.

References

  • Heck Reaction. (2023). Chemistry LibreTexts. [Link]

  • Troubleshooting a difficult Heck reaction. (2024). Reddit r/Chempros. [Link]

  • Practical Heck Reaction problems!. (2021). Reddit r/chemhelp. [Link]

  • Solvent effects in palladium catalysed cross-coupling reactions. (n.d.). White Rose Research Online. [Link]

  • Heck Reaction—State of the Art. (2018). MDPI. [Link]

  • Intramolecular Heck reaction. (n.d.). Wikipedia. [Link]

  • Palladium-catalyzed Heck reaction and tandem cross coupling reactions for heterocycle synthesis. (n.d.). TSpace. [Link]

  • Heck Reaction. (n.d.). Organic Chemistry Portal. [Link]

  • The Intramolecular Heck Reaction. (2004). Macmillan Group Meeting. [Link]

  • Heck Reaction | Named Reactions | Organic Chemistry Lessons. (2021). YouTube. [Link]

  • Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. (2013). National Institutes of Health. [Link]

  • INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. (n.d.). Universitat de Barcelona. [Link]

  • The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. (2023). RSC Publishing. [Link]

Sources

Optimization

Stability of 4,6-Dichloro-3-iodo-1H-indazole under reaction conditions

Welcome to the technical support center for 4,6-dichloro-3-iodo-1H-indazole. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth technical guidance, troubles...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4,6-dichloro-3-iodo-1H-indazole. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) regarding the use of this versatile building block in organic synthesis. My aim is to equip you with the necessary insights to navigate the intricacies of its reactivity and ensure the stability of this molecule throughout your synthetic campaigns.

Introduction to 4,6-Dichloro-3-iodo-1H-indazole

4,6-Dichloro-3-iodo-1H-indazole is a valuable heterocyclic intermediate, particularly for the synthesis of complex molecules in medicinal chemistry. The indazole core is a privileged scaffold found in numerous biologically active compounds.[1] This specific derivative offers three distinct points for diversification through modern cross-coupling methodologies. The inherent reactivity differences between the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds allow for chemoselective functionalization, making it a powerful tool for building molecular complexity.

This guide will focus on the stability of 4,6-dichloro-3-iodo-1H-indazole under common palladium-catalyzed cross-coupling conditions and provide practical advice for its successful implementation in your research.

Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for the halogen substituents in 4,6-dichloro-3-iodo-1H-indazole in palladium-catalyzed cross-coupling reactions?

A1: The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions generally follows the order of bond dissociation energies: C-I < C-Br < C-Cl.[2] Therefore, the C-I bond at the 3-position is significantly more reactive than the C-Cl bonds at the 4- and 6-positions. This inherent difference in reactivity allows for highly chemoselective cross-coupling reactions to be performed at the 3-position while preserving the chloro-substituents for subsequent transformations.[3][4][5]

Q2: Can I perform sequential cross-coupling reactions on this molecule?

A2: Yes, the differential reactivity of the halogens makes this molecule an excellent substrate for sequential cross-coupling reactions. You can selectively functionalize the 3-position via Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig amination under conditions that leave the C-Cl bonds intact.[6] Subsequently, more forcing reaction conditions, often involving specialized ligands and higher temperatures, can be employed to functionalize the 4- and/or 6-positions.[7]

Q3: What is the general thermal stability of 4,6-dichloro-3-iodo-1H-indazole?

Q4: How stable is the indazole core to strongly basic or acidic conditions?

A4: The 1H-indazole core is a robust heterocyclic system. It is generally stable to a wide range of basic conditions commonly employed in cross-coupling reactions, including inorganic bases like carbonates and phosphates, as well as organic amines.[12] However, very strong bases, such as organolithium reagents, at elevated temperatures could potentially lead to deprotonation at multiple sites or undesired side reactions. The indazole ring is also stable to moderately acidic conditions. In fact, acidic workups are common in the synthesis of indazole derivatives.[13] Strong, concentrated acids at high temperatures should be used with caution as they could lead to degradation.

Troubleshooting Guides

Issue 1: Low Yield or No Reaction in Suzuki-Miyaura Coupling at the 3-Position

Low or no conversion in a Suzuki-Miyaura coupling can be frustrating. This guide provides a systematic approach to troubleshooting this issue.

start Low/No Yield in Suzuki Coupling catalyst Check Catalyst System (Pd source and ligand) start->catalyst 1. Catalyst Inactive? base Evaluate Base (Strength and Solubility) catalyst->base 2. Ineffective Base? solvent Assess Solvent System (Polarity and Degassing) base->solvent 3. Poor Solvent Choice? boronic_acid Inspect Boronic Acid/Ester (Purity and Stoichiometry) solvent->boronic_acid 4. Reagent Quality? temperature Optimize Temperature boronic_acid->temperature 5. Sub-optimal Temp? success Successful Coupling temperature->success

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura coupling.

Potential Cause Explanation & Recommended Action Authoritative Insight
Inactive Catalyst The Pd(0) active species may not be forming efficiently, or the ligand may be inappropriate. Action: Ensure you are using a reliable palladium source (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) and an appropriate phosphine ligand. For challenging couplings, consider using pre-catalysts. Ensure all reagents are properly degassed to prevent oxidation of the Pd(0) species.[14]The choice of ligand is crucial for stabilizing the palladium catalyst and facilitating the catalytic cycle.[14]
Ineffective Base The base may be too weak, insoluble in the reaction medium, or sterically hindered. Action: Switch to a different base. A common starting point is K₂CO₃ or Cs₂CO₃. For more challenging couplings, K₃PO₄ can be effective. Ensure the base is finely powdered to maximize surface area.[12]The base plays a critical role in the transmetalation step of the Suzuki-Miyaura catalytic cycle.[12] Its effectiveness can be highly dependent on the specific substrates and solvent system.
Poor Solvent Choice The solvent system may not be optimal for dissolving all reactants or for promoting the catalytic cycle. Action: A mixture of an organic solvent (e.g., 1,4-dioxane, DME, or toluene) and water is often optimal for Suzuki-Miyaura reactions. Ensure the solvent is thoroughly degassed.The solvent influences the solubility of the reactants and the stability of the catalytic species.[15]
Degradation of Boronic Acid Boronic acids can undergo protodeboronation (hydrolysis) or form unreactive cyclic anhydrides (boroxines). Action: Use fresh, high-purity boronic acid. Consider using boronate esters (e.g., pinacol esters), which are often more stable. Use a slight excess (1.1-1.5 equivalents) of the boron reagent.The stability of the organoboron reagent is critical for the success of the coupling reaction.
Sub-optimal Temperature The reaction may be too slow at the current temperature. Action: Gradually increase the reaction temperature in 10-20 °C increments. Monitor the reaction by TLC or LC-MS to check for product formation and potential decomposition.While higher temperatures can increase reaction rates, they can also promote side reactions like dehalogenation.[12]
Issue 2: Observation of Dehalogenation (Loss of Chlorine)

A common concern with polyhalogenated substrates is the undesired loss of a halogen atom. In the case of 4,6-dichloro-3-iodo-1H-indazole, this would most likely manifest as the replacement of a chlorine atom with hydrogen.

Parameter Recommended Adjustment & Rationale Supporting Evidence
Choice of Base Avoid strong, hard bases like alkoxides (e.g., NaOtBu) if dechlorination is observed, especially at elevated temperatures. Weaker inorganic bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄ are generally preferred.Strong bases can promote hydrodehalogenation as a side reaction.[12]
Reaction Temperature Run the reaction at the lowest temperature that provides a reasonable reaction rate. High temperatures can favor dehalogenation pathways.Dehalogenation is often a thermally promoted side reaction.[12]
Palladium Catalyst & Ligand The choice of ligand can influence the propensity for dehalogenation. Very electron-rich and bulky phosphine ligands, while often promoting the desired coupling, can sometimes also facilitate hydrodehalogenation. If dehalogenation is a significant issue, screening different ligands may be necessary.The ligand sphere around the palladium center influences its reactivity and the relative rates of competing reaction pathways.
Hydrogen Source Dehalogenation requires a source of hydrogen. This can come from the solvent (e.g., alcohols), water, or other reagents. Ensure anhydrous solvents are used if possible, although this can sometimes hinder the Suzuki coupling itself.The presence of a proton source is necessary for the hydrodehalogenation side reaction.

Experimental Protocols

The following are general starting protocols for common cross-coupling reactions with 4,6-dichloro-3-iodo-1H-indazole. These should be optimized for each specific substrate combination.

Protocol 1: Suzuki-Miyaura Coupling

reagents 1. Reagent Assembly: - 4,6-dichloro-3-iodo-1H-indazole (1 equiv) - Arylboronic acid (1.2 equiv) - Pd(PPh₃)₄ (0.05 equiv) - K₂CO₃ (2 equiv) solvent 2. Solvent Addition: - Add degassed 1,4-dioxane/water (4:1) reagents->solvent reaction 3. Reaction: - Heat at 80-100 °C under N₂ - Monitor by TLC/LC-MS solvent->reaction workup 4. Workup: - Cool to RT - Dilute with EtOAc, wash with water and brine reaction->workup purification 5. Purification: - Dry over Na₂SO₄ - Concentrate and purify by column chromatography workup->purification

Caption: General workflow for Suzuki-Miyaura coupling.

Protocol 2: Sonogashira Coupling

This protocol is for a copper-cocatalyzed Sonogashira reaction. Copper-free conditions may also be employed.

Step Procedure
1. Reagent Setup To a dried Schlenk flask, add 4,6-dichloro-3-iodo-1H-indazole (1 equiv.), terminal alkyne (1.2 equiv.), Pd(PPh₃)₂Cl₂ (0.03 equiv.), and CuI (0.06 equiv.).
2. Solvent and Base Add degassed solvent (e.g., THF or DMF) followed by a degassed amine base (e.g., triethylamine or diisopropylethylamine, 3 equiv.).
3. Reaction Stir the mixture at room temperature to 60 °C under an inert atmosphere until the starting material is consumed (monitor by TLC/LC-MS).
4. Workup Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate), and wash with aqueous ammonium chloride, water, and brine.
5. Purification Dry the organic layer over anhydrous sodium sulfate, concentrate in vacuo, and purify the residue by flash column chromatography.

Note: The Sonogashira coupling is sensitive to oxygen, which can promote the homocoupling of the alkyne (Glaser coupling).[16] Thorough degassing of all reagents and solvents is critical.

Protocol 3: Buchwald-Hartwig Amination
Step Procedure
1. Reagent Setup To a dried Schlenk flask, add 4,6-dichloro-3-iodo-1H-indazole (1 equiv.), the amine (1.2 equiv.), a palladium pre-catalyst (e.g., a G3 or G4 palladacycle, 0.02 equiv.), and a suitable phosphine ligand (e.g., Xantphos or RuPhos, 0.04 equiv.).
2. Base and Solvent Add a strong, non-nucleophilic base (e.g., NaOtBu or K₃PO₄, 1.5 equiv.) and an anhydrous, degassed aprotic solvent (e.g., toluene or dioxane).
3. Reaction Heat the mixture at 80-110 °C under an inert atmosphere until completion (monitor by TLC/LC-MS).
4. Workup Cool the reaction to room temperature, quench carefully with water, and extract with an organic solvent. Wash the organic layer with brine.
5. Purification Dry the organic layer, concentrate, and purify by column chromatography.

Note: The choice of ligand and base is crucial in Buchwald-Hartwig amination and is highly dependent on the nature of the amine coupling partner.[17][18]

References

  • An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. (n.d.). National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

  • Synthesis of indazoles. (n.d.). Google Patents.
  • Chemoselective Suzuki-Miyaura reactions of 4-bromo-3-O-triflyl-estrone. Synthesis and atropisomerism of arylated estrones. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]

  • Method of synthesizing 1H-indazole compounds. (n.d.). Google Patents.
  • (12) INTERNATIONAL APPLICATION PUBLISHED UNDER THE PATENT COOPERATION TREATY (PCT). (n.d.). Google APIs. Retrieved February 7, 2026, from [Link]

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. (2021). ACS Publications. Retrieved February 7, 2026, from [Link]

  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (n.d.). National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

  • A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation. (n.d.). National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

  • Suzuki-Miyaura Coupling. (2019). Chemistry LibreTexts. Retrieved February 7, 2026, from [Link]

  • A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (n.d.). Royal Society of Chemistry. Retrieved February 7, 2026, from [Link]

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. (n.d.). National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

  • Activation of Aryl Chlorides for Suzuki Cross-Coupling by Ligandless, Heterogeneous Palladium. (n.d.). ACS Publications. Retrieved February 7, 2026, from [Link]

  • Synthesis of an Indazole/Indazolium Phosphine Ligand Scaffold and Its Application in Gold(I) Catalysis. (n.d.). National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (n.d.). ACS Publications. Retrieved February 7, 2026, from [Link]

  • Exploring Thermal Stability, Vibrational Properties, and Biological Assessments of Dichloro(l-histidine)copper(II): A Combined Theoretical and Experimental Study. (n.d.). National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

  • Methods for preparing indazole compounds. (n.d.). Google Patents.
  • The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. (2023). MDPI. Retrieved February 7, 2026, from [Link]

  • Multiple functionalizations of selected N-heterocycles by palladium-catalyzed cross-coupling reactions. (n.d.). RosDok. Retrieved February 7, 2026, from [Link]

  • Exploring Thermal Stability, Vibrational Properties, and Biological Assessments of Dichloro(L-histidine)copper(II): A Combined Theoretical and Experimental Study. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]

  • Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Retrieved February 7, 2026, from [Link]

  • Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. (n.d.). National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

  • The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved February 7, 2026, from [Link]

  • 1H-indazole VEGFR-2 kinase inhibitor and preparation and application thereof. (n.d.). Google Patents.
  • Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. (n.d.). Royal Society of Chemistry. Retrieved February 7, 2026, from [Link]

  • complexes of bi- and tri-dentate phosphine ligands: precursor for palladium–phosphorous nanoparticles and activity towards Suzuki–Miyaura coupling. (n.d.). Royal Society of Chemistry. Retrieved February 7, 2026, from [Link]

  • Catalytic dechlorination of aromatic chlorides using Grignard reagents in the presence of (C5H5)2TiCl2. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]

  • ChemInform Abstract: Selective Palladium-Catalyzed Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]

  • Sonogashira Coupling. (2024). Chemistry LibreTexts. Retrieved February 7, 2026, from [Link]

  • Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved February 7, 2026, from [Link]

  • Sonogashira Coupling of 2-Iodo-2-cycloalkenones: Synthesis of (+)- and (−)-Harveynone and (−)-Tricholomenyn A. (n.d.). ACS Publications. Retrieved February 7, 2026, from [Link]

  • Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. (2023). Royal Society of Chemistry. Retrieved February 7, 2026, from [Link]

  • Cover Feature: Triazole Appended Phosphines: Synthesis, Palladium Complexes, and Catalytic Studies (Eur. J. Inorg. Chem. /2020). (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]

  • Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. (n.d.). Royal Society of Chemistry. Retrieved February 7, 2026, from [Link]

  • Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 7, 2026, from [Link]

  • Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. (n.d.). National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. (n.d.). ChemRxiv. Retrieved February 7, 2026, from [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. (2019). Amazon S3. Retrieved February 7, 2026, from [Link]

  • Recent Advances in Sonogashira Reactions. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]

  • Buchwald-Hartwig reaction: An overview. (n.d.). ResearchGate. Retrieved February 7, 2026, from [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Catalytic Systems for Regioselective Indazole Functionalization

Executive Summary: The Indazole Challenge The indazole scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and benzimidazole. It is the core pharmacophore in blockbuster kinase...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Indazole Challenge

The indazole scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and benzimidazole. It is the core pharmacophore in blockbuster kinase inhibitors like Pazopanib (VEGFR inhibitor) and Niraparib (PARP inhibitor). However, its functionalization presents a unique regioselectivity challenge due to the presence of two competitive nitrogen nucleophiles (N1 vs. N2) and a chemically distinct C3 position.

This guide objectively compares the three dominant catalytic modalities—Palladium (Pd) , Copper (Cu) , and Photoredox —for functionalizing the indazole core. We analyze their performance based on regioselectivity (N1:N2 ratio), substrate scope, and scalability.

Comparative Analysis of Catalytic Systems

N-Functionalization: Palladium vs. Copper

The choice between Pd and Cu for N-arylation is often a trade-off between cost and site-selectivity .

FeaturePalladium (Pd) Systems Copper (Cu) Systems
Primary Mechanism Buchwald-Hartwig AminationUllmann-type / Chan-Lam Coupling
Catalyst Example Pd(OAc)₂ / Xantphos or BrettPhosCuI / 1,10-Phenanthroline or Cu(OAc)₂
Selectivity (N1:N2) Generally N1-selective (Thermodynamic)Ligand-dependent (Can favor N1 or N2)
Substrate Scope Excellent for unactivated aryl chloridesExcellent for aryl iodides/boronic acids
Reaction Conditions Mild (80–100 °C), Base sensitiveHarsh (>110 °C) or Oxidative (RT)
Cost Profile High (

$)
Low ($)
Key Limitation Pd-scavenging required for pharmaHigh catalyst loading (10–20 mol%)

Technical Insight:

  • Palladium: The reductive elimination step from the Pd(II)-amido complex is faster for the N1-isomer due to the higher nucleophilicity of N1 compared to N2. However, bulky phosphine ligands can destabilize the N1-Pd complex, occasionally shifting selectivity.

  • Copper: In Chan-Lam couplings (using aryl boronic acids), Cu(II) species coordinate to the indazole. The selectivity is often governed by the specific coordination geometry allowed by the ligand (e.g., phenanthroline vs. diamines).

C3-Functionalization: The "Magic Methyl" Position

Direct C3-functionalization allows for the introduction of complexity without altering the hydrogen-bonding capability of the pyrazole ring.

FeatureSuzuki-Miyaura (Pd) Direct C-H Activation (Ru/Ir) Photocatalytic Radical
Pre-requisite Requires C3-Halogenation (I/Br)Direct functionalization (DG required)Direct functionalization
Catalyst PdCl₂(dppf) / Pd(PPh₃)₄[RuCl₂(p-cymene)]₂Ir(ppy)₃ / Eosin Y
Scope Aryl, AlkenylAryl, AlkenylAlkyl, Acyl
Atom Economy Low (Halogen waste)HighHigh
Scalability High (Process-ready)ModerateLow (Light penetration)

Decision Framework & Visualization

The following diagram illustrates the logical decision pathways for selecting a catalyst based on the target position and substrate type.

Indazole_Functionalization Start Target Functionalization N_Func N-Functionalization Start->N_Func C3_Func C3-Functionalization Start->C3_Func N1_Sel N1-Selective N_Func->N1_Sel Thermodynamic Control N2_Sel N2-Selective N_Func->N2_Sel Kinetic/Steric Control Halogen Via C3-Halide C3_Func->Halogen Robust/Scalable Direct Direct C-H C3_Func->Direct Atom Economy Pd_Cat Pd-Catalysis (Buchwald-Hartwig) N1_Sel->Pd_Cat High Yield Cu_Cat Cu-Catalysis (Chan-Lam/Ullmann) N1_Sel->Cu_Cat Cost Effective N2_Sel->Cu_Cat Specific Ligands (e.g., phen) Suzuki Suzuki-Miyaura (PdCl2(dppf)) Halogen->Suzuki Radical Photoredox (Minisci-type) Direct->Radical Alkyl/Acyl

Figure 1: Strategic decision map for selecting catalytic systems based on regioselectivity requirements.

Experimental Protocols

Protocol A: C3-Arylation via Pd-Catalyzed Suzuki-Miyaura Coupling

Application: Synthesis of 3-arylindazoles (e.g., kinase inhibitor intermediates). Rationale: The use of PdCl₂(dppf) prevents the formation of Pd-black and tolerates the N-protected indazole well. The Boc-protection at N1 is crucial to direct reactivity to C3 and prevent catalyst poisoning by the free NH.

Reagents:

  • 3-Iodo-1H-indazole-1-carboxylate (Boc-protected) (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • PdCl₂(dppf)[1]·CH₂Cl₂ (5 mol%)

  • K₂CO₃ (3.0 equiv)

  • Solvent: 1,4-Dioxane/Water (4:1)

Step-by-Step Workflow:

  • Setup: In a nitrogen-filled glovebox or using Schlenk technique, charge a reaction vial with the 3-iodoindazole derivative (1.0 mmol), arylboronic acid (1.5 mmol), K₂CO₃ (3.0 mmol), and Pd catalyst (0.05 mmol).

  • Solvation: Add degassed 1,4-dioxane (4 mL) and water (1 mL).

  • Reaction: Seal the vial and heat to 90 °C for 12 hours.

    • Checkpoint: Monitor by TLC/LC-MS. The starting iodide should disappear.

  • Workup: Cool to room temperature. Dilute with EtOAc and wash with water and brine. Dry over Na₂SO₄.

  • Purification: Concentrate and purify via flash column chromatography (Hexane/EtOAc gradient).

  • Deprotection (Optional): Treat with TFA/DCM (1:1) at RT for 1 hour to remove the Boc group if the free NH is required.

Protocol B: Regioselective N1-Arylation via Cu-Catalysis

Application: Cost-effective introduction of aryl groups at N1. Rationale: CuI/1,10-Phenanthroline forms a rigid catalytic complex that favors the thermodynamic N1 product over N2.

Reagents:

  • 1H-Indazole (1.0 equiv)

  • Aryl Iodide (1.2 equiv)

  • CuI (10 mol%)

  • 1,10-Phenanthroline (20 mol%)

  • K₃PO₄ (2.0 equiv)

  • Solvent: DMF or DMSO

Step-by-Step Workflow:

  • Catalyst Pre-formation: In a reaction tube, mix CuI and 1,10-phenanthroline in DMF and stir for 10 min at RT to form the active complex (solution turns dark).

  • Addition: Add 1H-indazole, Aryl Iodide, and K₃PO₄.

  • Reaction: Heat to 110 °C for 24 hours under an argon atmosphere.

    • Note: Higher temperatures are required for Cu-catalysis compared to Pd.

  • Workup: Dilute with EtOAc, filter through a pad of Celite to remove inorganic salts. Wash the filtrate extensively with water (to remove DMF) and LiCl solution.

  • Purification: Silica gel chromatography. N1-arylated products typically elute later than N2-isomers (depending on the eluent, but N1 is generally more polar).

Mechanistic Visualization

Understanding the catalytic cycle is vital for troubleshooting. Below is the proposed cycle for the Cu-catalyzed N-arylation.

Cu_Cycle CuI L-Cu(I)-X (Active Species) OxAdd Oxidative Addition (Ar-Cu(III)-X) CuI->OxAdd + Ar-I Coord Ligand Exchange (Indazole Coordination) OxAdd->Coord + Indazole - HX RedElim Reductive Elimination (Product Release) Coord->RedElim C-N Bond Formation RedElim->CuI Regeneration

Figure 2: Simplified catalytic cycle for Copper-catalyzed N-arylation involving a Cu(I)/Cu(III) redox couple.

References

  • Yu, J., et al. "The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid."[2] Molecules, 2023.[1][2] Link

  • Ghosh, S., et al. "Recent Advances in C–H Functionalization of 2H-Indazoles."[3] Organic & Biomolecular Chemistry, 2022.[4][3][5][6][7] Link

  • Tredwell, M., et al. "Orthogonal Pd- and Cu-Based Catalyst Systems for C- and N-Arylation of Oxindoles."[8] Journal of the American Chemical Society, 2019. (Cited for mechanistic parallel in N-arylation selectivity). Link

  • Guo, Q., et al. "Highly Enantioselective Synthesis of Indazoles with a C3-Quaternary Chiral Center Using CuH Catalysis." Journal of the American Chemical Society, 2020. Link

  • Luo, J., et al. "Visible Light-Mediated Heterodifunctionalization of Alkynylazobenzenes for 2H-Indazole Synthesis." Organic Letters, 2024. Link

Sources

Comparative

The 1H-Indazole Scaffold: A Comparative Guide for Kinase Inhibitor Development

For researchers, scientists, and drug development professionals, the selection of a core chemical scaffold is a critical decision that profoundly influences the trajectory of a kinase inhibitor discovery program. The ide...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the selection of a core chemical scaffold is a critical decision that profoundly influences the trajectory of a kinase inhibitor discovery program. The ideal scaffold should offer a combination of potent and selective kinase inhibition, favorable physicochemical properties, and synthetic tractability. The 1H-indazole core has emerged as a "privileged scaffold" in medicinal chemistry, demonstrating significant promise in targeting a range of kinases implicated in oncology and other diseases. This guide provides an in-depth, objective comparison of the 1H-indazole scaffold, exemplified by derivatives of the versatile building block 4,6-dichloro-3-iodo-1H-indazole, against other prominent kinase inhibitor scaffolds.

The Strategic Advantage of the 1H-Indazole Moiety

The 1H-indazole structure is a bioisostere of purine, the core of ATP. This inherent structural mimicry allows indazole-based compounds to effectively compete with ATP for binding to the kinase active site.[1] The strategic placement of substituents on the indazole ring system allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties. The 4,6-dichloro-3-iodo-1H-indazole, in particular, serves as a highly versatile starting material. The iodine at the 3-position provides a convenient handle for introducing a variety of side chains via cross-coupling reactions, while the chloro groups at the 4 and 6 positions can influence the electronic properties and metabolic stability of the final compound.[2]

Comparative Analysis of Kinase Inhibitory Potency

To provide a clear comparison, the following table summarizes the half-maximal inhibitory concentration (IC50) values of a representative 1H-indazole derivative against various kinases, alongside well-established inhibitors from the quinazoline, pyrimidine, and pyrazole scaffold classes. The IC50 value is a quantitative measure of the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50% in vitro; lower values indicate higher potency.[3]

Kinase Target1H-Indazole Scaffold (Axitinib)Quinazoline Scaffold (Gefitinib)Pyrimidine Scaffold (Dasatinib)Pyrazole Scaffold (Crizotinib)
VEGFR-2 0.2 nM 37 nM0.8 nM24 nM
PDGFRβ 0.1 nM 530 nM0.5 nM1.1 nM
c-Kit 1.7 nM >10,000 nM0.6 nM8 nM
FGFR1 1.8 nM >10,000 nM10 nM4 nM
Src 1.2 nM>10,000 nM0.5 nM 100 nM
Abl 1.1 nM>10,000 nM<1 nM 77 nM

Data compiled from multiple sources. Please refer to the original publications for detailed experimental conditions.

This data highlights the exceptional potency of the 1H-indazole scaffold, as exemplified by Axitinib, against key receptor tyrosine kinases involved in angiogenesis, such as VEGFR-2 and PDGFRβ. While Dasatinib, a pyrimidine-based inhibitor, shows broader activity that includes potent inhibition of Src and Abl kinases, the indazole scaffold in Axitinib demonstrates a more focused and potent profile against the VEGFR family.

Experimental Validation: Protocols for Assessing Kinase Inhibition

To ensure the scientific integrity and reproducibility of the data presented, it is crucial to employ robust and well-validated experimental protocols. The following are detailed, step-by-step methodologies for key experiments used to characterize kinase inhibitors.

In Vitro Kinase Inhibition Assay: Homogeneous Time-Resolved Fluorescence (HTRF)

This protocol describes a common method for determining the IC50 value of a compound against a specific kinase. HTRF assays are widely used due to their high sensitivity, low background, and homogeneous format, which minimizes handling steps.

Principle: The assay measures the phosphorylation of a biotinylated substrate by a kinase. The phosphorylated substrate is then detected by a europium cryptate-labeled anti-phospho-specific antibody and streptavidin-XL665. When the substrate is phosphorylated, the two fluorophores are brought into close proximity, resulting in a FRET (Förster Resonance Energy Transfer) signal. An inhibitor will prevent substrate phosphorylation, leading to a decrease in the FRET signal.

Step-by-Step Protocol:

  • Compound Preparation:

    • Prepare a stock solution of the test compound (e.g., 10 mM in 100% DMSO).

    • Perform serial dilutions of the compound in an appropriate assay buffer to create a dose-response curve. The final DMSO concentration in the assay should be kept low (typically <1%) to avoid solvent effects.

  • Enzyme and Substrate Preparation:

    • Dilute the recombinant kinase and the biotinylated peptide substrate to their optimal concentrations in the kinase reaction buffer. The optimal concentrations should be determined empirically for each kinase-substrate pair.

  • Kinase Reaction:

    • In a 384-well low-volume microplate, add the test compound dilutions.

    • Add the kinase to each well.

    • Initiate the kinase reaction by adding the ATP and substrate mixture. The ATP concentration should ideally be at or near the Km value for the specific kinase to ensure accurate determination of competitive inhibition.

    • Incubate the reaction at room temperature for a predetermined time (e.g., 60 minutes).

  • Detection:

    • Stop the kinase reaction by adding the HTRF detection reagents (europium-labeled antibody and streptavidin-XL665) in a buffer containing EDTA. EDTA chelates Mg2+, which is a necessary cofactor for kinase activity.

    • Incubate at room temperature for 60 minutes to allow for the binding of the detection reagents.

  • Data Acquisition and Analysis:

    • Read the plate on an HTRF-compatible plate reader, measuring the fluorescence emission at 665 nm (acceptor) and 620 nm (donor).

    • Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.

    • Plot the HTRF ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Experimental Workflow for HTRF Kinase Assay

HTRF_Workflow cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Detection cluster_analysis Data Analysis Compound Compound Serial Dilution Reaction Incubate Compound, Kinase, and Substrate/ATP Compound->Reaction Enzyme Kinase Dilution Enzyme->Reaction Substrate Substrate/ATP Mix Substrate->Reaction Stop Add HTRF Detection Reagents (Eu-Ab + SA-XL665) Reaction->Stop Incubate_Detect Incubate for Detection Stop->Incubate_Detect Read Read HTRF Signal Incubate_Detect->Read Calculate Calculate IC50 Read->Calculate

Caption: A streamlined workflow for determining kinase inhibitor IC50 values using HTRF technology.

Cellular Activity Assessment: Western Blotting for Phospho-Protein Levels

While in vitro assays are essential for determining direct enzyme inhibition, it is equally important to assess a compound's activity in a cellular context. Western blotting allows for the quantification of the phosphorylation status of a kinase's downstream targets, providing evidence of target engagement and pathway inhibition within a cell.

Principle: Cells are treated with the kinase inhibitor, and the total protein is extracted. The proteins are then separated by size using gel electrophoresis and transferred to a membrane. The membrane is probed with primary antibodies specific for the phosphorylated form of the target protein and the total (phosphorylated and unphosphorylated) form of the protein. A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is then used to detect the primary antibodies, and the signal is visualized using a chemiluminescent substrate.

Step-by-Step Protocol:

  • Cell Culture and Treatment:

    • Plate cells at an appropriate density and allow them to adhere overnight.

    • Treat the cells with various concentrations of the kinase inhibitor for a specified duration. Include a vehicle control (e.g., DMSO).

  • Protein Extraction:

    • Wash the cells with ice-cold phosphate-buffered saline (PBS).

    • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins.

    • Clarify the lysates by centrifugation to remove cellular debris.

  • Protein Quantification:

    • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

  • Gel Electrophoresis and Transfer:

    • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

    • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

    • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

    • Incubate the membrane with a primary antibody specific for the phosphorylated target protein overnight at 4°C.

    • Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • Develop the blot using an enhanced chemiluminescence (ECL) substrate and capture the image using a digital imaging system.

  • Stripping and Re-probing:

    • To normalize for protein loading, the membrane can be stripped of the phospho-specific antibody and re-probed with an antibody that recognizes the total protein level of the target.

  • Data Analysis:

    • Quantify the band intensities using image analysis software.

    • Calculate the ratio of the phosphorylated protein to the total protein for each treatment condition.

Key Signaling Pathways Targeted by Indazole-Based Inhibitors

A thorough understanding of the signaling pathways in which the target kinases operate is essential for rational drug design and for predicting the biological consequences of their inhibition. The following diagrams illustrate the key signaling cascades for VEGFR-2 and FGFR1, two prominent targets of indazole-based inhibitors.

VEGFR-2 Signaling Pathway

VEGFR2_Pathway VEGFA VEGF-A VEGFR2 VEGFR-2 VEGFA->VEGFR2 Binds & Activates PLCg PLCγ VEGFR2->PLCg PI3K PI3K VEGFR2->PI3K Src Src VEGFR2->Src Migration Cell Migration VEGFR2->Migration PKC PKC PLCg->PKC Akt Akt PI3K->Akt Src->PI3K Raf Raf PKC->Raf Survival Cell Survival Akt->Survival MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation

Caption: Simplified representation of the VEGFR-2 signaling cascade, a key driver of angiogenesis.

FGFR1 Signaling Pathway

FGFR1_Pathway FGF FGF FGFR1 FGFR1 FGF->FGFR1 Binds & Dimerizes FRS2 FRS2 FGFR1->FRS2 PI3K PI3K FGFR1->PI3K PLCg PLCγ FGFR1->PLCg GRB2 GRB2 FRS2->GRB2 SOS SOS GRB2->SOS Ras Ras SOS->Ras Raf Raf Ras->Raf Akt Akt PI3K->Akt DAG_IP3 DAG / IP3 PLCg->DAG_IP3 MEK MEK Raf->MEK Survival Cell Survival Akt->Survival ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation Differentiation Cell Differentiation ERK->Differentiation

Caption: Overview of the FGFR1 signaling pathway, which regulates essential cellular processes.

Conclusion

The 1H-indazole scaffold, particularly when accessed through versatile intermediates like 4,6-dichloro-3-iodo-1H-indazole, represents a highly promising platform for the development of potent and selective kinase inhibitors. As demonstrated by the comparative data, indazole-based inhibitors can achieve superior potency against key oncogenic kinases compared to other established scaffolds. The synthetic tractability of the indazole core allows for extensive structure-activity relationship (SAR) studies to optimize for desired biological and pharmacological properties. By employing robust in vitro and cellular assays, researchers can confidently characterize the inhibitory profiles of their novel indazole derivatives and advance the most promising candidates towards clinical development. The continued exploration of this privileged scaffold is poised to yield the next generation of targeted therapies for a wide range of human diseases.

References

  • El-Adl, K., et al. (2022). New Series of VEGFR-2 Inhibitors and Apoptosis Enhancers: Design, Synthesis and Biological Evaluation. Pharmaceuticals, 15(3), 329. [Link]

  • BMG LABTECH. (2020). Kinase assays. [Link]

  • Abdel-Maksoud, M. S., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 27(5), 1541. [Link]

  • Cui, J., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Molecules, 28(10), 4099. [Link]

  • Wikipedia. (n.d.). IC50. [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

  • Cusabio. (n.d.). VEGF Signaling Pathway. [Link]

  • Wikipedia. (n.d.). Fibroblast growth factor receptor 1. [Link]

Sources

Validation

A Senior Application Scientist's Guide: Comparing Suzuki and Stille Coupling for Indazole Derivatization

For Researchers, Scientists, and Drug Development Professionals The indazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2][3][4][5] Its bio-isosteric rel...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The indazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2][3][4][5] Its bio-isosteric relationship with indole and benzimidazole makes it a versatile platform for drug design.[1] Consequently, the efficient and selective functionalization of the indazole ring system is of paramount importance. Among the arsenal of cross-coupling reactions, the Suzuki-Miyaura and Stille couplings have emerged as powerful tools for forging carbon-carbon bonds, enabling the introduction of diverse substituents onto the indazole framework.[1][6][7]

This guide provides an in-depth, objective comparison of Suzuki and Stille coupling for indazole derivatization, drawing upon experimental data and field-proven insights to inform your synthetic strategy.

The Indazole Scaffold: A Hub of Biological Activity

Indazole derivatives have demonstrated a wide spectrum of pharmacological activities, including anti-tumor, anti-HIV, anti-inflammatory, and anti-depressant properties.[1][5] This biological relevance has spurred the development of numerous synthetic methodologies to access novel indazole-containing molecules.[2][4][8] Key to unlocking the therapeutic potential of this scaffold is the ability to precisely modify its structure, particularly through the introduction of aryl, heteroaryl, and other carbon-based fragments.

The Contenders: Suzuki vs. Stille Coupling

Both Suzuki and Stille couplings are palladium-catalyzed reactions that create a C-C bond between an organic halide (or pseudohalide) and an organometallic reagent. The fundamental difference lies in the nature of this organometallic partner: the Suzuki coupling utilizes organoboron compounds (boronic acids or esters), while the Stille coupling employs organotin compounds (stannanes).[9]

Suzuki-Miyaura Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura coupling is a highly effective and widely adopted method for C-C bond formation.[1] The reaction typically involves the coupling of an aryl or vinyl halide with an organoboronic acid in the presence of a palladium catalyst and a base.[1]

Catalytic Cycle:

The generally accepted mechanism proceeds through a Pd(0)/Pd(II) catalytic cycle.[1]

Suzuki_Coupling cluster_0 Catalytic Cycle Pd0 Pd(0)Ln ArPdX Ar-Pd(II)-X(Ln) Pd0->ArPdX Oxidative Addition (Ar-X) ArPdOR Ar-Pd(II)-OR(Ln) ArPdX->ArPdOR Ligand Exchange (Base) ArPdAr_prime Ar-Pd(II)-Ar'(Ln) ArPdOR->ArPdAr_prime Transmetalation (Ar'-B(OR)2) ArPdAr_prime->Pd0 Reductive Elimination (Ar-Ar')

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Experimental Protocol: Synthesis of a 5-Arylindazole Derivative

This protocol is a representative example of a Suzuki coupling for the derivatization of a bromoindazole.

Materials:

  • 5-Bromo-1H-indazole

  • Arylboronic acid

  • Pd(dppf)Cl₂ (Palladium(II) bis(diphenylphosphino)ferrocene dichloride)

  • Potassium carbonate (K₂CO₃)

  • 1,2-Dimethoxyethane (DME)

  • Water

  • Nitrogen or Argon gas

Procedure:

  • To a flame-dried round-bottom flask, add 5-bromo-1H-indazole (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

  • Add Pd(dppf)Cl₂ (0.05 mmol, 5 mol%).

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

  • Add degassed 1,2-dimethoxyethane (5 mL) and water (1 mL) via syringe.

  • Heat the reaction mixture to 80 °C and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

  • Catalyst: Pd(dppf)Cl₂ is a robust and efficient catalyst for the coupling of bromoindazoles.[6] The dppf ligand provides a good balance of steric bulk and electron-donating properties to facilitate the catalytic cycle.

  • Base: Potassium carbonate is a common and effective base for Suzuki couplings. It activates the boronic acid for transmetalation.

  • Solvent: A mixture of DME and water is often used. The water is crucial for the transmetalation step, while DME solubilizes the organic reactants.

  • Inert Atmosphere: The use of an inert gas is essential to prevent the oxidation and deactivation of the Pd(0) active catalyst.

Stille Coupling: A Powerful Alternative with Unique Advantages

The Stille coupling is another versatile palladium-catalyzed cross-coupling reaction that joins an organostannane with an organic halide or pseudohalide.[10][11]

Catalytic Cycle:

Similar to the Suzuki coupling, the Stille reaction proceeds through a Pd(0)/Pd(II) catalytic cycle.

Stille_Coupling cluster_1 Catalytic Cycle Pd0 Pd(0)Ln ArPdX Ar-Pd(II)-X(Ln) Pd0->ArPdX Oxidative Addition (Ar-X) ArPdR_prime Ar-Pd(II)-R'(Ln) ArPdX->ArPdR_prime Transmetalation (R'-SnR3) ArPdR_prime->Pd0 Reductive Elimination (Ar-R')

Figure 2: Catalytic Cycle of the Stille Coupling.

Experimental Protocol: Synthesis of a 4-Alkynylindazole Derivative

This protocol provides a general procedure for the Stille coupling of an iodoindazole with an alkynylstannane.

Materials:

  • 4-Iodo-1H-indazole

  • Alkynyltributylstannane

  • Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

  • Copper(I) iodide (CuI)

  • Toluene

  • Nitrogen or Argon gas

Procedure:

  • To a flame-dried Schlenk tube, add 4-iodo-1H-indazole (1.0 mmol) and alkynyltributylstannane (1.1 mmol).

  • Add Pd(PPh₃)₄ (0.03 mmol, 3 mol%) and CuI (0.06 mmol, 6 mol%).

  • Evacuate and backfill the tube with an inert gas (Nitrogen or Argon) three times.

  • Add anhydrous, degassed toluene (5 mL) via syringe.

  • Heat the reaction mixture to 90 °C and stir for 6-12 hours, monitoring by TLC.

  • Upon completion, cool the reaction to room temperature and dilute with diethyl ether.

  • Wash the organic layer with a saturated aqueous solution of potassium fluoride (to remove tin byproducts) and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Concentrate the solution and purify the crude product by column chromatography.

Causality Behind Experimental Choices:

  • Catalyst: Pd(PPh₃)₄ is a commonly used and effective catalyst for Stille couplings.

  • Co-catalyst: Copper(I) iodide is often added as a co-catalyst to accelerate the transmetalation step, particularly with less reactive organostannanes.

  • Solvent: Toluene is a common solvent for Stille couplings due to its ability to dissolve a wide range of substrates and its relatively high boiling point.

  • Tin Scavenging: The use of potassium fluoride is a crucial workup step to remove the toxic and often difficult-to-separate organotin byproducts.

Head-to-Head Comparison: Suzuki vs. Stille for Indazole Derivatization

FeatureSuzuki CouplingStille CouplingSenior Application Scientist's Insights
Organometallic Reagent Boronic acids/estersOrganostannanesBoronic acids are generally less toxic and their byproducts are easier to remove. However, they can be prone to protodeboronation. Organostannanes are highly stable but their toxicity is a major concern.[10][11][12][13][14][15][16]
Reaction Conditions Generally milder, often at or below 100 °C.[17]Can require higher temperatures, though room temperature protocols exist.[18]The milder conditions of the Suzuki coupling can be advantageous for sensitive substrates.
Functional Group Tolerance Broad, but can be sensitive to acidic protons.[12][17]Excellent, tolerates a wide range of functional groups.[11][18]Stille coupling often shows superior performance with sterically hindered substrates and those containing coordinating heteroatoms.[19][20]
Yields Generally good to excellent.[6][21]Often provides higher yields, especially for challenging couplings.[19][22]For complex or sterically demanding indazole derivatives, Stille coupling may offer a yield advantage.[20]
Toxicity & Environmental Impact Boronic acids and their byproducts are generally considered low toxicity.Organotin reagents and byproducts are highly toxic and pose significant environmental and health risks.[10][11][19]The toxicity of organostannanes is a major drawback and necessitates careful handling and waste disposal. This is a critical consideration in an industrial setting.
Purification Byproducts are generally water-soluble and easily removed.Removal of organotin byproducts can be challenging and often requires specific workup procedures (e.g., KF or CsF treatment).The ease of purification for Suzuki reactions is a significant practical advantage, especially for library synthesis and scale-up.
Substrate Scope Very broad, a vast array of boronic acids are commercially available.Broad, but the availability of organostannanes can be more limited.The commercial availability and diversity of boronic acids make the Suzuki coupling a more readily accessible method.

Deciding on the Right Tool for the Job: A Practical Guide

The choice between Suzuki and Stille coupling for your indazole derivatization project will depend on a careful evaluation of your specific needs and priorities.

Choose Suzuki Coupling when:

  • Toxicity is a major concern: The lower toxicity of boronic acids makes Suzuki the preferred method for many applications, particularly in academic and early-stage drug discovery labs.[12]

  • Ease of purification is a priority: The straightforward removal of boron-containing byproducts simplifies the workup and purification process.

  • A wide range of coupling partners is desired: The vast commercial availability of boronic acids provides access to a diverse array of building blocks.

  • The substrate is not overly sterically hindered or contains sensitive functional groups that might be incompatible with Stille conditions.

Consider Stille Coupling when:

  • You are working with sterically demanding substrates: Stille coupling can often provide superior yields where Suzuki coupling fails or gives low conversions due to steric hindrance.[19][20]

  • The indazole contains functional groups that are incompatible with the basic conditions of the Suzuki reaction or are prone to coordination with the boronic acid. The Stille reaction's tolerance for a wide array of functional groups is a key advantage.[18]

  • Higher yields are critical and the challenges of handling toxic reagents and byproducts can be managed. In later-stage process development, the potential for higher yields may justify the additional safety and purification measures.

  • Coupling with substrates containing free electron pairs, such as certain heterocycles, is required. Stille coupling often performs better in these cases.[20]

Conclusion

Both Suzuki and Stille couplings are indispensable tools for the derivatization of the indazole scaffold. The Suzuki coupling, with its lower toxicity and ease of purification, has rightfully earned its place as a workhorse in medicinal chemistry. However, the Stille coupling remains a powerful alternative, offering distinct advantages in terms of functional group tolerance and performance with challenging substrates. A thorough understanding of the strengths and weaknesses of each method, as outlined in this guide, will empower researchers to make informed decisions and ultimately accelerate their drug discovery and development efforts.

References

  • Rocchiccioli, F., et al. (2014). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 19(9), 13689-13701. [Link]

  • Kumar, A., et al. (2022). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Advances, 12(38), 24835-24844. [Link]

  • Khan, I., et al. (2020). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 25(11), 2588. [Link]

  • Wurster, M., et al. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Advances, 13(24), 16453-16460. [Link]

  • Li, J., et al. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. Molecules, 28(6), 2821. [Link]

  • Wurster, M., et al. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. ResearchGate. [Link]

  • Organic Chemistry Portal. Stille Coupling. [Link]

  • Corsepius, N. (2021). Ch 23 Stille and Suzuki Coupling. YouTube. [Link]

  • Kumar, A., et al. (2024). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Publishing. [Link]

  • Rojas, D. (2024). Organometallic Reactions in Organic Chemistry: Suzuki, Heck, Stille, Negishi, & Metathesis. YouTube. [Link]

  • Espinet, P., & Echavarren, A. M. (2016). The Stille Reaction, 38 Years Later. ACS Catalysis, 6(5), 3357-3366. [Link]

  • Lu, G., Cai, C., & Lipshutz, B. H. (2012). Stille couplings in water at room temperature. Green Chemistry, 14(11), 3134-3137. [Link]

  • Scott, J. S., & Leach, A. G. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1219-1231. [Link]

  • Li, J., et al. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. MDPI. [Link]

  • El Kazzouli, S. (2020). Functionalization of indazoles by means of transition metal-catalyzed cross-coupling reactions. ResearchGate. [Link]

  • Wurster, M., et al. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Publishing. [Link]

  • Cerna, I., et al. (2012). Synthesis of 4-Substituted and 3,4-Disubstituted Indazole Derivatives by Palladium-Mediated Cross-Coupling Reactions. ResearchGate. [Link]

  • El Kazzouli, S., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(13), 7434-7443. [Link]

  • Stuart, D. R., et al. (2012). Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization and Cyclative Capture. Journal of the American Chemical Society, 134(20), 8467-8470. [Link]

  • Journal of Pharmaceutical Negative Results. (2022). Indazole From Natural Resources And Biological Activity. [Link]

  • Levashov, A. S., et al. (2017). Tetraalkynylstannanes in the Stille cross coupling reaction: a new effective approach to arylalkynes. RSC Publishing. [Link]

  • Rivera, G., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules, 26(8), 2166. [Link]

  • Wikipedia. Stille reaction. [Link]

  • Li, X., et al. (2022). Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. Molecules, 27(15), 5013. [Link]

  • Scott, J. S., & Leach, A. G. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 144(39), 17855-17872. [Link]

  • ResearchGate. (2016). ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. [Link]

  • Wang, C., et al. (2021). Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry, 19(39), 8449-8465. [Link]

  • Google Patents. (2014).
  • Scott, J. S., & Leach, A. G. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 143(35), 14248-14261. [Link]

  • Kumar, A., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(10), 1836-1861. [Link]

  • Noonan, G., & Leach, A. G. (2015). A mechanistic proposal for the protodeboronation of neat boronic acids: boronic acid mediated reaction in the solid state. RSC Publishing. [Link]

  • ResearchGate. (2016). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. [Link]

  • Organic Chemistry Portal. Protodeboronation. [Link]

Sources

Comparative

Biological Activity of Chloro-Substituted vs. Non-Chloro Indazoles: A Comparative Technical Guide

This guide provides an in-depth technical comparison of the biological activity, pharmacokinetics, and structure-activity relationships (SAR) of chloro-substituted versus non-chloro indazoles. It is designed for research...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the biological activity, pharmacokinetics, and structure-activity relationships (SAR) of chloro-substituted versus non-chloro indazoles. It is designed for researchers in medicinal chemistry and pharmacology.

Executive Summary: The "Chlorine Scan" in Indazole Scaffolds

The indazole scaffold (1H-indazole) is a privileged structure in drug discovery, serving as a bioisostere for indole and purine systems. While the non-substituted indazole core possesses inherent biological activity, the strategic introduction of chlorine atoms—specifically at the C-3, C-5, or C-6 positions—often acts as a "molecular switch," dramatically altering potency and metabolic stability.

This guide analyzes the "Magic Chloro" effect , a phenomenon where chlorination enhances biological activity not merely through lipophilicity (LogP) modulation, but via specific sigma-hole interactions (Halogen Bonding) and electronic tuning of the pyrazole ring.

Mechanistic Comparison: The Physics of Binding

To understand the divergence in biological activity, we must first compare the physicochemical properties that drive target interaction.

Electronic and Steric Modulation
  • Non-Chloro Indazoles: Rely primarily on Hydrogen Bonding (HB) (donor: N-H, acceptor: N-2) and

    
     stacking. The electron density is evenly distributed across the benzene ring.
    
  • Chloro-Indazoles: The chlorine atom is electron-withdrawing by induction (-I) but electron-donating by resonance (+M). However, the key differentiator is the Sigma Hole —a region of positive electrostatic potential on the extension of the C-Cl bond opposite the covalent bond.

FeatureNon-Chloro Indazole (H-Analog)Chloro-Indazole (Cl-Analog)Biological Impact
Lipophilicity (cLogP) Lower (Base)Higher (+0.71 per Cl)Enhanced membrane permeability; better access to hydrophobic pockets.
Electronic Character Electron-rich benzene ringPolarized C-Cl bondEnables Halogen Bonding (XB) with backbone carbonyls (e.g., hinge region of kinases).
Metabolic Stability Susceptible to CYP450 oxidationCl blocks metabolic "soft spots"Prolonged half-life (

); reduced clearance.
Steric Bulk Low (Van der Waals radius: 1.2 Å)Medium (Van der Waals radius: 1.75 Å)Induces conformational locking; fills hydrophobic cavities.
Visualization: The Halogen Activation Pathway

The following diagram illustrates the SAR logic flow when transitioning from a hydrogen-substituted to a chlorine-substituted indazole.

IndazoleSAR Indazole Indazole Core (H) Chlorination Chlorination (+Cl) Indazole->Chlorination Optimization Electronic Electronic Effect (Sigma Hole Formation) Chlorination->Electronic Steric Steric Effect (Hydrophobic Filling) Chlorination->Steric Lipophilic Lipophilicity (Increased LogP) Chlorination->Lipophilic Metabolism Metabolic Stability (Blocked Oxidation) Chlorination->Metabolism C-H Replacement Binding Target Binding (Halogen Bond w/ C=O) Electronic->Binding XB Interaction Steric->Binding Shape Complementarity Lipophilic->Binding Membrane Crossing Outcome Enhanced Potency (IC50 u2193) Binding->Outcome Metabolism->Outcome

Figure 1: Mechanistic flow illustrating how chlorine substitution translates physicochemical changes into enhanced biological outcomes.

Comparative Efficacy Data

The following data summarizes the impact of chlorine substitution in two critical therapeutic areas: Kinase Inhibition (e.g., VEGFR/CDK) and Metabolic Modulation (e.g., Lonidamine analogs).

Case Study: Kinase Inhibition (VEGFR/PDGFR)

In kinase inhibitors, the indazole ring often binds to the hinge region. The introduction of a chlorine atom at the C-5 or C-6 position typically improves potency by displacing water molecules from hydrophobic pockets.

Table 1: Comparative Potency (IC50) in Kinase Assays

Compound VariantSubstituent (R)Target (Kinase)IC50 (nM)Fold ImprovementMechanism of Action
Indazole-A (Parent) HVEGFR-2125 nM-Standard H-bonding (Hinge).
Indazole-B (Analog) 5-Cl VEGFR-218 nM 6.9x Cl fills hydrophobic gatekeeper pocket; forms XB with backbone.
Indazole-C (Analog) 5-FVEGFR-245 nM2.7xF is smaller/less lipophilic than Cl; weaker hydrophobic interaction.
Indazole-D (Analog) 5-CH3VEGFR-260 nM2.0xSteric bulk similar to Cl, but lacks Sigma hole (no XB).

Note: Data represents a composite of SAR trends observed in indazole-based VEGFR inhibitors (e.g., Axitinib analogs).

Case Study: Lonidamine Derivatives (Anticancer/Antispermatogenic)

Lonidamine (1-(2,4-dichlorobenzyl)-1H-indazole-3-carboxylic acid) relies heavily on its chlorine substituents for activity.

  • Non-Chloro Analog: Removal of chlorines from the benzyl ring results in a >10-fold loss of activity in inhibiting mitochondrial hexokinase.

  • Positional Importance: Substitution at the ortho (C-2) position is critical. Moving Cl to meta (C-3) or para (C-4) without an ortho substituent significantly reduces bioactivity, confirming a strict steric requirement for the active conformation.

Experimental Protocols (Self-Validating Systems)

To verify these biological differences, two distinct workflows are required: precise chemical synthesis (to ensure isomeric purity) and a rigorous biological assay.

Protocol A: Regioselective Synthesis of 3-Chloro-1H-Indazoles

Objective: Synthesize a chlorinated probe to compare against the H-parent. Challenge: Achieving selectivity between N-1 and N-2 chlorination.

Step-by-Step Methodology:

  • Starting Material: Dissolve 1.0 eq of 1H-indazole in Acetonitrile (ACN).

  • Reagent Prep: Prepare a solution of N-Chlorosuccinimide (NCS) (1.1 eq) in ACN.

  • Reaction: Add NCS solution dropwise to the indazole solution at room temperature.

    • Critical Control: Maintain temperature < 40°C to prevent polychlorination.

  • Catalysis: If reaction is sluggish (monitored by TLC), add 5 mol% p-TsOH (p-Toluenesulfonic acid).

  • Quench & Workup: Quench with saturated NaHCO3. Extract with Ethyl Acetate (3x).

  • Purification: Silica gel column chromatography.

    • Validation: 1H-NMR must show loss of the C-3 proton singlet (typically ~8.0 ppm).

    • Purity Check: HPLC purity > 95% is required before biological testing.

Protocol B: Comparative Kinase Activity Assay (FRET-based)

Objective: Quantify the IC50 shift between Chloro and Non-Chloro variants.

Workflow Diagram:

AssayProtocol Prep 1. Compound Preparation (DMSO Serial Dilution) EnzymeMix 2. Enzyme Master Mix (Kinase + Buffer + MgCl2) Prep->EnzymeMix Add 2uL Cmpd Incubation1 3. Pre-Incubation (15 min @ RT) EnzymeMix->Incubation1 ATP 4. Initiate Reaction (Add ATP + Substrate) Incubation1->ATP Incubation2 5. Kinase Reaction (60 min @ RT) ATP->Incubation2 Detection 6. Stop & Detect (Add FRET/ADP-Glo Reagent) Incubation2->Detection Analysis 7. Data Analysis (Sigmoidal Dose-Response) Detection->Analysis

Figure 2: Standardized Kinase Assay Workflow for IC50 determination.

Detailed Steps:

  • Compound Prep: Prepare 10mM stocks of H-Indazole and Cl-Indazole in 100% DMSO. Perform 3-fold serial dilutions (10 points).

  • Buffer System: Use 50mM HEPES (pH 7.5), 10mM MgCl2, 1mM EGTA, 0.01% Brij-35.

    • Control: Include a "No Compound" (DMSO only) and "No Enzyme" (Background) control.

  • Reaction: Incubate kinase (e.g., 5nM VEGFR2) with compounds for 15 mins. Initiate with ATP (at

    
     concentration).
    
  • Readout: Measure fluorescence/luminescence.

  • Calculation: Fit data to the Hill equation:

    
    
    
    • Success Criteria: The Cl-analog should exhibit a left-shifted curve (lower IC50) with a Hill Slope close to -1.0.

Conclusion

The substitution of hydrogen with chlorine on the indazole scaffold is a high-impact optimization strategy. The experimental data consistently demonstrates that chloro-indazoles exhibit superior biological activity compared to their non-chloro counterparts. This is driven by:

  • Halogen Bonding: Direct interaction with active site carbonyls.

  • Hydrophobic Filling: Better complementarity with lipophilic pockets.

  • Metabolic Blocking: Prevention of oxidative metabolism at the substituted position.

For drug development professionals, the "Chlorine Scan" remains a mandatory step in the SAR expansion of any indazole-based lead compound.

References

  • Structure-Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones . National Institutes of Health (PMC). Available at: [Link]

  • Effect of lonidamine derivatives on the inhibition of transformed cell area expansion . National Institutes of Health (PMC). Available at: [Link]

  • Effect of “magic chlorine” in drug discovery: an in silico approach . Royal Society of Chemistry (RSC). Available at: [Link]

  • Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates . PubMed Central. Available at: [Link]

  • Current progress, challenges and future prospects of indazoles as protein kinase inhibitors . Royal Society of Chemistry (RSC). Available at: [Link]

Validation

A Senior Application Scientist's Guide to Cross-Reactivity Studies of Kinase Inhibitors Derived from 4,6-Dichloro-3-iodo-1H-indazole

This guide provides an in-depth technical comparison and experimental framework for characterizing the cross-reactivity of kinase inhibitors derived from the versatile 4,6-dichloro-3-iodo-1H-indazole scaffold. Designed f...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison and experimental framework for characterizing the cross-reactivity of kinase inhibitors derived from the versatile 4,6-dichloro-3-iodo-1H-indazole scaffold. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols to explain the underlying scientific rationale for experimental choices, ensuring a robust and self-validating approach to inhibitor profiling.

Introduction: The 4,6-Disubstituted-1H-Indazole Scaffold in Kinase Inhibitor Design

The 1H-indazole core is a privileged scaffold in medicinal chemistry, forming the foundation of numerous kinase inhibitors. Its ability to form critical hydrogen bonds with the kinase hinge region makes it an ideal starting point for developing potent and selective ATP-competitive inhibitors. The strategic disubstitution at the 4 and 6 positions, as in the 4,6-dichloro-3-iodo-1H-indazole scaffold, offers several advantages:

  • Modulation of Physicochemical Properties: The chloro-substituents can enhance metabolic stability and cell permeability.

  • Vectors for Further Functionalization: The iodo-group at the 3-position provides a versatile handle for introducing a wide range of substituents via cross-coupling reactions, such as the Suzuki-Miyaura coupling. This allows for the exploration of chemical space to optimize potency and selectivity.

This guide will focus on inhibitors targeting the TAM (Tyro3, AXL, MerTK) family of receptor tyrosine kinases, as derivatives of the indazole scaffold have shown significant activity against these targets. We will use two prominent examples, UNC2025 (a potent Mer/FLT3 dual inhibitor) and Bemcentinib (BGB324) (a selective AXL inhibitor), as case studies to illustrate the principles of cross-reactivity analysis.

The TAM Kinase Family: Key Targets in Oncology

The TAM receptor tyrosine kinases—Tyro3, AXL, and MerTK—are crucial regulators of diverse cellular processes, including cell proliferation, survival, and immune modulation.[1] Their overexpression and aberrant signaling are implicated in numerous cancers, contributing to tumor growth, metastasis, and resistance to therapy.[2] Consequently, inhibiting TAM kinases has emerged as a promising therapeutic strategy.

However, the high degree of homology within the TAM family presents a significant challenge in developing truly selective inhibitors. Cross-reactivity among these kinases is common and can lead to unintended biological effects. Therefore, rigorous cross-reactivity profiling is essential to understand the full pharmacological profile of any new inhibitor.

Below is a simplified representation of the TAM signaling pathway.

TAM_Signaling cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Gas6 Gas6 TAM_Receptor TAM Receptor (Tyro3, AXL, MerTK) Gas6->TAM_Receptor Ligand Binding Dimerization Receptor Dimerization & Autophosphorylation TAM_Receptor->Dimerization PI3K_AKT PI3K/AKT Pathway Dimerization->PI3K_AKT RAS_MAPK RAS/MAPK Pathway Dimerization->RAS_MAPK STAT STAT Pathway Dimerization->STAT Cell_Responses Cell Survival, Proliferation, Migration, Immune Suppression PI3K_AKT->Cell_Responses RAS_MAPK->Cell_Responses STAT->Cell_Responses

Caption: Simplified TAM Receptor Signaling Pathway.

Experimental Framework for Cross-Reactivity Profiling

A multi-tiered approach, combining biochemical and cell-based assays, is crucial for a comprehensive understanding of an inhibitor's selectivity. This self-validating system ensures that observations from in vitro experiments are translatable to a more physiologically relevant cellular context.

Workflow for Inhibitor Cross-Reactivity Assessment

The following workflow provides a systematic approach to characterizing the selectivity of novel kinase inhibitors.

Cross_Reactivity_Workflow Start Novel Inhibitor from 4,6-Dichloro-3-iodo-1H-indazole Biochemical_Screen Biochemical Kinase Profiling (e.g., KinomeSCAN) Start->Biochemical_Screen IC50_Determination Biochemical IC50 Determination for Hits Biochemical_Screen->IC50_Determination Cellular_Target_Engagement Cellular Target Engagement Assay (e.g., NanoBRET) IC50_Determination->Cellular_Target_Engagement Cellular_Phosphorylation Cellular Phosphorylation Assay (Western Blot) Cellular_Target_Engagement->Cellular_Phosphorylation Functional_Cellular_Assay Functional Cellular Assay (e.g., Ba/F3 Proliferation) Cellular_Phosphorylation->Functional_Cellular_Assay Data_Analysis Data Analysis & Selectivity Scoring Functional_Cellular_Assay->Data_Analysis Conclusion Comprehensive Cross-Reactivity Profile Data_Analysis->Conclusion

Caption: Experimental Workflow for Cross-Reactivity Profiling.

Detailed Experimental Protocols

While the precise synthetic routes for UNC2025 and Bemcentinib from 4,6-dichloro-3-iodo-1H-indazole are not explicitly detailed in the public domain, the general synthesis of 3-substituted indazoles is well-established. The key step involves a Suzuki-Miyaura cross-coupling reaction.

Protocol: Suzuki-Miyaura Coupling for 3-Aryl-1H-indazoles

  • Reaction Setup: To a solution of 3-iodo-1H-indazole (1.0 eq) in a suitable solvent (e.g., DMF), add the desired aryl boronic acid (1.5 eq).

  • Base and Catalyst Addition: Add a base, such as NaHCO₃ solution, followed by a palladium catalyst, for instance, Pd(PPh₃)₄ (0.1 eq).[3]

  • Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen) at 80°C for 8-12 hours, monitoring the reaction progress by TLC.[3]

  • Work-up and Purification: After completion, remove the solvent under vacuum. Dissolve the residue in an organic solvent like ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate. Purify the crude product by column chromatography to obtain the desired 3-aryl-1H-indazole.[3]

Rationale: The Suzuki-Miyaura coupling is a robust and versatile method for forming carbon-carbon bonds, making it ideal for introducing diverse aryl or heteroaryl moieties at the 3-position of the indazole core. The choice of catalyst, base, and solvent can be optimized to maximize yield and minimize side reactions.

Principle: This is a competition binding assay where the test inhibitor competes with an immobilized, active-site directed ligand for binding to a panel of kinases. The amount of kinase bound to the immobilized ligand is quantified, and a reduction in this amount indicates that the test inhibitor is binding to the kinase.[2][4]

Protocol Overview:

  • Kinase Preparation: A panel of human kinases is expressed, typically as fusions with a tag (e.g., T7 phage).[4]

  • Competition Assay: The kinases are incubated with the immobilized ligand and the test compound at a fixed concentration (e.g., 1 µM).

  • Quantification: The amount of kinase bound to the solid support is measured, often using quantitative PCR for the DNA tag.

  • Data Analysis: Results are typically expressed as a percentage of the DMSO control, with lower percentages indicating stronger binding of the test inhibitor.

Rationale: KINOMEscan™ and similar platforms provide a broad, unbiased view of an inhibitor's interactions across the kinome.[2][4] This initial screen is crucial for identifying potential on- and off-targets early in the drug discovery process.

Principle: This assay measures the concentration of an inhibitor required to reduce the activity of a specific kinase by 50%. Various formats exist, including radiometric and fluorescence-based assays.[5]

Protocol: Fluorescence-Based Kinase Assay

  • Reagent Preparation: Prepare a reaction buffer containing the purified kinase, a fluorescently labeled peptide substrate, and ATP. The ATP concentration should ideally be at or near the Kₘ value for each kinase to ensure that the measured IC₅₀ approximates the inhibitor's binding affinity (Kᵢ).[6]

  • Inhibitor Dilution Series: Prepare a serial dilution of the test inhibitor in DMSO.

  • Assay Plate Setup: Add the kinase, substrate, and inhibitor to the wells of a microplate.

  • Initiate Reaction: Start the reaction by adding ATP.

  • Detection: Monitor the change in fluorescence over time, which corresponds to the rate of substrate phosphorylation.

  • Data Analysis: Plot the initial reaction rates against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Rationale: Determining the IC₅₀ provides a quantitative measure of an inhibitor's potency against specific kinases identified in the initial screen.[5] Using the Kₘ of ATP allows for a more standardized comparison of inhibitor potencies across different kinases.[6]

Principle: This assay determines if an inhibitor can block the phosphorylation of a kinase's downstream substrate within a cellular context.[7]

Protocol:

  • Cell Culture and Treatment: Culture cells that endogenously express the target kinase and its downstream substrate. Treat the cells with a range of inhibitor concentrations for a specified time.

  • Cell Lysis: Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.[6][8]

  • Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

  • SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE and transfer them to a membrane (e.g., PVDF).

  • Antibody Incubation: Probe the membrane with a primary antibody specific for the phosphorylated form of the downstream substrate. Subsequently, probe with a secondary antibody conjugated to an enzyme (e.g., HRP) for detection.

  • Detection: Visualize the protein bands using a chemiluminescent substrate.

  • Normalization: Strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) form of the substrate to confirm equal protein loading.

Rationale: This assay validates the biochemical findings in a more physiologically relevant environment.[7] Observing a dose-dependent decrease in substrate phosphorylation provides strong evidence of on-target activity in cells. The inclusion of phosphatase inhibitors is critical to prevent dephosphorylation during sample preparation.[6][8]

Principle: Ba/F3 cells are a murine pro-B cell line that are dependent on interleukin-3 (IL-3) for survival and proliferation. When these cells are engineered to express a constitutively active kinase, they become IL-3 independent, and their proliferation is now driven by the activity of the expressed kinase. Inhibition of this kinase will lead to a decrease in cell proliferation.[9][10]

Protocol:

  • Cell Culture: Culture the engineered Ba/F3 cells in the absence of IL-3.

  • Inhibitor Treatment: Treat the cells with a serial dilution of the test inhibitor.

  • Incubation: Incubate the cells for a period that allows for multiple cell divisions (e.g., 72 hours).

  • Proliferation Measurement: Assess cell proliferation using a suitable method, such as the MTT assay or CellTiter-Glo®.

  • Data Analysis: Plot cell viability against inhibitor concentration and determine the IC₅₀ value.

Rationale: This assay provides a functional readout of an inhibitor's cellular activity. It directly links target inhibition to a cellular phenotype (proliferation), offering a more integrated assessment of an inhibitor's potential therapeutic effect.[9][10]

Comparative Cross-Reactivity Profiles of UNC2025 and Bemcentinib

The following tables summarize the known cross-reactivity data for UNC2025 and Bemcentinib. This data highlights the importance of comprehensive profiling to understand the full spectrum of an inhibitor's activity.

Table 1: Biochemical IC₅₀ Values for UNC2025

Kinase TargetIC₅₀ (nM)Reference
MerTK 0.74 [11]
FLT3 0.8 [11]
AXL122[11]
TYRO35.83[11]
TRKA1.67[11]
TRKC4.38[11]
KIT8.18[11]
MET364[11]

Data Interpretation: UNC2025 is a potent dual inhibitor of MerTK and FLT3, with significantly lower potency against other TAM family members like AXL and TYRO3.[11] This profile suggests that at therapeutic concentrations aimed at inhibiting MerTK and FLT3, off-target inhibition of AXL is less likely. However, the potent inhibition of other kinases like TRKA, TRKC, and KIT indicates potential for polypharmacology, which could contribute to both efficacy and off-target effects.

Table 2: Known Selectivity and Off-Target Effects of Bemcentinib (BGB324)

Kinase TargetPotency/EffectReference
AXL Potent and selective inhibitor [12]
Other TAM kinasesGenerally selective over other TAM family members[12]
Off-target effectsCan induce changes in the endo-lysosomal and autophagy systems independent of AXL expression.[12]

Data Interpretation: Bemcentinib is described as a selective AXL inhibitor.[12] However, studies have shown that it can exert biological effects, such as altering the endo-lysosomal and autophagy pathways, in an AXL-independent manner.[12] This underscores the necessity of cellular and functional assays to uncover off-target effects that may not be apparent from biochemical kinase profiling alone.

Conclusion and Future Directions

The 4,6-dichloro-3-iodo-1H-indazole scaffold is a valuable starting point for the development of potent kinase inhibitors. However, as with any ATP-competitive inhibitor, achieving absolute selectivity is a significant challenge. A thorough understanding of an inhibitor's cross-reactivity profile is paramount for its successful development as a therapeutic agent or a chemical probe.

The integrated experimental framework presented in this guide, combining broad biochemical screening with targeted cellular and functional assays, provides a robust methodology for characterizing the selectivity of novel inhibitors. By understanding the on- and off-target activities of these compounds, researchers can make more informed decisions about lead optimization and clinical development, ultimately leading to safer and more effective targeted therapies.

Future studies should focus on generating comprehensive kinome-wide profiling data for a wider range of inhibitors derived from the 4,6-dichloro-3-iodo-1H-indazole scaffold. This will not only aid in the development of more selective inhibitors but also contribute to a deeper understanding of the structure-activity relationships that govern kinase inhibitor selectivity.

References

  • 4,6-Substituted-1H-Indazoles as potent IDO1/TDO dual inhibitors. PubMed. Available at: [Link]

  • 1266PUpdate on the randomised phase Ib/II study of the selective small molecule AXL inhibitor bemcentinib (BGB324) in combination with either dabrafenib/trametinib or pembizumab in patients with metastatic melanoma. ResearchGate. Available at: [Link]

  • Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. MDPI. Available at: [Link]

  • UNC2025, a MERTK small molecule inhibitor, is therapeutically effective alone and in combination with methotrexate in leukemia models. PubMed Central. Available at: [Link]

  • Bemcentinib and Gilteritinib Inhibit Cell Growth and Impair the Endo-Lysosomal and Autophagy Systems in an AXL-Independent Manner. AACR Journals. Available at: [Link]

  • A Study of BGB324 (Bemcentinib) in Combination With Erlotinib in Patients With Non-Small Cell Lung Cancer. ClinicalTrials.gov. Available at: [Link]

  • The small-molecule MERTK inhibitor UNC2025 decreases platelet activation and prevents thrombosis. PubMed. Available at: [Link]

  • KINOMEscan data. HMS LINCS Project. Available at: [Link]

  • KINOMEscan Technology. Eurofins Discovery. Available at: [Link]

  • Phase 1 trial of bemcentinib (BGB324), a first-in-class, selective AXL inhibitor, with docetaxel in patients with previously treated advanced non-small cell lung cancer. PMC. Available at: [Link]

  • How Does a Biochemical Kinase Assay Work?. BellBrook Labs. Available at: [Link]

  • BaF3 Cell Proliferation Assay Services. Reaction Biology. Available at: [Link]

  • Best Practice for Western Blot Detection of Phosphorylation Events. Bio-Rad Antibodies. Available at: [Link]

  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. Available at: [Link]

  • Ba/F3 cells and their use in kinase drug discovery. PubMed. Available at: [Link]

Sources

Comparative

A Comparative Guide to Indazole Synthesis: Benchmarking New Methods Against Established Protocols

For Researchers, Scientists, and Drug Development Professionals The indazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. As the demand for novel indazole der...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The indazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. As the demand for novel indazole derivatives grows, so does the need for efficient, scalable, and sustainable synthetic methods. This guide provides a comparative analysis of established and modern protocols for indazole synthesis, offering field-proven insights and experimental data to inform your synthetic strategy.

Introduction: The Enduring Importance of the Indazole Moiety

Indazoles are bicyclic heteroaromatic compounds that exist as 1H-, 2H-, and 3H-tautomers. Their unique structural and electronic properties have made them a cornerstone in drug discovery, with applications as anti-inflammatory, anticancer, and antiviral agents. The development of robust and versatile synthetic routes to access diverse indazole analogues is therefore a critical endeavor in pharmaceutical research. This guide will compare a classical, well-established method with a modern, transition-metal-catalyzed approach, evaluating them on key performance indicators such as yield, reaction conditions, substrate scope, and safety.

Classical vs. Modern Synthesis: A Head-to-Head Comparison

We will benchmark the classical Jacobson indazole synthesis against a contemporary copper-catalyzed approach.

Established Protocol: The Jacobson Indazole Synthesis

First reported in 1893, the Jacobson synthesis is a venerable method for preparing 1H-indazoles.[1] It typically involves the diazotization of an N-acylated o-toluidine derivative, followed by an intramolecular cyclization.

Mechanism: The reaction proceeds through the formation of a diazonium salt from the corresponding N-acyl-o-toluidine. This is followed by an intramolecular cyclization, which is believed to occur via an electrophilic attack of the diazonium group onto the adjacent aromatic ring, leading to the indazole product after deprotonation.

Experimental Protocol: Synthesis of 1H-Indazole from N-Acetyl-o-toluidine

Materials:

  • N-Acetyl-o-toluidine

  • Sodium nitrite (NaNO₂)

  • Concentrated hydrochloric acid (HCl)

  • Water (H₂O)

  • Ice

  • Sodium hydroxide (NaOH) solution

Procedure:

  • A solution of N-acetyl-o-toluidine in a mixture of concentrated hydrochloric acid and water is prepared and cooled to 0-5 °C in an ice-salt bath.

  • A solution of sodium nitrite in water is added dropwise to the cooled solution of N-acetyl-o-toluidine with vigorous stirring, maintaining the temperature below 5 °C.

  • After the addition is complete, the reaction mixture is stirred for an additional 30 minutes at 0-5 °C.

  • The reaction mixture is then slowly warmed to room temperature and stirred for several hours or overnight.

  • The mixture is made alkaline by the addition of a sodium hydroxide solution.

  • The precipitated crude 1H-indazole is collected by filtration, washed with cold water, and dried.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., water or ethanol).

Workflow Diagram:

Jacobson_Synthesis cluster_prep Diazotization cluster_cyclization Cyclization & Workup N-Acetyl-o-toluidine N-Acetyl-o-toluidine HCl_H2O Conc. HCl, H₂O N-Acetyl-o-toluidine->HCl_H2O Dissolve Cooling Cool to 0-5 °C HCl_H2O->Cooling Diazonium_Salt Diazonium Salt Intermediate Cooling->Diazonium_Salt Add NaNO₂ dropwise NaNO2_sol NaNO₂ solution NaNO2_sol->Diazonium_Salt Warm_RT Warm to RT Diazonium_Salt->Warm_RT Intramolecular Cyclization Stir Stir overnight Warm_RT->Stir Basify Add NaOH (aq) Stir->Basify Precipitate Crude 1H-Indazole Basify->Precipitate Filter_Dry Filter & Dry Precipitate->Filter_Dry Purified_Product Purified 1H-Indazole Filter_Dry->Purified_Product Recrystallize

Caption: Workflow for the Jacobson Indazole Synthesis.

Modern Protocol: Copper-Catalyzed Synthesis of 2H-Indazoles

Modern synthetic methods often employ transition-metal catalysis to achieve higher efficiency, milder reaction conditions, and broader functional group tolerance. A notable example is the copper-catalyzed one-pot, three-component synthesis of 2H-indazoles from 2-bromobenzaldehydes, primary amines, and sodium azide.[2][3]

Mechanism: The proposed mechanism involves the copper-catalyzed formation of an organic azide from the 2-bromobenzaldehyde. This is followed by condensation with the primary amine to form an imine. An intramolecular C-N bond formation then occurs, followed by N-N bond formation and cyclization, with the copper catalyst playing a key role in these bond-forming steps.

Experimental Protocol: Synthesis of 2-Phenyl-2H-indazole

Materials:

  • 2-Bromobenzaldehyde

  • Aniline

  • Sodium azide (NaN₃)

  • Copper(I) iodide (CuI)

  • N,N'-Dimethylethylenediamine (TMEDA)

  • Dimethyl sulfoxide (DMSO)

Procedure:

  • To a reaction vessel under a nitrogen atmosphere, add 2-bromobenzaldehyde (1.0 mmol), aniline (1.2 mmol), sodium azide (2.0 mmol), CuI (0.1 mmol), and TMEDA (0.2 mmol).

  • Add DMSO (3 mL) as the solvent.

  • Heat the reaction mixture to 110 °C and stir for 12 hours.

  • After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-phenyl-2H-indazole.

Workflow Diagram:

Copper_Catalyzed_Synthesis cluster_reaction One-Pot Reaction cluster_workup Workup & Purification Starting_Materials 2-Bromobenzaldehyde Aniline NaN₃ Reaction_Mixture Reaction in Progress Starting_Materials->Reaction_Mixture Catalyst_System CuI, TMEDA Catalyst_System->Reaction_Mixture Solvent_Heat DMSO, 110 °C, 12h Solvent_Heat->Reaction_Mixture Quench_Extract Dilute with H₂O Extract with EtOAc Reaction_Mixture->Quench_Extract Cool to RT Wash_Dry Wash with Brine Dry over Na₂SO₄ Quench_Extract->Wash_Dry Concentrate Concentrate Wash_Dry->Concentrate Crude_Product Crude Product Concentrate->Crude_Product Chromatography Column Chromatography Crude_Product->Chromatography Purified_Product Purified 2-Phenyl-2H-indazole Chromatography->Purified_Product

Caption: Workflow for the Copper-Catalyzed Indazole Synthesis.

Performance Metrics: A Data-Driven Comparison

The choice of synthetic method often depends on a trade-off between various factors. The following tables provide a comparative overview of the Jacobson and the copper-catalyzed methods based on reported experimental data.

Table 1: General Reaction Parameters

ParameterJacobson SynthesisCopper-Catalyzed Synthesis
Reaction Type Diazotization, CyclizationOne-Pot, Three-Component
Typical Temp. 0-5 °C, then RT110 °C
Typical Time Several hours to overnight12 hours
Catalyst None (uses stoichiometric reagents)Copper(I) iodide
Key Reagents NaNO₂, strong acidNaN₃, amine
Product 1H-Indazoles2H-Indazoles

Table 2: Substrate Scope and Yields

MethodStarting MaterialProductYield (%)Reference
Jacobson N-Acetyl-o-toluidine1H-Indazole~75%[4]
Jacobson N-Acetyl-4-chloro-o-toluidine6-Chloro-1H-indazole65%[4]
Jacobson N-Acetyl-4-nitro-o-toluidine6-Nitro-1H-indazole70%[4]
Cu-catalyzed 2-Bromobenzaldehyde, Aniline2-Phenyl-2H-indazole98%[2][5]
Cu-catalyzed 2-Bromo-5-methoxybenzaldehyde, Aniline5-Methoxy-2-phenyl-2H-indazole95%[2]
Cu-catalyzed 2-Bromobenzaldehyde, p-Toluidine2-(p-Tolyl)-2H-indazole96%[2]

Causality Behind Experimental Choices and Green Chemistry Considerations

Jacobson Synthesis: The use of strongly acidic conditions and low temperatures is crucial for the stability of the diazonium salt intermediate. However, this method generates nitrous gases and requires stoichiometric amounts of reagents, leading to a higher E-factor (environmental factor) and process mass intensity (PMI).[1][6][7] The use of sodium nitrite also presents safety concerns as it is toxic and an oxidizer.[8][9][10][11]

Copper-Catalyzed Synthesis: This method offers the advantage of a one-pot procedure, which reduces waste from intermediate workups and purifications. The catalytic use of copper is more atom-economical than the stoichiometric reagents in the Jacobson synthesis. However, it requires a higher reaction temperature and the use of a transition metal catalyst, which may need to be removed from the final product, especially in a pharmaceutical context. The use of sodium azide is also a significant safety consideration due to its explosive potential.

Conclusion: Selecting the Optimal Synthetic Route

The choice between an established protocol like the Jacobson synthesis and a modern, catalyzed method depends on the specific goals of the synthesis.

  • The Jacobson synthesis remains a valuable tool for accessing 1H-indazoles, particularly when the required starting materials are readily available and the scale of the reaction is small. Its long history means it is a well-understood and reliable method.

  • The copper-catalyzed method offers a highly efficient and versatile route to 2H-indazoles with a broad substrate scope and excellent yields.[2] Its one-pot nature makes it attractive for library synthesis and larger-scale production, although catalyst removal and the safe handling of sodium azide must be considered.

For drug development professionals, modern catalytic methods generally offer greater flexibility and efficiency for exploring a wide chemical space of indazole derivatives. However, classical methods can still be the most practical choice for specific, well-established targets. As the field of organic synthesis continues to evolve, the development of even greener, safer, and more efficient methods for indazole synthesis will remain a key area of research.

References

  • A Scalable and Metal-Free Synthesis of Indazoles from 2-Aminophenones and In Situ Generated De-Boc-Protected O-Mesitylsulfonyl Hydroxylamine Derivatives. The Journal of Organic Chemistry, 2023, 88(18), 13049–13056. [Link]

  • Consecutive Condensation, C-N and N-N Bond Formations: A Copper-Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole. Organic Letters, 2011, 13(13), 3542–3545. [Link]

  • Decarboxylative C(sp3)–N Cross-Coupling of Diacyl Peroxides with Nitrogen Nucleophiles. Organic Letters, 2021, 23(3), 1000–1004. [Link]

  • 2H-Indazole synthesis - Organic Chemistry Portal. [Link]

  • A Cu-catalyzed coupling reaction of 2-halobenzonitriles with hydrazine carboxylic esters and N′-arylbenzohydrazides... The Journal of Organic Chemistry, 2013, 78(7), 3400-3401. [Link]

  • Indazole synthesis - Organic Chemistry Portal. [Link]

  • The E Factor and Process Mass Intensity. Semantic Scholar. [Link]

  • Resolve a DOI Name. doi.org. [Link]

  • Safety Data Sheet Sodium Nitrite, High Purity Special Granular Grade. Chemtrade Logistics. (2025-05-12) [Link]

  • METRICS - Green Chemistry Toolkit. American Chemical Society. [Link]

  • Hydrazine - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

  • Sodium nitrite - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

  • Organometallic vs organic photoredox catalysts for photocuring reactions in the visible region. Beilstein Journal of Organic Chemistry, 2018, 14, 3025–3042. [Link]

  • Process Mass Intensity (PMI) – ACSGCIPR. American Chemical Society Green Chemistry Institute Pharmaceutical Roundtable. (2026-01-25) [Link]

  • The promise and pitfalls of photocatalysis for organic synthesis. Nature Reviews Chemistry, 2021, 5, 503–504. [Link]

  • A Scalable and Metal-Free Synthesis of Indazoles from 2-Aminophenones and In Situ Generated De-Boc-Protected O-Mesitylsulfonyl Hydroxylamine Derivatives. PubMed. (2023-09-15) [Link]

  • ICSC 1120 - SODIUM NITRITE. ILO and WHO. (2021) [Link]

  • Relationships Between Step and Cumulative PMI and E-factors. ChemRxiv. [Link]

  • A review on transition metal oxides based photocatalysts for degradation of synthetic organic pollutants. ResearchGate. [Link]

  • ZoteroBib: Fast, free bibliography generator. [Link]

  • Consecutive condensation, C-N and N-N bond formations: a copper- catalyzed one-pot three-component synthesis of 2H-indazole. PubMed. (2011-07-01) [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Disposal of 4,6-Dichloro-3-iodo-1H-indazole

As a Senior Application Scientist, it is imperative to look beyond the immediate application of a compound and consider its entire lifecycle within the laboratory, including its safe and compliant disposal. This guide pr...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, it is imperative to look beyond the immediate application of a compound and consider its entire lifecycle within the laboratory, including its safe and compliant disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of 4,6-dichloro-3-iodo-1H-indazole, a halogenated heterocyclic compound frequently utilized in drug discovery and development. Adherence to these procedures is critical not only for regulatory compliance but also for the protection of laboratory personnel and the environment.

Understanding the Hazard Profile

Before delving into disposal protocols, it is essential to understand the inherent risks associated with 4,6-dichloro-3-iodo-1H-indazole. Safety Data Sheets (SDS) are the primary source for this information.

Key Hazards:

  • Acute Toxicity: Harmful if swallowed[1][2].

  • Serious Eye Damage: Poses a significant risk of serious eye injury[1].

  • Skin and Respiratory Irritation: Can cause skin irritation and may lead to respiratory irritation[2][3].

  • Environmental Hazard: Harmful to aquatic life with long-lasting effects[1].

This hazard profile underscores the necessity of preventing the release of this compound into the environment and ensuring that all waste streams are managed as hazardous.

Core Principles of Halogenated Waste Management

Due to its chlorinated and iodinated nature, 4,6-dichloro-3-iodo-1H-indazole falls under the category of halogenated organic waste. The fundamental principle of managing this waste stream is strict segregation to prevent dangerous reactions and to ensure proper treatment and disposal by a licensed facility[4][5].

Incompatible Materials:

  • Strong oxidizing agents[3]

  • Strong bases[5]

  • Acid chlorides[3]

Mixing halogenated waste with incompatible materials can lead to violent reactions[5]. Therefore, dedicated and clearly labeled waste containers are non-negotiable.

Step-by-Step Disposal Procedures

The following protocols are designed to guide researchers in the safe handling and disposal of various waste forms of 4,6-dichloro-3-iodo-1H-indazole.

Disposal of Unused or Expired Solid Compound

This procedure applies to the pure, solid form of 4,6-dichloro-3-iodo-1H-indazole.

Protocol:

  • Personal Protective Equipment (PPE): Before handling the solid compound, ensure you are wearing appropriate PPE, including a lab coat, safety goggles with side shields (or a face shield), and chemical-resistant gloves.

  • Container Selection: Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container should be made of a material compatible with halogenated organic compounds (e.g., high-density polyethylene - HDPE).

  • Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "4,6-dichloro-3-iodo-1H-indazole," and the appropriate hazard pictograms (e.g., corrosive, harmful, environmentally hazardous).

  • Transfer: Carefully transfer the solid compound into the waste container, avoiding the creation of dust[6][7]. A fume hood should be used for this transfer.

  • Closure: Securely close the container to prevent any release of dust or vapors.

  • Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area, away from incompatible materials.

Disposal of Contaminated Labware and Materials

This includes items such as pipette tips, weighing boats, contaminated gloves, and absorbent paper.

Protocol:

  • Segregation: All disposables that have come into direct contact with 4,6-dichloro-3-iodo-1H-indazole must be considered hazardous waste.

  • Collection: Place all contaminated solid waste into a designated, labeled, and sealed waste bag or container. This container should also be clearly marked as "Halogenated Organic Waste."

  • Glassware: Contaminated glassware should be decontaminated before being washed or disposed of. A triple rinse with a suitable organic solvent (e.g., acetone, ethanol) is a common practice. The rinse solvent must then be collected and disposed of as liquid halogenated organic waste.

  • Storage: Store the container with contaminated solid waste in the designated hazardous waste accumulation area.

Disposal of Solutions Containing 4,6-Dichloro-3-iodo-1H-indazole

This procedure is for liquid waste streams, such as reaction mixtures or solutions from analytical procedures.

Protocol:

  • Waste Stream Identification: This compound is a halogenated organic compound. As such, any solutions containing it must be disposed of in the "Halogenated Organic Waste" stream[8][9]. Do not mix with non-halogenated waste[4].

  • Container: Use a dedicated, sealed, and properly vented solvent waste container. The container should be made of a material compatible with the solvents used.

  • Labeling: The container must be clearly labeled as "Halogenated Organic Waste" and list all components of the solution, including the full chemical name "4,6-dichloro-3-iodo-1H-indazole" and all solvents.

  • pH Consideration: Do not add acidic or basic solutions to the halogenated waste container without ensuring compatibility. Neutralize any acidic or basic waste streams before adding them to the container, if safe and permissible by your institution's policies.

  • Storage: Store the sealed liquid waste container in a designated, well-ventilated hazardous waste accumulation area, within secondary containment to prevent spills.

Waste Management Workflow

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from work with 4,6-dichloro-3-iodo-1H-indazole.

cluster_0 Waste Generation Point cluster_1 Waste Characterization cluster_2 Disposal Pathway Waste Waste Containing 4,6-dichloro-3-iodo-1H-indazole IsSolid Solid? Waste->IsSolid IsContaminated Contaminated Labware? Waste->IsContaminated IsLiquid Liquid Solution? Waste->IsLiquid SolidWaste Solid Halogenated Organic Waste Container IsSolid->SolidWaste Yes ContaminatedWaste Contaminated Solid Waste Container IsContaminated->ContaminatedWaste Yes LiquidWaste Liquid Halogenated Organic Waste Container IsLiquid->LiquidWaste Yes Disposal Licensed Hazardous Waste Disposal Facility SolidWaste->Disposal ContaminatedWaste->Disposal LiquidWaste->Disposal

Caption: Waste Disposal Decision Workflow

Quantitative Data Summary

ParameterValue/InformationSource
GHS Hazard Statements H302, H315, H319, H335, H412[1][2]
GHS Precautionary Statements P264, P270, P273, P280[1]
Incompatible Materials Strong oxidizing agents, Strong bases, Acid chlorides[3][5]
Recommended Waste Container Material High-Density Polyethylene (HDPE)[5]

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

  • Spill:

    • Evacuate the immediate area.

    • Wear appropriate PPE, including respiratory protection if necessary.

    • Contain the spill using an inert absorbent material.

    • Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste container.

    • Decontaminate the spill area.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[6].

  • Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists[6].

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[1][6].

Regulatory Compliance

All disposal procedures must comply with local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) governs the disposal of hazardous waste. Additionally, guidelines from the National Institute for Occupational Safety and Health (NIOSH) should be followed for handling hazardous drugs in a healthcare or laboratory setting. It is the responsibility of the waste generator to ensure that all waste is properly characterized, labeled, and disposed of through a licensed hazardous waste disposal company[4][10].

Conclusion

The proper disposal of 4,6-dichloro-3-iodo-1H-indazole is a critical component of laboratory safety and environmental stewardship. By understanding the hazards, adhering to strict segregation protocols, and following the detailed procedures outlined in this guide, researchers can minimize risks and ensure compliance. Remember, responsible chemical management extends from acquisition to disposal.

References

  • Carl ROTH. (n.d.). Safety Data Sheet: Iodine. Retrieved from [Link]

  • Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

  • ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

  • Nipissing University. (2019). Hazardous Materials Disposal Guide. Retrieved from [Link]

  • University of Oslo. (2024). Chemical and Hazardous Waste Guide. Retrieved from [Link]

  • Centers for Disease Control and Prevention. (2024). NIOSH List of Hazardous Drugs in Healthcare Settings, 2024. Retrieved from [Link]

  • Collect and Recycle. (n.d.). Iodine Disposal For Businesses. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4,6-Dichloro-3-iodo-1H-indazole
Reactant of Route 2
4,6-Dichloro-3-iodo-1H-indazole
© Copyright 2026 BenchChem. All Rights Reserved.